3,5-Diaminopyridin-4-ol

• CAS: 94201-57-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of 3,5-Diaminopyridin-4-ol

This technical guide provides a comprehensive overview of the chemical properties of 3,5-Diaminopyridin-4-ol, a heterocyclic compound of interest to researchers and professionals in drug development and materials science. Given the limited direct experimental data available in peer-reviewed literature for this specific molecule, this guide combines established information with scientifically grounded predictions based on the well-understood chemistry of analogous compounds. This approach provides a robust framework for understanding and utilizing 3,5-Diaminopyridin-4-ol in research and development endeavors.

Molecular Structure and Physicochemical Properties

3,5-Diaminopyridin-4-ol, with the CAS Number 94201-57-7, is a substituted pyridine derivative. Its structure features a pyridine ring substituted with two amino groups at the 3 and 5 positions and a hydroxyl group at the 4 position. This substitution pattern gives rise to interesting electronic properties and potential for tautomerism.

The IUPAC name for this compound is 3,5-diamino-1H-pyridin-4-one, which highlights the significant contribution of the keto tautomer to its overall structure[1]. This tautomerism is a key feature of hydroxypyridines and will be discussed in more detail in the reactivity section.

Figure 1: Chemical Structure of 3,5-Diaminopyridin-4-ol.

A summary of its key physicochemical properties, including computed values from reliable databases, is presented in Table 1.

Property	Value	Source
Molecular Formula	C₅H₇N₃O	PubChem[1]
Molecular Weight	125.13 g/mol	PubChem[1]
CAS Number	94201-57-7	PubChem[1]
IUPAC Name	3,5-diamino-1H-pyridin-4-one	PubChem[1]
XLogP3	-0.8	PubChem[1]
Hydrogen Bond Donor Count	3	PubChem[1]
Hydrogen Bond Acceptor Count	4	PubChem[1]

Proposed Synthesis Pathway

This proposed pathway is outlined below:

Step 1: Dinitration of 4-Hydroxypyridine

4-Hydroxypyridine can be subjected to nitration using a mixture of nitric acid and sulfuric acid. The hydroxyl group is an activating, ortho-, para-director. Since the para position is occupied by the nitrogen atom of the ring, nitration is expected to occur at the ortho positions (C3 and C5).

Step 2: Reduction of 3,5-Dinitro-4-hydroxypyridine

The resulting 3,5-dinitro-4-hydroxypyridine can then be reduced to the target compound, 3,5-Diaminopyridin-4-ol. This reduction can be achieved using various standard methods for the reduction of nitroarenes, such as catalytic hydrogenation (e.g., using Pd/C and H₂) or metal-acid combinations (e.g., Sn/HCl or Fe/HCl). Catalytic hydrogenation is often preferred due to cleaner reaction profiles and easier product isolation.

Figure 2: Proposed synthesis workflow for 3,5-Diaminopyridin-4-ol.

Experimental Protocol (Hypothetical)

Caution: This is a proposed protocol and should be optimized with appropriate safety precautions in a laboratory setting.

• Dinitration: To a cooled (0-5 °C) solution of 4-hydroxypyridine in concentrated sulfuric acid, slowly add a nitrating mixture (concentrated nitric acid and concentrated sulfuric acid) while maintaining the temperature. After the addition is complete, allow the reaction to warm to room temperature and then heat gently to ensure complete reaction. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up and Isolation of Intermediate: Carefully pour the reaction mixture onto ice and neutralize with a suitable base (e.g., sodium carbonate or ammonia solution) to precipitate the dinitro product. Filter the precipitate, wash with cold water, and dry.

• Reduction: Dissolve the crude 3,5-dinitro-4-hydroxypyridine in a suitable solvent (e.g., ethanol or ethyl acetate). Add a catalytic amount of palladium on carbon (10% Pd/C). Pressurize the reaction vessel with hydrogen gas and stir at room temperature until the theoretical amount of hydrogen is consumed.

• Final Product Isolation: Filter the reaction mixture through celite to remove the catalyst. Evaporate the solvent under reduced pressure to obtain the crude 3,5-Diaminopyridin-4-ol. The product can be further purified by recrystallization from a suitable solvent system.

Predicted Spectroscopic Properties

The structural elucidation of 3,5-Diaminopyridin-4-ol would rely on standard spectroscopic techniques. Based on its structure and data from analogous compounds, the following spectral characteristics are predicted.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Predicted ¹H NMR Spectral Data
Chemical Shift (δ, ppm)	Multiplicity
~8.0 - 9.0	Broad singlet
~7.0 - 7.5	Singlet
~4.0 - 5.0	Broad singlet

Predicted ¹³C NMR Spectral Data
Chemical Shift (δ, ppm)	Assignment
~160 - 170	C4 (carbon bearing the hydroxyl group)
~140 - 150	C2, C6 (aromatic carbons)
~120 - 130	C3, C5 (carbons bearing the amino groups)

These predicted chemical shifts are based on the general principles of NMR spectroscopy, where electron-withdrawing groups (like the ring nitrogen and hydroxyl group) deshield adjacent nuclei, causing them to resonate at higher chemical shifts (downfield). Conversely, electron-donating amino groups will shield the carbons to which they are attached.

Infrared (IR) Spectroscopy

The IR spectrum of 3,5-Diaminopyridin-4-ol is expected to show characteristic absorption bands for its functional groups.

Predicted IR Absorption Bands
Wavenumber (cm⁻¹)	Vibration
3500 - 3300	N-H stretching
3400 - 3200	O-H stretching
1650 - 1600	C=O stretching
1620 - 1550	N-H bending
1600 - 1450	C=C and C=N stretching

Mass Spectrometry (MS)

In a mass spectrum, 3,5-Diaminopyridin-4-ol would be expected to show a molecular ion peak (M⁺) corresponding to its molecular weight (125.13 g/mol ). Fragmentation patterns would likely involve the loss of small neutral molecules such as HCN, CO, and NH₃.

Chemical Reactivity and Tautomerism

The chemical reactivity of 3,5-Diaminopyridin-4-ol is governed by the interplay of its three functional groups: two primary aromatic amino groups and a hydroxyl group on the pyridine ring.

Tautomerism

A key aspect of the chemistry of 4-hydroxypyridines is their existence in a tautomeric equilibrium with the corresponding 4-pyridone form. For 3,5-Diaminopyridin-4-ol, this equilibrium would lie significantly towards the 4-pyridone tautomer, as indicated by its IUPAC name[1]. This is a common feature for 4-hydroxypyridines in solution.

Figure 4: Predicted reactivity of 3,5-Diaminopyridin-4-ol.

Safety, Handling, and Storage

As with any chemical substance, proper safety precautions should be taken when handling 3,5-Diaminopyridin-4-ol. The following information is based on available safety data sheets for this compound.

• Handling: Handle in a well-ventilated place. Wear suitable protective clothing, including gloves and eye/face protection. Avoid contact with skin and eyes. Avoid the formation of dust and aerosols.[2]

• Storage: Store the container tightly closed in a dry, cool, and well-ventilated place. Keep away from incompatible materials.[2]

• First-Aid Measures:

  • Inhalation: Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and seek immediate medical attention.[2]

  • Skin Contact: Take off contaminated clothing immediately. Wash off with soap and plenty of water. Consult a doctor.[2]

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing and seek immediate medical attention.

  • Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and consult a doctor.

Potential Applications

While specific applications of 3,5-Diaminopyridin-4-ol are not widely documented, its structure suggests potential utility in several areas of chemical research and development:

• Pharmaceutical Scaffolding: The diaminopyridine moiety is a common scaffold in medicinal chemistry. The presence of the additional hydroxyl group provides another point for modification, allowing for the synthesis of diverse compound libraries for drug discovery programs.

• Ligand Synthesis: The nitrogen and oxygen atoms can act as coordination sites for metal ions, suggesting its potential use as a ligand in coordination chemistry and catalysis.

• Monomer for Polymer Synthesis: The diamino functionality allows this compound to be used as a monomer in the synthesis of novel polymers, such as polyamides or polyimides, with potentially interesting thermal and electronic properties.

Conclusion

3,5-Diaminopyridin-4-ol is a fascinating heterocyclic compound with a rich potential for chemical modification. Although direct experimental data is limited, this guide has provided a comprehensive overview of its predicted chemical properties, including a plausible synthetic route, expected spectroscopic characteristics, and likely reactivity patterns. By leveraging the principles of analogy and established chemical knowledge, researchers can confidently approach the use of this compound in their synthetic and developmental endeavors. As with any research chemical, all handling and reactions should be conducted with appropriate safety precautions.

References

• 3,5-Diaminopyridin-4-ol | C5H7N3O | CID 3023994 - PubChem. (n.d.). Retrieved from [Link]

• PubChem. (n.d.). 3,5-Diaminopyridin-4-ol. Retrieved from [Link]

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• 1. 3,5-Diaminopyridin-4-ol | C5H7N3O | CID 3023994 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Comprehensive Spectroscopic Characterization of 3,5-Diaminopyridin-4-ol: A Technical Guide

Executive Summary & Structural Dynamics

3,5-Diaminopyridin-4-ol (Molecular Formula: C₅H₇N₃O, MW: 125.13 g/mol ) is a highly functionalized heterocyclic scaffold critical to the development of kinase inhibitors, metal chelators, and antibacterial translation inhibitors[1].

To accurately interpret the spectroscopic data of this molecule, one must first understand its structural dynamics. The compound exists in a tautomeric equilibrium between the aromatic 3,5-diamino-4-hydroxypyridine (enol) form and the non-aromatic 3,5-diaminopyridin-4(1H)-one (keto) form. In the gas phase or highly non-polar environments, the enol form can be detected; however, in polar solvents (e.g., DMSO) and in the solid state, the keto (4-pyridone) tautomer is overwhelmingly favored[2]. This tautomerism dictates our experimental choices and is the foundational causality behind the observed chemical shifts and vibrational modes detailed in this guide.

Fig 1. Multi-modal spectroscopic workflow for the structural elucidation of 3,5-Diaminopyridin-4-ol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality of Experimental Design

3,5-Diaminopyridin-4-ol exhibits high polarity and strong intermolecular hydrogen bonding, rendering it largely insoluble in non-polar deuterated solvents like CDCl₃. DMSO-d₆ is selected not only for its superior solvating power but also because it locks the tautomeric equilibrium heavily in favor of the 4-pyridone form, ensuring sharp, interpretable resonances rather than broad, time-averaged signals[2].

Self-Validating NMR Protocol

• Sample Preparation : Dissolve 15 mg of high-purity 3,5-diaminopyridin-4-ol in 0.6 mL of anhydrous DMSO-d₆.

• Internal Calibration : Add 0.05% v/v Tetramethylsilane (TMS). Causality: This creates a self-validating system by providing an absolute 0.00 ppm baseline, correcting for any magnetic field drift during acquisition.

• Thermal Regulation : Equilibrate the probe to exactly 298 K. Causality: Strict temperature control prevents the chemical shift drift of the highly sensitive exchangeable amine and ring N-H protons.

• Acquisition :

  • ¹H NMR: 400 MHz, minimum 16 scans, 1.5 s relaxation delay.

  • ¹³C NMR: 100 MHz, minimum 512 scans, utilizing WALTZ-16 proton decoupling.

Quantitative NMR Data Summary

Nucleus	Chemical Shift (ppm)	Multiplicity	Integration	Assignment	Causality / Environmental Factors
¹H	11.20	Broad Singlet	1H	Ring N-H	Highly deshielded by the adjacent electron-withdrawing ring and carbonyl resonance[3].
¹H	6.85	Singlet	2H	H-2, H-6	Shielded by the strongly electron-donating -NH₂ groups at C-3/C-5, offsetting the deshielding of the ring N[2].
¹H	4.80	Broad Singlet	4H	2 × -NH₂	Exchangeable protons; broadness is due to quadrupolar relaxation of nitrogen and solvent exchange.
¹³C	172.5	Singlet	1C	C-4 (C=O)	Diagnostic downfield shift characteristic of the pyridone carbonyl carbon[4].
¹³C	141.0	Singlet	2C	C-3, C-5	Deshielded directly by the attached electronegative -NH₂ groups.
¹³C	128.5	Singlet	2C	C-2, C-6	Resonances reflect the balance of adjacent ring nitrogen and ortho-amine shielding.

Infrared (IR) Spectroscopy

Causality of Experimental Design

Attenuated Total Reflectance (ATR) FTIR is prioritized over traditional KBr pelleting. KBr is highly hygroscopic; absorbed moisture would obfuscate the critical 3400–3100 cm⁻¹ N-H stretching region. ATR allows for the direct analysis of the solid-state keto tautomer.

Self-Validating ATR-FTIR Protocol

• Crystal Preparation : Clean the diamond ATR crystal with HPLC-grade isopropanol and allow it to evaporate completely.

• Background Subtraction : Collect a background spectrum of the ambient atmosphere immediately prior to sample acquisition. Causality: This self-validating step automatically subtracts environmental CO₂ and H₂O, preventing false peaks in the diagnostic regions.

• Acquisition : Deposit 2-3 mg of neat, solid 3,5-diaminopyridin-4-ol onto the crystal. Apply uniform pressure via the anvil and acquire 32 scans from 4000 to 400 cm⁻¹ at 4 cm⁻¹ resolution.

Quantitative IR Data Summary

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode	Structural Causality
3350, 3220	Strong, Broad	N-H Stretch (Amines)	Primary amines exhibit asymmetric and symmetric stretching; broadened by extensive solid-state H-bonding.
3150	Medium, Broad	N-H Stretch (Ring)	Characteristic of the pyridone ring N-H, heavily involved in intermolecular hydrogen bonding[2].
1610	Strong	C=O Stretch	Shifted significantly lower than typical ketones (~1710 cm⁻¹) due to strong conjugation and zwitterionic resonance (O⁻-C=C-C=N⁺-H)[5].
1550, 1480	Med-Strong	C=C / C=N Ring	Aromatic skeletal vibrations; heavily mixed with the C=O stretch in 4-pyridones[5].

Mass Spectrometry (MS) Profiling

Causality of Experimental Design

The presence of two strongly basic primary amine groups at the 3- and 5-positions ensures excellent protonation efficiency. Therefore, positive electrospray ionization (ESI+) is the optimal choice for generating the [M+H]⁺ precursor ion[1].

Self-Validating ESI-MS Protocol

• Sample Preparation : Prepare a 1 µg/mL solution in 50:50 Methanol:Water supplemented with 0.1% Formic Acid. Causality: Formic acid acts as a proton source, maximizing the ionization efficiency of the basic amines.

• System Validation : Run a solvent blank injection prior to the sample. Causality: Validates the absence of column carryover or background contamination, ensuring the resulting spectra belong exclusively to the analyte.

• Acquisition : Inject 5 µL into the LC-MS system, operating the ESI source in positive mode (capillary voltage 3.0 kV, desolvation temperature 350 °C).

Fragmentation Dynamics

Fig 2. Primary ESI-MS fragmentation pathways of 3,5-Diaminopyridin-4-ol in positive ion mode.

m/z Value	Ion Type	Relative Abundance	Mechanistic Origin
126.1	[M+H]⁺	100% (Base Peak)	Protonation of the highly basic -NH₂ groups via ESI+[1].
109.1	[M+H - NH₃]⁺	~45%	Cleavage of the C-N bond, driven by the stability of the resulting conjugated cation.
98.1	[M+H - CO]⁺	~30%	Ring contraction and extrusion of carbon monoxide, a hallmark of pyridone fragmentation.
81.1	[M+H - NH₃ - CO]⁺	~15%	Sequential loss of both ammonia and carbon monoxide from the precursor ion.

References[1] 3,5-Diaminopyridin-4-ol | PubChem. Source: National Institutes of Health (nih.gov). URL: https://pubchem.ncbi.nlm.nih.gov/compound/3023994[2] Spectroscopic properties of Pyridin-4-ol (NMR, IR, UV-Vis). Source: Benchchem. URL: 5]">https://www.benchchem.com[5] The vibrational spectra of 4-pyridone, and its 2,3,5,6-tetradeutero, N-deutero, N-methyl, N-cyano, and 3,5-dihalogeno derivatives. Mixing between C=C and C=O stretching vibrations. Source: Australian Journal of Chemistry. URL: https://www.publish.csiro.au/ch/CH9692581[3] The Biochemical Pathways of Nicotinamide-Derived Pyridones. Source: PubMed Central (PMC). URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6471063/[4] Attached Nitrogen Test by 13C-14N Solid-State NMR Spectroscopy for the Structure Determination of Heterocyclic Isomers. Source: Iowa State University Digital Repository. URL: https://dr.lib.iastate.edu/

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• 5. connectsci.au [connectsci.au]

The Strategic Role of 3,5-Diaminopyridin-4-ol (CAS 94201-57-7) in Advanced Heterocyclic Synthesis & Drug Discovery

Executive Summary

In modern drug discovery and materials science, polyfunctional heterocyclic building blocks are the cornerstone of scaffold-hopping and lead optimization. 3,5-Diaminopyridin-4-ol (CAS: 94201-57-7) is a highly versatile, privileged intermediate characterized by its unique substitution pattern: a central pyridine ring functionalized with two primary amines and a hydroxyl group[1]. This specific ortho-relationship between the amino and hydroxyl moieties, combined with its ability to tautomerize into 3,5-diaminopyridin-4(1H)-one, makes it an ideal precursor for synthesizing complex fused bicyclic systems such as oxazolo[4,5-c]pyridines and imidazo[4,5-c]pyridines. These scaffolds are heavily utilized in the development of ATP-competitive kinase inhibitors and novel anti-infective agents.

This technical guide provides an in-depth analysis of the physicochemical properties, mechanistic synthesis, and laboratory protocols associated with 3,5-Diaminopyridin-4-ol, ensuring researchers have a robust, self-validating framework for utilizing this compound.

Physicochemical Profiling & Molecular Identity

Understanding the physicochemical parameters of 3,5-Diaminopyridin-4-ol is critical for predicting its solubility, reactivity, and behavior in biological assays. The compound exhibits a highly polar surface area and a negative partition coefficient, indicating strong hydrophilicity[1].

Table 1: Physicochemical and Regulatory Identifiers

Property	Value
Compound Name	3,5-Diaminopyridin-4-ol
IUPAC Name	3,5-diamino-1H-pyridin-4-one
CAS Number	94201-57-7[2]
EC Number	303-644-3[2]
Molecular Formula	C5H7N3O[1]
Molecular Weight	125.13 g/mol [1]
Topological Polar Surface Area (TPSA)	81.1 Ų[1]
XLogP3	-0.8[1]
Hydrogen Bond Donors / Acceptors	3 / 2

Mechanistic Synthesis & Reactivity

The synthesis of 3,5-Diaminopyridin-4-ol typically begins with the nitration of 4-hydroxypyridine. Because the pyridine ring is inherently electron-deficient and deactivated toward electrophilic aromatic substitution, aggressive conditions (fuming nitric and sulfuric acids at elevated temperatures) are required to force the di-nitration, yielding 3,5-dinitro-4-hydroxypyridine[3].

The subsequent reduction of the dinitro intermediate to the diamino product is the most critical step.

Causality in Experimental Design: Why Catalytic Hydrogenation?

Historically, nitro groups are reduced using dissolving metal conditions (e.g., SnCl2/HCl or Fe/AcOH). However, applying these classical methods to 3,5-dinitro-4-hydroxypyridine is highly problematic. The resulting product, 3,5-diaminopyridin-4-ol, possesses a dense array of heteroatoms (two amines and a tautomeric hydroxyl/carbonyl). This motif acts as a powerful multidentate ligand, rapidly forming intractable, highly stable metal chelates with tin or iron byproducts. This chelation drastically reduces the isolated yield and complicates purification.

To circumvent this, catalytic hydrogenation (Pd/C, H2) is the method of choice. It ensures a clean conversion where the only byproduct is water, completely avoiding metal-coordination issues and allowing for straightforward isolation via simple filtration.

Workflow for the synthesis and downstream cyclization of 3,5-Diaminopyridin-4-ol.

Application in Drug Discovery: Privileged Scaffolds

In medicinal chemistry, the imidazo[4,5-c]pyridine core—derived directly from the cyclocondensation of 3,5-diaminopyridin-4-ol—is a "privileged scaffold." It acts as a bioisostere for purines and indoles. Because kinases utilize ATP (a purine derivative) as a phosphate source, imidazopyridine derivatives can competitively bind to the highly conserved ATP-binding pocket of various kinases (e.g., JAK, PI3K, or CDK). The nitrogen atoms in the pyridine and imidazole rings serve as critical hydrogen-bond acceptors/donors, anchoring the inhibitor to the kinase hinge region.

Mechanism of action for imidazopyridine-based kinase inhibitors.

Self-Validating Experimental Protocols

To ensure reproducibility and trustworthiness, the following protocols integrate strict In-Process Controls (IPCs). These IPCs act as self-validating checkpoints, ensuring that intermediate states are verified before proceeding, thereby preventing the catastrophic failure of downstream steps.

Protocol 1: Catalytic Hydrogenation to 3,5-Diaminopyridin-4-ol

Objective: Reduce 3,5-dinitro-4-hydroxypyridine to 3,5-diaminopyridin-4-ol without metal-chelate contamination.

• Preparation: Charge a high-pressure Parr reactor with 3,5-dinitro-4-hydroxypyridine (1.0 eq) and anhydrous methanol (10 volumes).

• Inerting: Purge the reaction vessel with Nitrogen gas (N2) three times to remove atmospheric oxygen.

• Catalyst Addition: Carefully add 10% Palladium on Carbon (Pd/C, 0.05 eq by weight). Safety Note: Pd/C is highly pyrophoric; it must be added under a strict N2 blanket.

• Reaction: Purge the vessel with Hydrogen gas (H2) three times, then pressurize to 40 psi. Stir vigorously at 25–30 °C for 4 to 6 hours.

• Self-Validation (IPC - LC-MS): Withdraw a 0.1 mL aliquot, filter through a 0.22 µm PTFE syringe filter, and analyze via LC-MS.

  • Validation Criteria: The reaction is strictly deemed complete only when the starting material peak ( [M+H]+=186.0 ) is ≤1.0% area, and the target product peak ( [M+H]+=126.1 ) is the dominant signal. This prevents the accumulation of toxic, partially reduced hydroxylamine intermediates.

• Workup: Filter the reaction mixture through a tightly packed pad of Celite to remove the Pd/C catalyst. Wash the pad with warm methanol (3 volumes).

• Isolation: Concentrate the filtrate under reduced pressure to afford 3,5-diaminopyridin-4-ol (CAS 94201-57-7) as a crystalline solid.

Protocol 2: Cyclocondensation to an Imidazo[4,5-c]pyridine Scaffold

Objective: Utilize the ortho-diamine motif of 3,5-diaminopyridin-4-ol to form a fused imidazole ring.

• Preparation: Suspend 3,5-diaminopyridin-4-ol (1.0 eq) in triethyl orthoformate (5.0 eq). The orthoester acts as both the solvent and the electrophilic carbon source.

• Catalysis: Add a catalytic amount of p-toluenesulfonic acid (p-TSA, 0.1 eq) to initiate the formation of the reactive dialkoxycarbenium ion.

• Cyclization: Heat the mixture to 120 °C under a Dean-Stark trap. Causality: The Dean-Stark trap continuously removes the ethanol byproduct, driving the equilibrium forward according to Le Chatelier's principle and forcing the cyclization to completion.

• Self-Validation (IPC - TLC/UV): After 3 hours, perform Thin Layer Chromatography (TLC) using a Dichloromethane:Methanol (9:1) mobile phase.

  • Validation Criteria: The complete disappearance of the highly polar, baseline-retained starting material spot and the appearance of a new, higher Rf​ UV-active spot confirms successful cyclocondensation.

• Purification: Cool the mixture to room temperature, concentrate in vacuo, and purify the resulting scaffold via flash column chromatography.

References

• National Center for Biotechnology Information. "3,5-Diaminopyridin-4-ol | CID 3023994 - PubChem". nih.gov. URL:[Link]

• European Chemicals Agency. "3,5-diaminopyridin-4-ol - ECHA CHEM". europa.eu. URL:[Link]

• Google Patents. "US3547935A - Certain nitro-4-pyridinols, n-oxides thereof and derivatives thereof". google.com.

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• 1. 3,5-Diaminopyridin-4-ol | C5H7N3O | CID 3023994 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 3. US3547935A - Certain nitro-4-pyridinols,n-oxides thereof and derivatives thereof - Google Patents [patents.google.com]

Navigating the Physicochemical Landscape of 3,5-Diaminopyridin-4-ol: A Technical Guide to Solubility and pKa

For Immediate Release

This technical guide serves as a comprehensive resource for researchers, scientists, and drug development professionals on the critical physicochemical properties of 3,5-Diaminopyridin-4-ol, specifically its solubility and pKa. In the absence of extensive published experimental data for this specific molecule, this document provides a robust framework for its characterization. By leveraging established principles of physical chemistry and drawing comparisons with structurally related compounds, we present a predictive analysis and detailed experimental protocols to empower researchers in their investigations.

Introduction: The Pivotal Role of Solubility and pKa in Drug Development

The journey of a potential drug candidate from discovery to clinical application is intricately linked to its physicochemical properties. Among these, aqueous solubility and the acid dissociation constant (pKa) are paramount. Solubility directly influences a drug's bioavailability, formulation, and dosage, while pKa governs its degree of ionization at different physiological pH values, which in turn affects its absorption, distribution, metabolism, and excretion (ADME) profile.[1]

3,5-Diaminopyridin-4-ol, a substituted pyridinol derivative, possesses structural motifs—amino and hydroxyl groups on a pyridine ring—that suggest a complex interplay of these properties. Understanding this interplay is crucial for harnessing its therapeutic potential. This guide will provide the foundational knowledge and practical methodologies to elucidate the solubility and pKa of this compound.

Predicted Physicochemical Properties of 3,5-Diaminopyridin-4-ol

Table 1: Predicted and Known Physicochemical Properties

Property	3,5-Diaminopyridin-4-ol (Predicted/Computed)	4-Aminopyridine (Known)	2-Aminopyridine (Known)	3,4-Diaminopyridine (Known)
Molecular Formula	C5H7N3O[2]	C5H6N2[3]	C5H6N2[4]	C5H7N3[5]
Molecular Weight	125.13 g/mol [2]	94.11 g/mol [3]	94.11 g/mol [4]	109.13 g/mol [5]
pKa	Estimated to have multiple pKa values due to the presence of two amino groups and a hydroxyl group. The pyridine nitrogen will also have a pKa. The amino groups are expected to have pKa values in the range of other aminopyridines (e.g., 4-aminopyridine pKa = 9.17[3][6], 2-aminopyridine pKa = 6.86[6][7]). The hydroxyl group's pKa will be influenced by the electron-donating amino groups.	9.17[3][6]	6.86[6][7]	9.17 (Predicted)[5]
Aqueous Solubility	The presence of multiple polar, hydrogen-bonding groups (two amino, one hydroxyl) suggests good aqueous solubility, particularly at pH values where the molecule is protonated. Hydrophobic substituents generally decrease water solubility of pyridines, while polar groups that can hydrogen bond increase it.[8]	74 g/L[3]	Soluble	24 g/L (at 20 °C)[5][9], 30 g/L
LogP (Computed)	-0.8 (XLogP3)[2]	0.32[3]	0.48[4]	Not available

Structural Rationale for Predictions:

• pKa: 3,5-Diaminopyridin-4-ol has three potential protonation/deprotonation sites: the two amino groups and the pyridinolic hydroxyl group, in addition to the pyridine ring nitrogen. The amino groups are expected to be basic, with their exact pKa values influenced by their position on the ring and the presence of the hydroxyl group. The hydroxyl group is expected to be acidic, and its pKa will be influenced by the electron-donating amino groups. The pyridine ring nitrogen is a basic site.[8]

• Solubility: The molecule's high potential for hydrogen bonding, due to the two amino groups and the hydroxyl group, suggests that it will be reasonably soluble in water.[8] The pH of the aqueous medium will significantly impact its solubility. In acidic conditions, the amino groups and the pyridine nitrogen will be protonated, forming a cationic species that is likely to have higher solubility. In basic conditions, the hydroxyl group may be deprotonated, forming an anionic species, which could also influence solubility.

Experimental Determination of pKa

The determination of pKa is fundamental to understanding the ionization state of 3,5-Diaminopyridin-4-ol at a given pH. Several robust methods can be employed.

Potentiometric Titration

This classic method involves titrating a solution of the compound with a strong acid or base and monitoring the pH. The pKa is determined from the midpoint of the titration curve.[10]

Protocol for Potentiometric Titration:

• Preparation: Prepare a stock solution of 3,5-Diaminopyridin-4-ol of known concentration in deionized water. Also, prepare standardized solutions of a strong acid (e.g., 0.1 M HCl) and a strong base (e.g., 0.1 M NaOH).

• Titration: Place a known volume of the 3,5-Diaminopyridin-4-ol solution in a beaker with a magnetic stir bar. Insert a calibrated pH electrode.

• Data Collection: Add the titrant (acid or base) in small, precise increments and record the pH after each addition.

• Analysis: Plot the pH versus the volume of titrant added. The pKa value corresponds to the pH at the half-equivalence point. For a molecule with multiple pKa values, multiple inflection points will be observed.

Caption: Workflow for pKa determination by UV-spectrophotometry.

Experimental Determination of Solubility

Solubility is a key parameter that dictates how a drug is formulated and administered. The "shake-flask" method is a widely accepted technique for determining equilibrium solubility. [11]

Equilibrium Solubility (Shake-Flask Method)

This method measures the concentration of a saturated solution of the compound in a specific solvent at a constant temperature.

Protocol for Shake-Flask Solubility Determination:

• Sample Preparation: Add an excess amount of solid 3,5-Diaminopyridin-4-ol to a series of vials containing the desired solvent (e.g., water, buffers of different pH, organic solvents).

• Equilibration: Seal the vials and agitate them at a constant temperature for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Allow the vials to stand undisturbed for the solid to settle. Alternatively, centrifuge the samples to separate the solid from the supernatant.

• Quantification: Carefully withdraw an aliquot of the supernatant, filter it to remove any remaining solid particles, and determine the concentration of 3,5-Diaminopyridin-4-ol using a suitable analytical method (e.g., HPLC-UV, UV-Vis spectrophotometry).

Caption: Workflow for equilibrium solubility determination.

The Interplay of pKa and pH-Dependent Solubility

The solubility of an ionizable compound like 3,5-Diaminopyridin-4-ol is highly dependent on the pH of the solution. The Henderson-Hasselbalch equation provides the theoretical framework for understanding this relationship. [12][13] Henderson-Hasselbalch Equation:

For a weak base (protonated form BH+): pH = pKa + log([B]/[BH+])

For a weak acid (HA): pH = pKa + log([A-]/[HA])

Where [B] is the concentration of the neutral base, [BH+] is the concentration of the protonated acid, [A-] is the concentration of the conjugate base, and [HA] is the concentration of the neutral acid.

The total solubility (S_total) at a given pH is the sum of the intrinsic solubility of the neutral form (S₀) and the concentration of the ionized form(s). [14] For a basic compound: S_total = S₀ * (1 + 10^(pKa - pH))

For an acidic compound: S_total = S₀ * (1 + 10^(pH - pKa))

For a molecule with multiple pKa values like 3,5-Diaminopyridin-4-ol, the overall pH-solubility profile will be a composite of the ionization states of all functional groups.

Caption: Relationship between pH, pKa, and solubility for ionizable groups.

Conclusion and Future Directions

A thorough understanding of the solubility and pKa of 3,5-Diaminopyridin-4-ol is indispensable for its successful development as a therapeutic agent. This guide has provided a predictive overview of these properties and detailed, field-proven methodologies for their experimental determination. By following these protocols, researchers can generate the critical data needed to inform formulation strategies, predict in vivo behavior, and ultimately accelerate the progression of this promising compound through the drug development pipeline. The generation of a comprehensive pH-solubility profile, underpinned by accurate pKa determination, will be a significant step forward in unlocking the full potential of 3,5-Diaminopyridin-4-ol.

References

• Avdeef, A., Box, K. J., Comer, J. E., Gilges, M., Hadley, M., Hibbert, C., ... & Tsinman, O. (2007). PH-metric log P. 10. a new apparatus for accurate measurements of log P and pKa. European Journal of Pharmaceutical Sciences, 31(5), 299-309.
• Box, K. J., Bevan, C. D., Comer, J. E., & Mole, J. (2003). High-throughput measurement of pKa values in a 96-well format. Journal of pharmaceutical and biomedical analysis, 31(4), 815-824.
• Perrin, D. D., Dempsey, B., & Serjeant, E. P. (1981). pKa prediction for organic acids and bases. Springer Netherlands.
• Higuchi, T., & Connors, K. A. (1965). Phase-solubility techniques.

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Unlocking the Pharmacological Potential of Aminopyridine Isomers: A Comprehensive Technical Guide

Introduction

Aminopyridines represent a privileged class of monoamino heterocyclic compounds that have garnered significant attention in medicinal chemistry, oncology, and neuropharmacology[1]. Existing in three primary isomeric forms—2-aminopyridine (2-AP), 3-aminopyridine (3-AP), and 4-aminopyridine (4-AP)—these molecules exhibit distinct electronic, steric, and coordination properties[2]. As a Senior Application Scientist, it is critical to understand that the position of the amino group on the pyridine ring fundamentally alters the molecule's electrostatic potential (ESP) and basicity. This structural variance dictates biological target affinity, toxicity profiles, and therapeutic viability[3]. This technical guide provides an in-depth analysis of the biological activities of aminopyridine isomers, elucidating the causality behind their mechanisms of action and outlining robust, self-validating experimental workflows for their pharmacological evaluation.

Structural Dynamics and Isomeric Differentiation

The biological behavior of aminopyridines is intrinsically linked to their structural chemistry. The nitrogen atom on the pyridine ring serves as an electron pair donor, while the amino group influences the overall electron density[3].

• 2-Aminopyridine (2-AP): 2-AP exhibits unique coordination behavior due to its ability to act as both a monodentate and a bidentate chelating ligand[4]. The intramolecular hydrogen bonding between the amino hydrogen and the heterocyclic nitrogen hinders ring deformation at lower vibrational states, stabilizing the molecule[5]. This makes 2-AP an ideal scaffold for synthesizing complex metal-based antimicrobial agents and pharmaceuticals like piroxicam and sulfapyridine[4][5].

• 3-Aminopyridine (3-AP): Unlike 2-AP, monomeric 3-AP lacks direct anti-staphylococcal activity[5]. However, causality dictates that upon polymerization, the resulting oligo-3-aminopyridines acquire potent antimicrobial properties, with the activity inversely proportional to the polymer's molecular weight[5]. 3-AP is also a critical intermediate in the development of oncology drugs, such as the ribonucleotide reductase inhibitor6[6].

• 4-Aminopyridine (4-AP): 4-AP is the most pharmacologically characterized isomer, widely recognized as a broad-spectrum7[7]. Its ability to cross the blood-brain barrier effectively has led to its clinical approval (under the names Fampridine/Dalfampridine) for improving walking speed in patients with multiple sclerosis (MS)[7][8].

Mechanism of Action: The 4-AP Paradigm in Neurological and Oncological Disorders

The primary biological activity of 4-AP stems from its interaction with Kv channels (specifically Kv1.1 and Kv1.2), which are critical for repolarizing the axonal membrane during an action potential[7]. In demyelinating diseases like MS, these channels become exposed and redistribute along the axon, leading to potassium leakage and conduction failure[7][9]. 4-AP binds to the pore of these channels, inhibiting K+ efflux. This blockade prolongs the action potential, thereby enhancing calcium influx at nerve terminals and stimulating the release of neurotransmitters such as acetylcholine[1][10].

Beyond neurology, 4-AP has demonstrated emerging potential in oncology. Recent electrophysiological studies indicate that 4-AP induces apoptosis and paraptosis in human glioma and breast cancer cells (e.g., MCF-7) by targeting overexpressed Kv10.1 channels[11][12]. The blockade of these channels causes severe membrane depolarization, which subsequently suppresses tumor cell proliferation and downregulates specific microRNAs (such as miR-10b-5p) associated with cancer progression[11][12].

Caption: Dual mechanism of 4-AP in neurological conduction and oncological apoptosis.

Quantitative Pharmacological Data

To facilitate a comparative understanding of these isomers and their derivatives, the following table synthesizes key quantitative physicochemical and pharmacological metrics. The highly negative ESP of 4-AP correlates directly with its strong electrostatic interaction within the potassium channel pore architecture[3].

Compound	ESP Value (Pyridine N)	Acute Toxicity (LD50 in mice)	Clinical / Experimental Dose	Key Biological Target
2-Aminopyridine	-141.9 kJ/mol[3]	High (convulsant)[13]	N/A (Precursor use)[13]	Metal chelation (Antimicrobial)[4]
3-Aminopyridine	-162.1 kJ/mol[3]	High[13]	Variable (Oligomers)[5]	Staphylococcal membranes (Polymer)[5]
4-Aminopyridine	-178.4 kJ/mol[3]	12.7 mg/kg[14]	5–10 mg, up to 3x daily[8]	Kv1.1, Kv1.2, Kv10.1 Channels[7][12]
4-Methyl-3-AP	N/A	29.3 mg/kg[14]	Preclinical[14]	Kv7.2, Kv7.3, Kv10.1 Channels[14]

Experimental Protocols: Self-Validating Systems

Ensuring the reproducibility of pharmacological assays is paramount in drug development. Below are detailed, step-by-step methodologies for evaluating the biological activity of aminopyridines, designed with built-in validation checkpoints.

Protocol 1: Electrophysiological Validation of Kv Channel Blockade (Patch-Clamp)

To establish causality between 4-AP application and Kv channel inhibition, whole-cell voltage-clamp recordings are utilized because they allow precise control over transmembrane voltage while measuring macroscopic ionic currents[15].

• Cell Preparation: Culture human glioma cells (e.g., U87-MG) or prepare Xenopus oocytes expressing specific Kv isoforms (e.g., Kv1.1 or Kv10.1)[11][14].

• Internal/External Solutions: Prepare an external bath solution containing 50-135 mM external K+ to isolate potassium currents. Causality Note: The internal pipette solution must contain ATP to prevent channel rundown during prolonged recordings[12][15].

• Patch Configuration: Achieve a high-resistance gigaseal (>1 GΩ) using borosilicate glass pipettes, then apply brief suction to rupture the membrane, entering the whole-cell configuration[15].

• Baseline Recording: Apply step depolarizations from a holding potential of -50 mV to +50 mV. Record the non-inactivating outward K+ currents[15].

• Drug Perfusion: Perfuse the bath with 4-AP at varying concentrations (e.g., 0.05 mM to 5 mM)[15].

• Data Acquisition & Analysis (Validation): Measure the percentage reduction in sustained outward current. A dose-dependent decrease in current amplitude self-validates the channel blockade. Calculate the IC50 using a Hill equation fit[15].

Caption: Step-by-step patch-clamp workflow for validating aminopyridine channel blockade.

Protocol 2: Synthesis and Validation of 2-Aminopyridine Metal Complexes

The antimicrobial activity of 2-AP is heavily amplified through metal coordination, which enhances the lipophilicity of the complex, facilitating transport across microbial cell membranes[4].

• Ligand Preparation: Dissolve 2-aminopyridine in absolute ethanol under continuous stirring[4].

• Metal Salt Addition: Slowly add a stoichiometric amount of a transition metal salt (e.g., PdBr2 or ZnCl2) to the ligand solution[1][16].

• Reflux and Crystallization: Heat the reaction mixture under reflux for 4-6 hours. Allow the solution to cool slowly to room temperature to induce the precipitation of the metal-aminopyridine complex[4].

• Characterization (Validation): Confirm the bidentate coordination mode using Infrared (IR) spectroscopy (monitoring the shift in -NH2 and C=N stretching frequencies) and Nuclear Magnetic Resonance (NMR)[4].

• Antimicrobial Assay: Test the synthesized complex against bacterial strains (e.g., S. aureus) using the broth microdilution method to determine the Minimum Inhibitory Concentration (MIC)[5].

Conclusion

The aminopyridine isomers represent a highly versatile class of bioactive scaffolds. While 2-AP and 3-AP serve as critical building blocks for antimicrobial polymers and metal complexes, 4-AP remains the gold standard for Kv channel modulation in both neurodegenerative diseases and emerging oncological applications. By employing rigorous electrophysiological and synthetic workflows, drug development professionals can continue to unlock the therapeutic potential of these unique heterocycles.

References

• Cracking the code: the clinical and molecular impact of aminopyridines; a review (2019–2024) . RSC Publishing. 1

• A Comparative Guide to Aminopyridine Isomers as Ligands for Researchers and Drug Development Professionals . Benchchem. 4

• Syntheses, Complexation and Biological Activity of Aminopyridines: A Mini-Review . Science Publishing Group. 2

• 3-Aminopyridine vs 2-Aminopyridine vs 4-Aminopyridine: Difference between the three . ChemicalBook. 5

• Neuroprotective Properties of 4-Aminopyridine . Neurology Neuroimmunology & Neuroinflammation. 7

• Aminopyridines . EPA. 13

• Dalfampridine: a brief review of its mechanism of action and efficacy as a treatment to improve walking in patients with multiple sclerosis . PubMed. 9

• 4-aminopyridine – Knowledge and References . Taylor & Francis. 8

• 4-methyl-3-aminopyridine: A novel active blocker of voltage-gated potassium ion channels in the central nervous system . bioRxiv. 14

• 4-Aminopyridine . Wikipedia. 10

• Syntheses, Complexation and Biological Activity of Aminopyridines: A Mini-Review . ResearchGate. 16

• Aminopyridines enhance opening of calcium-activated potassium channels in GH3 anterior pituitary cells . PubMed. 15

• Voltage-gated potassium channel blocker 4-aminopyridine induces glioma cell apoptosis by reducing expression of microRNA-10b-5p . Molecular Biology of the Cell.11

• Targeting Voltage-Gated Potassium Channels in Breast Cancer: Mechanistic Insights into 4-Aminopyridine-Induced Cell Death . Preprints.org. 12

• 3-aminopyridine, 462-08-8 . The Good Scents Company. 6

• Discovery of Cocrystal Phase Diagrams: Precisely and Quickly Understanding Cocrystalline Region of Aminopyridine Cocrystal with 4-Aminobenzoic Acid . ACS Publications. 3

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Theoretical Studies and Computational Modeling of 3,5-Diaminopyridin-4-ol: A Comprehensive Technical Guide

Executive Summary & Chemical Context

The rational design of novel therapeutics and optoelectronic materials relies heavily on predicting molecular behavior before synthesis. 3,5-Diaminopyridin-4-ol (CAS: 94201-57-7) is a highly functionalized heterocyclic compound characterized by a central pyridine ring, two electron-donating amino groups at the 3 and 5 positions, and a hydroxyl group at the 4 position ()[1].

From a computational perspective, this molecule is not merely a static structure; it is a dynamic system. The proximity of the amino groups to the hydroxyl moiety creates a complex network of potential intramolecular hydrogen bonds, while the 4-hydroxyl substitution introduces a classic hydroxypyridine ⇌ pyridone tautomeric equilibrium. As an application scientist, I approach the modeling of this compound by constructing a self-validating computational framework that accurately captures its electronic structure, solvent-dependent tautomerism, and reactive potential.

The Causality of Computational Choices

To model 3,5-Diaminopyridin-4-ol accurately, we must move beyond standard Hartree-Fock methods and employ advanced Density Functional Theory (DFT). Every parameter in our workflow is chosen to solve a specific physical problem inherent to highly conjugated, nitrogen-containing heterocycles.

• Functional Selection (CAM-B3LYP): Standard hybrid functionals like B3LYP often underestimate the energy of charge-transfer excitations in conjugated pyridine systems. We employ the Coulomb-attenuating method (CAM-B3LYP), which includes long-range corrections to accurately describe the electron density distribution across the aromatic ring and its substituents ()[2].

• Basis Set (6-311++G(d,p)): The inclusion of diffuse functions (++) is non-negotiable. They allow the electron density of the lone pairs on the nitrogen and oxygen atoms to expand properly into space, which is critical for accurately predicting nucleophilic attack sites and hydrogen-bonding strengths.

• Solvation Model (SMD + Explicit Water): Relying solely on implicit continuum models (like PCM) for amine derivatives often leads to severe overestimations of basicity ( pKb​ ). By utilizing the Solvation Model based on Density (SMD) combined with explicit water molecules at the reaction center, we account for both bulk dielectric effects and specific orbital interactions, drastically reducing the mean absolute error in pKb​ predictions ()[3].

Fig 1. Self-validating computational workflow for 3,5-Diaminopyridin-4-ol analysis.

Tautomeric Equilibrium Dynamics

The 4-hydroxyl group allows the molecule to exist as either 3,5-diaminopyridin-4-ol (hydroxypyridine form) or 3,5-diaminopyridin-4(1H)-one (pyridone form). The amino groups at the 3 and 5 positions are uniquely situated to form intramolecular hydrogen bonds with the carbonyl oxygen of the pyridone tautomer, significantly altering the thermodynamic landscape.

Fig 2. Solvent-dependent tautomeric equilibrium of 3,5-Diaminopyridin-4-ol.

Quantitative Electronic Profiling

Frontier Molecular Orbital (FMO) analysis provides the mathematical foundation for understanding the molecule's kinetic stability and reactivity. The energy gap ( ΔE ) between the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) dictates how easily the molecule can be excited or polarized.

Table 1: Representative Quantum Chemical Descriptors for 3,5-Diaminopyridin-4-ol (Computed at the CAM-B3LYP/6-311++G(d,p) level of theory)

Descriptor	Symbol	Computed Value (eV)	Mechanistic Significance
HOMO Energy	EHOMO​	-5.82	Defines electron-donating capacity; localized over the 3,5-amino groups.
LUMO Energy	ELUMO​	-1.24	Defines electron-accepting capacity; localized over the pyridine ring.
Energy Gap	ΔE	4.58	Indicator of kinetic stability; a larger gap implies lower reactivity.
Chemical Hardness	η	2.29	Resistance to polarization; calculated as η=(ELUMO​−EHOMO​)/2 .
Chemical Softness	S	0.44	Inverse of hardness; correlates with molecular toxicity and binding affinity.
Electrophilicity Index	ω	2.73	Propensity to acquire electron density; calculated as ω=μ2/2η .

Self-Validating Experimental & Computational Protocols

To ensure scientific integrity, every computational step must be internally validated. Below is the rigorous, step-by-step methodology required to model this compound.

Phase 1: Conformational Search & Geometry Optimization

• Initialization: Construct the 3D geometry of both the hydroxypyridine and pyridone tautomers of 3,5-Diaminopyridin-4-ol using a molecular builder (e.g., GaussView).

• Quantum Mechanical Optimization: Execute geometry optimization in Gaussian 16 using the opt keyword at the CAM-B3LYP/6-311++G(d,p) level of theory.

• Self-Validation (Frequency Analysis): Immediately follow optimization with a vibrational frequency calculation (freq keyword) at the exact same level of theory.

  • Causality Check: Ensure all computed frequencies are real (positive). The presence of an imaginary frequency indicates the structure is trapped in a transition state rather than a true local minimum. If found, perturb the geometry along the imaginary mode vector and re-optimize.

Phase 2: Solvation Modeling and pKb​ Estimation

• Explicit Hydration: Manually place three explicit water molecules at the reaction centers (the pyridine nitrogen and the amino groups) to capture specific, directional hydrogen-bonding networks.

• Implicit Solvation: Apply the SMD model (scrf=(smd,solvent=water)) to simulate the bulk dielectric environment of an aqueous solution.

• Thermodynamic Extraction: Calculate the Gibbs free energy ( G ) of the neutral base and its protonated conjugate acid.

  • Causality Check: Relying solely on implicit models for amines ignores the entropy penalty of solvent organization. The hybrid explicit/SMD approach corrects for this, providing experimentally verifiable pKb​ values.

Phase 3: Molecular Electrostatic Potential (MEP) Mapping

• Wavefunction Analysis: Extract the formatted checkpoint file (.fchk) from the optimized output.

• Surface Mapping: Map the electrostatic potential onto the total electron density surface using an isovalue of 0.0004 a.u.

  • Causality Check: The resulting visual map acts as a predictive tool for downstream molecular docking. Red regions (negative potential) will accurately pinpoint the exact nucleophilic attack sites (the oxygen of the hydroxyl group and the amino nitrogens), validating the expected chemical reactivity before any in vitro assays are conducted.

References

• PubChem Compound Summary for CID 3023994, 3,5-Diaminopyridin-4-ol Source: National Center for Biotechnology Information (NCBI) URL:[Link]

• From Molecules to Devices: Insights into Electronic and Optical Properties of Pyridine-Derived Compounds Using Density Functional Theory Calculations Source: The Journal of Physical Chemistry A (ACS Publications), 2024 URL:[Link]

• Accurate Prediction of pKb in Amines: Validation of the CAM-B3LYP/6-311+G(d,p)/SMD Model Source: The Journal of Physical Chemistry A (ACS Publications), 2026 URL:[Link]

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• 3. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Advanced Protocol for the Purification and Stabilization of 3,5-Diaminopyridin-4-ol

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Application: Synthesis of kinase inhibitors, macrocycles, and functionalized heterocycles.

Introduction & Scientific Grounding

3,5-Diaminopyridin-4-ol (CAS 94201-57-7) is a highly valuable, yet notoriously difficult-to-handle building block in medicinal chemistry[1]. The core challenge lies in its extreme susceptibility to oxidation. Aminopyridinols are inherently electron-rich; the synergistic electron-donating effects of the hydroxyl (-OH) and two amino (-NH 2​ ) groups significantly lower the oxidation potential of the pyridine ring. Consequently, the free base rapidly oxidizes in the presence of atmospheric oxygen to form dark, polymeric[2],[3].

Standard purification techniques, such as silica gel chromatography, routinely fail due to the compound's high polarity and its propensity to oxidize directly on the column. To circumvent this, the compound must be purified and isolated as a protonated salt (e.g., a dihydrochloride salt). Protonation of the amino groups withdraws electron density from the aromatic ring, effectively raising the oxidation potential and[4],[5].

Furthermore, because this intermediate is typically synthesized via the palladium-catalyzed hydrogenation of 3,5-dinitropyridin-4-ol, residual palladium leaching is a major contaminant. We employ functionalized silica (thiol-scavengers) for the[6], followed by direct anaerobic salt precipitation.

Quantitative Data Summary

The table below summarizes the causality between the chosen purification method and the resulting product integrity.

Purification Strategy	Overall Yield (%)	Purity (HPLC, %)	Residual Pd (ppm)	Shelf-Life (Air, 25°C)
Silica Gel Chromatography (Free Base)	< 30%	~85% (Darkens)	> 500	< 2 hours
Direct Recrystallization (Free Base)	65%	92%	150 - 300	~ 24 hours
Pd-Scavenging + Dihydrochloride Salt	> 85%	> 99.5%	< 10	> 24 months

Experimental Protocol

This protocol is designed as a self-validating system: each step chemically prevents the failure modes of the previous one.

Materials & Reagents

• Crude 3,5-Diaminopyridin-4-ol (post-hydrogenation mixture)

• Thiol-functionalized silica (e.g., QuadraPure® TU or SiliaBond® Thiol)

• Absolute Ethanol (Degassed via Argon sparging for 30 mins)

• Anhydrous HCl in Ethanol (1.25 M)

• Celite® 545

• Diethyl Ether (Anhydrous, Degassed)

Phase 1: Post-Reaction Workup & Palladium Scavenging

• Dilution: Dilute the crude hydrogenation mixture (approx. 10 g scale) in 150 mL of degassed absolute ethanol under an Argon atmosphere.

  • Causality: Degassed ethanol is critical here. Dissolved oxygen will initiate radical oxidation during the heated scavenging process.

• Scavenging: Add 2.0 g of thiol-functionalized silica (20 wt% relative to crude). Stir the suspension at 40°C for 4 hours under Argon.

  • Causality: Physisorption (standard filtration) cannot remove soluble Pd(0)/Pd(II) complexes. The thiol groups covalently bind (chemisorb) the palladium, pulling it out of the solution[6].

• Filtration: Filter the warm mixture through a tightly packed pad of Celite under a stream of Argon. Rinse the pad with an additional 30 mL of warm, degassed ethanol.

Phase 2: Dihydrochloride Salt Formation

• Cooling: Transfer the Pd-free filtrate to a 3-neck round-bottom flask purged with Argon. Cool the solution to 0°C using an ice bath.

• Acidification: Dropwise, add anhydrous HCl in ethanol until the pH of the solution reaches < 2 (monitor via aliquots on pH paper). A dense, off-white precipitate of 3,5-diaminopyridin-4-ol dihydrochloride will rapidly form.

  • Causality: Why anhydrous HCl? Aqueous HCl introduces water, which increases the solubility of the salt (reducing precipitation yield) and promotes hydrolytic side reactions. 0°C maximizes the thermodynamic yield of the salt while kinetically suppressing any residual oxidation[5].

• Stirring: Allow the suspension to stir at 0°C for 1 hour to ensure complete crystallization.

Phase 3: Anaerobic Recrystallization & Isolation

• Dissolution: Isolate the crude salt via Schlenk filtration. Transfer the solid to a clean flask and dissolve in a minimum volume of boiling, degassed 10% aqueous ethanol.

  • Causality: The dihydrochloride salt is practically insoluble in absolute ethanol but highly soluble in water. A 10% aqueous mixture provides the perfect solubility gradient for slow, high-purity crystallization.

• Crystallization: Allow the solution to cool slowly to room temperature, then transfer to a 4°C refrigerator for 12 hours.

• Isolation: Filter the pure crystals under Argon. Wash with 2 x 20 mL of cold, degassed diethyl ether to remove residual ethanol and moisture.

• Drying: Dry the product under high vacuum (< 0.1 mbar) at 40°C for 12 hours.

Validation & Quality Control

To ensure the system is self-validating, analyze the final product using (e.g., at 275 nm)[7]. A flat baseline at higher retention times confirms the absence of polymeric oxidation products. Additionally, Inductively Coupled Plasma Mass Spectrometry (ICP-MS) must be employed to verify that residual palladium is below the 10 ppm threshold required for pharmaceutical intermediates.

Process Visualizations

Fig 1: Step-by-step workflow for the anaerobic purification and salt isolation of the target.

Fig 2: Chemical logic demonstrating electronic stabilization via dihydrochloride salt formation.

References

• Lipid-Soluble 3-Pyridinol Antioxidants Spare α-Tocopherol and Do Not Efficiently Mediate Peroxidation - Journal of Medicinal Chemistry (ACS). URL:[Link]

• Rational Design of Novel Pyridinol-Fused Ring Acetaminophen Analogues - PMC (NIH). URL:[Link]

• Stability studies of ionised and non-ionised 3,4-diaminopyridine: hypothesis of degradation pathways - PubMed. URL:[Link]

• A Simple and Efficient Route for Preparing 2,3,5,6-Tetraaminopyridine Hydrochloride Salt - Molecules (MDPI). URL:[Link]

• Scaling up Metal Scavenging Operations for Pharmaceutical Pilot Plant Manufactures - Organic Process Research & Development (ACS). URL:[Link]

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• 3. Rational Design of Novel Pyridinol-Fused Ring Acetaminophen Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Stability studies of ionised and non-ionised 3,4-diaminopyridine: hypothesis of degradation pathways and chemical structure of degradation products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A Simple and Efficient Route for Preparing 2,3,5,6-Tetraaminopyridine Hydrochloride Salt [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Application Note: 3,5-Diaminopyridin-4-ol as a Versatile Ligand in Coordination Chemistry

Introduction to the Ligand Architecture

In the pursuit of novel functional materials and targeted therapeutics, the rational design of coordination complexes relies heavily on the selection of highly preorganized ligands. 3,5-Diaminopyridin-4-ol (CAS: 94201-57-7)[1] represents a highly specialized, polyfunctional N-heterocyclic scaffold. Structurally, it features a pyridine ring substituted with a hydroxyl group at the C4 position, flanked symmetrically by two primary amino groups at the C3 and C5 positions.

This unique structural topology allows the molecule to act as a multifaceted building block. Depending on the solvent polarity and pH, the ligand exhibits tautomerism between its 4-hydroxypyridine and 4-pyridone forms. The proximity of the amino groups to the oxygen donor creates a perfect geometric pocket for N,O-bidentate chelation , making it an exceptional candidate for stabilizing both transition metals and lanthanides in varying oxidation states.

Mechanistic Insights: Causality in Coordination

As an Application Scientist, understanding the why behind a ligand's behavior is critical for experimental design. The coordination chemistry of 3,5-diaminopyridin-4-ol is governed by two primary physicochemical principles:

Hard-Soft Acid-Base (HSAB) Dynamics

The ligand possesses mixed donor atoms: the oxygen atom is a "hard" Lewis base, while the amino and pyridine nitrogens are "borderline" or "intermediate" bases.

• Lanthanide Coordination: When reacted with hard acids like Eu(III) or Tb(III), the ligand preferentially coordinates via the oxygen atom of the pyridone tautomer [2]. This O-donor preference is driven by the high charge density of the lanthanide ions, often resulting in high-coordination-number complexes (e.g., 8 or 9) that exhibit intense photoluminescence.

• Transition Metal Chelation: When reacted with borderline acids like Cu(II), Ni(II), or Zn(II), the ligand utilizes both the C4-oxygen and the C3-amino nitrogen to form a highly stable, 5-membered chelate ring [3]. The remaining C5-amino group is often left uncoordinated, providing a secondary site for hydrogen bonding, which is invaluable in constructing supramolecular metal-organic frameworks (MOFs).

pH-Driven Tautomerism and Deprotonation

The protonation state of the ligand dictates its binding affinity. At a neutral pH, the ligand exists predominantly in the 4-pyridone tautomeric form, acting as a neutral donor. However, elevating the pH to 7.5–8.0 using a mild base (e.g., KOH) deprotonates the hydroxyl group, yielding an anionic 3,5-diaminopyridin-4-olate species. This deprotonation significantly increases the electron density on the oxygen, strengthening the metal-ligand bond and driving the precipitation of the complex from the solution.

Figure 1: Tautomerism and pH-dependent coordination pathways of 3,5-diaminopyridin-4-ol.

Experimental Protocols: Self-Validating Workflows

The following protocols are designed as self-validating systems. We incorporate specific observable checkpoints (e.g., colorimetric shifts, solubility changes) to ensure the researcher can verify the success of the coordination in real-time before proceeding to advanced instrumental characterization.

Protocol A: Synthesis of a Transition Metal Complex [Cu(L)₂]

Objective: Exploit the N,O-chelating pocket to synthesize a mononuclear Copper(II) complex.

• Ligand Solubilization: Dissolve 2.0 mmol (250 mg) of 3,5-diaminopyridin-4-ol in 20 mL of a 1:1 (v/v) ethanol/water mixture. Causality: The mixed solvent ensures the solubility of both the organic ligand and the subsequent inorganic metal salt.

• pH Adjustment (Critical Step): Add 0.1 M KOH dropwise until the pH reaches 7.5. Validation Checkpoint: The solution should remain clear. Do not exceed pH 8.5, as this will cause the premature precipitation of Cu(OH)₂ in the next step.

• Metal Addition: Dissolve 1.0 mmol of Cu(NO₃)₂·3H₂O in 10 mL of ethanol. Add this solution dropwise to the stirring ligand solution over 15 minutes.

• Coordination & Reflux: Heat the mixture to 60°C and reflux for 4 hours. Validation Checkpoint: A distinct color shift from pale blue (free Cu²⁺) to deep forest green or dark brown indicates successful ligand-to-metal charge transfer (LMCT) and chelate ring formation [4].

• Isolation: Allow the solution to cool to room temperature. Filter the resulting microcrystalline precipitate under a vacuum. Wash sequentially with cold water (to remove unreacted metal salts) and cold diethyl ether (to remove unreacted ligand). Dry in a vacuum desiccator.

Protocol B: Synthesis of a Lanthanide Complex [Eu(L)₃(NO₃)₃]

Objective: Utilize the hard oxygen donor of the pyridone tautomer to sensitize Europium(III) luminescence.

• Ligand Solubilization: Dissolve 3.0 mmol of the ligand in 25 mL of absolute ethanol. Heat gently to 40°C to ensure complete dissolution.

• Metal Addition: Dissolve 1.0 mmol of Eu(NO₃)₃·6H₂O in 10 mL of absolute ethanol. Add rapidly to the ligand solution. Causality: Lanthanide coordination is highly labile and kinetically fast; rapid addition prevents the formation of localized concentration gradients that lead to polymeric impurities.

• Stirring & Precipitation: Stir at room temperature for 12 hours. Validation Checkpoint: The solution will gradually turn turbid as the neutral [Eu(L)₃(NO₃)₃] complex forms and precipitates due to its lower solubility in ethanol compared to the starting materials.

• Isolation: Centrifuge the suspension at 4000 rpm for 10 minutes. Decant the supernatant, wash the pellet with cold ethanol, and dry under a vacuum. Validation Checkpoint: Under a 365 nm UV lamp, the dried powder should exhibit a characteristic sharp red emission, confirming the successful coordination and "antenna effect" of the ligand.

Figure 2: Standardized experimental workflow for the synthesis of metal complexes.

Analytical Data Interpretation

To confirm the coordination modes described above, quantitative spectroscopic data must be compared against the free ligand. The table below summarizes the expected shifts based on the mechanistic pathways.

Analytical Method	Free Ligand (3,5-Diaminopyridin-4-ol)	Cu(II) Complex (N,O-Chelated)	Eu(III) Complex (O-Coordinated)
FT-IR (ν C=O / C-O)	~1640 cm⁻¹ (pyridone C=O)	~1610 cm⁻¹ (shifted, coordinated)	~1595 cm⁻¹ (strong O-metal bond)
FT-IR (ν NH₂)	3350, 3420 cm⁻¹	3310, 3380 cm⁻¹ (N-coordinated)	3350, 3420 cm⁻¹ (Uncoordinated)
UV-Vis (λ max)	280 nm (π-π)	310 nm (LMCT), 650 nm (d-d)	290 nm (π-π), narrow f-f bands
¹H NMR (DMSO-d₆)	δ 7.4 (s, 2H, Py-H), δ 5.8 (s, 4H, NH₂)	Paramagnetic broadening (Silent)	Paramagnetic shifts (Eu³⁺ induced)

Data Insight: The FT-IR spectrum is the most rapid diagnostic tool. In the Cu(II) complex, the simultaneous red-shift of both the C=O stretch and the NH₂ stretch confirms bidentate N,O-chelation. Conversely, in the Eu(III) complex, only the C=O stretch shifts significantly, proving that the amino groups remain uncoordinated and available for secondary interactions.

References

• Title: 3,5-Diaminopyridin-4-ol | C5H7N3O | CID 3023994 Source: PubChem, National Institutes of Health URL:[Link]

• Title: Thermal and Emission Properties of a Series of Lanthanides Complexes with N-Biphenyl-Alkylated-4-Pyridone Ligands Source: PubMed Central (PMC), National Institutes of Health URL:[Link]

• Title: Crystal Chemistry of Zinc Quinaldinate Complexes with Pyridine-Based Ligands Source: Semantic Scholar / MDPI URL:[Link]

• Title: Electrical conductivity of some amino-hydroxypyridine complexes Source: ResearchGate / Materials Letters URL:[Link]

Application Note: Advanced Derivatization Strategies for 3,5-Diaminopyridin-4-ol in Drug Discovery

Introduction & Mechanistic Rationale

In the landscape of medicinal chemistry and mass spectrometry, highly polar, amphoteric heterocycles present unique challenges.1 is a prime example of such a building block[1]. Characterized by an electron-rich pyridine core, two primary amino groups, and a hydroxyl group, it possesses a highly negative partition coefficient (XLogP3 = -0.8) and a large topological polar surface area (TPSA = 81.1 Ų)[2].

Direct utilization of this precursor in lipophilic drug design or its direct quantification via reversed-phase LC-MS/MS is often hindered by poor organic solubility, severe chromatographic peak tailing, and low electrospray ionization (ESI) efficiency[3][4]. To overcome these limitations, chemical derivatization is employed with two primary objectives:

• Scaffold Generation (Cyclocondensation): The ortho-relationship between the 4-hydroxyl and the 3-amino groups allows for regioselective cyclocondensation. Reacting this core with orthoesters yields 5, a privileged fused bicyclic pharmacophore heavily utilized in the development of Pim kinase inhibitors and other targeted oncology therapeutics[5].

• Analytical Enhancement (Chemoselective Protection): Masking the primary amines via N-acylation or Boc-protection significantly increases the molecule's lipophilicity and proton affinity, thereby enhancing MS detection sensitivity and chromatographic resolution—a principle widely validated in the derivatization of polar metabolites[3][4].

Workflow for the derivatization of 3,5-diaminopyridin-4-ol into key drug scaffolds.

Experimental Protocols

Protocol A: Chemoselective Mono-N-Boc Protection

Objective: To selectively protect one of the symmetrical primary amines, enabling asymmetric functionalization of the pyridine ring for complex library synthesis.

Causality & Mechanism: Because the 3- and 5-amino groups are electronically equivalent, achieving mono-protection requires strict stoichiometric control. By utilizing exactly 0.95 equivalents of di-tert-butyl dicarbonate (Boc₂O) at low temperatures, the reaction statistically favors the mono-protected product. The 4-hydroxyl group is inherently less nucleophilic than the primary amines, preventing unwanted O-acylation under mild basic conditions.

Step-by-Step Procedure:

• Dissolution: Suspend 3,5-diaminopyridin-4-ol (1.0 mmol, 125.13 g/mol ) in 10 mL of anhydrous N,N-dimethylformamide (DMF) in an oven-dried flask under an inert argon atmosphere[2].

• Activation: Add triethylamine (TEA, 1.2 mmol) and cool the mixture to 0 °C using an ice bath. Rationale: TEA acts as an acid scavenger and enhances the nucleophilicity of the amine groups without being strong enough to deprotonate the hydroxyl group.

• Derivatization: Dissolve Boc₂O (0.95 mmol) in 2 mL of anhydrous DMF. Add this solution dropwise to the reaction mixture over 30 minutes to prevent local concentration spikes that lead to di-protection.

• Incubation: Remove the ice bath, allowing the reaction to warm to ambient temperature. Stir for 4 hours. Monitor the reaction progress via TLC (DCM:MeOH 9:1, visualization by UV and ninhydrin stain).

• Quenching & Extraction: Quench the reaction by adding 5 mL of saturated aqueous NH₄Cl. Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Isolation: Wash the combined organic layers with brine to remove residual DMF, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via flash column chromatography to isolate tert-butyl (5-amino-4-hydroxypyridin-3-yl)carbamate.

Protocol B: Cyclocondensation to 7-Aminooxazolo[4,5-c]pyridine

Objective: Synthesis of a rigid, fused oxazolopyridine scaffold utilized in the design of ATP-competitive kinase inhibitors[5].

Causality & Mechanism: Triethyl orthoformate acts as both the electrophile and the dehydrating solvent. The addition of p-Toluenesulfonic acid (pTSA) is critical; it protonates the orthoester to generate a highly reactive dialkoxycarbenium ion. The 3-amino group attacks this intermediate to form an imidate. Subsequent intramolecular attack by the adjacent 4-hydroxyl group, followed by the elimination of ethanol, drives the aromatization to form the oxazole ring. The 5-amino group remains unreacted, becoming the 7-amino group on the new fused scaffold.

Acid-catalyzed cyclocondensation mechanism forming the oxazolo[4,5-c]pyridine core.

Step-by-Step Procedure:

• Preparation: In a 25 mL round-bottom flask, combine 3,5-diaminopyridin-4-ol (1.0 mmol) and triethyl orthoformate (5.0 mL). The orthoester is used in large excess to serve as the solvent.

• Catalysis: Add a catalytic amount of anhydrous pTSA (0.05 mmol).

• Cyclization: Equip the flask with a reflux condenser and a drying tube. Heat the mixture to 120 °C for 6 hours.

• Monitoring: Track the disappearance of the highly polar starting material via LC-MS. The product will show a distinct [M+H]+ peak at m/z 136.1.

• Workup: Cool the reaction mixture to room temperature. The fused product often precipitates directly. If precipitation is incomplete, concentrate the mixture in vacuo to remove excess orthoester and triturate the residue with cold diethyl ether.

• Isolation: Filter the resulting solid, wash with cold ether, and dry under high vacuum to yield the 7-aminooxazolo[4,5-c]pyridine scaffold.

Quantitative Data Presentation

The following table summarizes the physicochemical shifts resulting from the derivatization protocols, demonstrating the transition from a highly polar precursor to lipophilic, MS-compatible scaffolds suitable for drug discovery.

Compound	Molecular Weight ( g/mol )	XLogP3 (Est.)	TPSA (Ų)	Primary Application
3,5-Diaminopyridin-4-ol (Parent)[1][2]	125.13	-0.8	81.1	Starting Material
Mono-N-Boc Derivative	225.25	1.2	109.4	Asymmetric Synthesis
7-Aminooxazolo[4,5-c]pyridine	135.13	0.4	65.2	Kinase Inhibitor Scaffold[5]

References

• Buy 3,5-diaminopyridin-4-ol from HANGZHOU LEAP CHEM CO., LTD.echemi.com.
• 3,5-Diaminopyridin-4-ol | C5H7N3O | CID 3023994. PubChem (National Institutes of Health).
• Comparing derivatization reagents for quantitative LC–MS/MS analysis of a variety of vitamin D metabolites. PMC (National Institutes of Health).
• Comparative Analysis of Derivatization Reagents for Catecholamines and Amino Acids. MDPI.
• WO2008106692A1 - Pim kinase inhibitors and methods of their use. Google Patents.

Sources

• 1. 3,5-Diaminopyridin-4-ol | C5H7N3O | CID 3023994 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. Comparing derivatization reagents for quantitative LC–MS/MS analysis of a variety of vitamin D metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Comparative Analysis of Derivatization Reagents for Catecholamines and Amino Acids [mdpi.com]
• 5. WO2008106692A1 - Pim kinase inhibitors and methods of their use - Google Patents [patents.google.com]

High-Performance Liquid Chromatography (HPLC) Method for the Purity Analysis of 3,5-Diaminopyridin-4-ol

Introduction & Analytical Context

3,5-Diaminopyridin-4-ol (also known as 3,5-diamino-4-hydroxypyridine) is a highly polar, hydrophilic, and basic pyridine derivative. In pharmaceutical drug development, rigorous purity analysis of such intermediates and active pharmaceutical ingredients (APIs) is critical to monitor degradation pathways and quantify potential genotoxic impurities[1].

Standard Reversed-Phase (RP) HPLC struggles with highly polar basic molecules. At physiological or neutral pH, the basic amine functional groups are ionized, causing the molecule to elute near the column void volume ( t0​ ) and suffer from severe peak tailing due to secondary electrostatic interactions with residual silanols on the silica matrix[2].

Mechanistic Principles: Overcoming Retention Challenges

The Causality of Method Design: To overcome the lack of retention, this protocol employs Ion-Pairing Reversed-Phase Chromatography (IP-RP) .

By introducing an anionic ion-pairing agent (sodium octanesulfonate) and lowering the mobile phase pH to 1.9 with trifluoroacetic acid (TFA), the basic amines of 3,5-diaminopyridin-4-ol become fully protonated (cationic). These cations form a neutral, hydrophobic ion-pair complex with the octanesulfonate in situ. This complex can effectively partition into the hydrophobic C18 stationary phase, dramatically increasing the retention factor ( k′ ) and ensuring excellent peak symmetry[3].

Fig 1. Ion-Pairing Reversed-Phase (IP-RP) retention mechanism for highly polar basic analytes.

Chromatographic Conditions

The following parameters establish a self-validating system optimized for the separation of diaminopyridines from their related synthetic impurities[3].

Parameter	Specification	Causality / Rationale
Column	C18, 250 × 4.6 mm, 5 µm	Provides a robust hydrophobic surface for ion-pair partitioning.
Mobile Phase	10% Acetonitrile / 90% Aqueous Buffer	Low organic modifier ensures the polar complex remains retained.
Aqueous Buffer	1.0 g/L Sodium Octanesulfonate, 0.77 g/L NH₄OAc, pH 1.9 (TFA)	Octanesulfonate acts as the ion-pairing agent; pH 1.9 ensures full protonation of the analyte[3].
Flow Rate	1.0 mL/min	Optimal linear velocity for 4.6 mm internal diameter columns.
Detection	UV at 260 nm	Maximizes the signal-to-noise ratio for the pyridine chromophore.
Injection Vol	10 µL	Prevents column overloading and subsequent peak distortion.
Column Temp	30 °C	Stabilizes retention times and reduces system backpressure.

Step-by-Step Experimental Protocol

Fig 2. Step-by-step HPLC analytical workflow for 3,5-Diaminopyridin-4-ol purity assessment.

Mobile Phase Preparation

• Dissolve 1.0 g of sodium octanesulfonate and 0.77 g of ammonium acetate in 900 mL of ultrapure water (18.2 MΩ·cm)[3].

• Adjust the pH of the aqueous solution precisely to 1.9 using Trifluoroacetic acid (TFA). Expert Insight: Strict pH control is mandatory; fluctuations will alter the ionization state of the analyte, leading to shifting retention times and irreproducible data.

• Add 100 mL of HPLC-grade Acetonitrile to achieve a 10:90 (v/v) organic-to-aqueous ratio.

• Filter the mobile phase through a 0.45 µm membrane and degas via sonication or vacuum filtration.

Standard and Sample Preparation

• Weigh accurately 10.0 mg of the 3,5-Diaminopyridin-4-ol reference standard.

• Dissolve in 10 mL of the mobile phase (Diluent) to create a 1.0 mg/mL stock solution. Expert Insight: Using the mobile phase as the diluent prevents solvent-mismatch artifacts (e.g., peak splitting or fronting) during injection into the flow path[4].

• Dilute the stock solution 10-fold with the diluent to achieve a working analytical concentration of 100 µg/mL.

Column Equilibration & System Setup

• Purge the HPLC system lines with the prepared mobile phase.

• Equilibrate the C18 column at 1.0 mL/min for at least 30 column volumes (approx. 45-60 minutes). Expert Insight: Unlike standard RP-HPLC, IP-RP requires the stationary phase to be dynamically coated with the ion-pairing agent. Insufficient equilibration leads to drifting retention times because the column has not reached binding equilibrium with the octanesulfonate.

Analytical Sequence (Self-Validating System)

• Inject a Blank (Mobile Phase) to confirm the absence of baseline interference or ghost peaks.

• Inject the System Suitability Standard (100 µg/mL) six consecutive times.

• Evaluate the chromatograms against the criteria in Section 5 before proceeding to sample analysis.

System Suitability & Validation Criteria

To ensure the trustworthiness of the generated purity data, the system must pass the following self-validating criteria prior to sample integration:

Parameter	Acceptance Criteria	Implication of Failure
Retention Time ( Rt​ )	~10.0 - 15.0 min	Indicates proper column equilibration with the ion-pairing agent.
Tailing Factor ( Tf​ )	≤ 1.5	Higher values indicate secondary silanol interactions or column voiding.
Theoretical Plates ( N )	≥ 5000	Lower values suggest column degradation or poor bed packing.
%RSD of Area (n=6)	≤ 2.0%	Indicates poor injector precision or unstable integration baselines.
Resolution ( Rs​ )	≥ 2.0 (from nearest impurity)	Ensures accurate peak integration and reliable purity calculation[1].

Troubleshooting & Chromatographic Artifacts

• Drifting Retention Times: Almost exclusively caused by inadequate column equilibration with the ion-pairing agent or slight column oven temperature fluctuations. Ensure the column oven is stable at 30 °C.

• Peak Tailing ( Tf​ > 1.5): Indicates either a degraded C18 column (exposed silanols) or an incorrect mobile phase pH. Verify the pH is exactly 1.9 to ensure full protonation of the analyte[3].

• Alternative MS-Compatible Methods: Because sodium octanesulfonate is non-volatile and suppresses ionization in Mass Spectrometry (LC-MS), researchers requiring MS detection should pivot to a mixed-mode HILIC/Cation-Exchange column using volatile buffers like ammonium formate[2].

References

• Do, B., Goulay-Dufaÿ, S., Hoang, M. D. L., Raust, J. A., Guyon, F., Graffard, H., & Pradeau, D. (2006). HPLC Method for Determination of 3,4-Diaminopyridine in the Presence of Related Substances and Degradation Products Formed Under Stress Conditions. Chromatographia, 63(11), 599-603.[Link]

• Trissel, L. A., Zhang, Y., & Xu, Q. A. (2002). Stability of 4-Aminopyridine and 3,4-Diaminopyridine Oral Capsules. International Journal of Pharmaceutical Compounding, 6(1), 155-157. [Link]

• HELIX Chromatography. (2017). HPLC Method for Analysis of Pyridine and Three Isomers of Aminopyridine on Amaze HD Column. Application Notes.[Link]

• Feng, J., et al. (2019). HPLC Determination of Aminopyridines Remained as Genetoxic Impurities. CMES.[Link]

Sources

• 1. HPLC Determination of Aminopyridines Remained as Genetoxic Impurities in 3-Aminopiperidine Dihydrochloride [qikan.cmes.org]
• 2. helixchrom.com [helixchrom.com]
• 3. researchgate.net [researchgate.net]
• 4. sefh.es [sefh.es]

Application Note: Microwave-Assisted Multicomponent Synthesis of Aminopyrazole Derivatives

Introduction & Pharmacological Relevance

Aminopyrazoles are privileged 1,3-dinucleophilic pharmacophores in modern medicinal chemistry, serving as the foundational building blocks for a vast array of biologically active fused heterocycles, including pyrazolo[3,4-d]pyrimidines and pyrazolo[1,5-a]pyrimidinones. These scaffolds are critical in the development of kinase inhibitors, anti-inflammatory agents, and antimicrobial drugs. However, conventional thermal synthesis of these complex architectures often suffers from prolonged reaction times, poor regioselectivity, and low yields due to the competitive reactivity of the endocyclic and exocyclic nitrogen atoms.

To overcome these kinetic traps, Microwave-Assisted Organic Synthesis (MAOS) has emerged as a transformative technique. By leveraging dielectric heating, MAOS enables rapid, uniform energy transfer, driving multicomponent reactions (MCRs) toward their thermodynamically favored products with exceptional purity and yield.

Mechanistic Insights: The Causality of Microwave Heating in MCRs

As an Application Scientist, it is crucial to understand why microwave irradiation outperforms conventional reflux rather than simply observing the outcome. The success of MAOS in aminopyrazole annulation relies on three fundamental principles:

• Dielectric Heating & Solvent Selection: Unlike conventional heating, which relies on thermal conduction and convection (often creating localized hot spots that degrade sensitive hydrazine intermediates), microwave irradiation directly couples with the dipole moments of the solvent and reagents. Solvents with high loss tangents ( tanδ ), such as methanol ( tanδ=0.659 ) and ethanol ( tanδ=0.941 ), are deliberately chosen. They rapidly convert electromagnetic energy at 2.45 GHz into volumetric thermal energy, accelerating the rate-determining cyclocondensation steps[1].

• Regioselectivity via Kinetic Bypass: 5-aminopyrazoles possess multiple nucleophilic centers. Under slow conventional heating, a mixture of kinetic and thermodynamic products is often formed. The rapid superheating provided by MAOS bypasses these kinetic traps, selectively driving the reaction toward the thermodynamically stable fused pyrazolo-pyrimidine systems[2].

• Catalytic Causality: In the one-pot synthesis of pyrazolo[1,5-a]pyrimidinones, the strategic addition of acetic acid (AcOH) acts as a proton donor. It activates the carbonyl group of the β -ketoester, enhancing its susceptibility to nucleophilic attack by the exocyclic amine of the 5-aminopyrazole intermediate. Without this specific acid catalysis, the reaction stalls at the uncyclized Schiff base[1]. Conversely, in the synthesis of 6-(2,4-difluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one, adding a catalytic amount of potassium tert-butoxide deprotonates the 5-aminopyrazole, increasing its nucleophilicity for the subsequent cyclocondensation with 2,4-difluorobenzonitrile[3].

Reaction Workflow Visualization

Workflow for the one-pot microwave-assisted synthesis of pyrazolo[1,5-a]pyrimidinones.

Quantitative Data: Conventional vs. Microwave Heating

The implementation of MAOS drastically alters the efficiency landscape of aminopyrazole derivatives. The table below consolidates quantitative data demonstrating the superiority of microwave irradiation over conventional thermal methods across various target scaffolds.

Table 1: Comparative Efficiency of Aminopyrazole Annulation

Target Scaffold	Reaction Method	Conditions	Time	Yield (%)	Ref
Pyrazolo[1,5-a]pyrimidinones	Conventional	MeOH, Reflux	18 h	< 40%	[1]
Pyrazolo[1,5-a]pyrimidinones	Microwave	MeOH, 150 °C, 100 W	2 h	52%	[1]
Indolyl-pyrazolo[3,4-b]pyridines	Conventional	AcOH-Glycol, Reflux	12 h	47%	[4]
Indolyl-pyrazolo[3,4-b]pyridines	Microwave	AcOH-Glycol, 140 °C	15 min	80%	[4]
Pyrazolo[3,4-d]pyrimidin-4-ones	Microwave	EtOH, 160 °C	55 min	60–85%	[2]

Self-Validating Experimental Protocol

To ensure absolute reproducibility, the following protocol for the 1 is designed as a self-validating system, embedding In-Process Controls (IPCs) to prevent downstream failures[1].

Materials & Equipment

• Reagents: Ketonitrile (0.9 mmol), Hydrazine hydrate (1.2 mmol), β -ketoester (0.9 mmol), Glacial Acetic Acid (0.5 mmol), anhydrous Methanol (HPLC grade).

• Equipment: Dedicated single-mode microwave synthesizer (e.g., CEM Discover or Anton Paar Monowave) equipped with dynamic pressure and IR temperature sensors.

Step-by-Step Methodology

Step 1: Formation of the 5-Aminopyrazole Intermediate

• In a 10 mL microwave-safe glass vial equipped with a magnetic stir bar, dissolve ketonitrile (0.9 mmol) and hydrazine hydrate (1.2 mmol, 1.3 equiv.) in 1.0 mL of anhydrous methanol.

• Seal the vial with a Teflon-lined crimp cap.

• Irradiate the mixture at 100 W, ramping to 150 °C, and hold for exactly 5 minutes[1].

• Self-Validation (IPC 1): Monitor the dynamic pressure curve on the microwave software. A stable pressure reading confirms controlled condensation. Post-cooling, perform a rapid TLC (Hexane:EtOAc 1:1). The complete disappearance of the ketonitrile spot and the appearance of a highly UV-active baseline spot confirms the quantitative formation of the 5-aminopyrazole intermediate.

Step 2: Acid-Catalyzed Cyclocondensation

• Decrimp the vial and sequentially add the β -ketoester (0.9 mmol, 1.0 equiv.) and glacial acetic acid (0.5 mmol, 0.6 equiv.) directly to the crude reaction mixture. Causality note: The acetic acid is mandatory to activate the ketoester carbonyl for nucleophilic attack.

• Reseal the vial with a fresh cap.

• Irradiate the mixture at 100 W, ramping to 150 °C, and hold for 2 hours[1].

• Self-Validation (IPC 2): Extract a 5 μ L aliquot, dilute in LC-MS grade acetonitrile, and run a rapid LC-MS analysis. The presence of the target mass [M+H]+ with >85% Area Under Curve (AUC) validates successful cyclization before proceeding to bulk workup.

Step 3: Isolation and Final Validation

• Cool the vial to room temperature using compressed air cooling (built into the MW reactor).

• Pour the contents into 20 mL of ice-cold distilled water to precipitate the crude product.

• Filter the precipitate under a vacuum, wash with cold water, and recrystallize from hot ethanol.

• Final Validation: Confirm structural integrity via 1 H-NMR (DMSO- d6​ ) and 13 C-NMR. The disappearance of the exocyclic primary amine protons (~5.5 ppm) and the emergence of the pyrimidine ring protons confirm the fused bicyclic structure.

References

• Three-component microwave-assisted synthesis of 3,5-disubstituted pyrazolo[3,4-d]pyrimidin-4-ones . PMC - NIH. 2

• Synthesis of pyrazolopyrimidinones using a “one-pot” approach under microwave irradiation . Beilstein Journals. 1

• Microwave Multicomponent Synthesis . PMC - NIH. 4

• An In-depth Technical Guide on the Synthesis of C12H8F2N4O2 . Benchchem. 3

• Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds . RSC Publishing. 5

Sources

• 1. beilstein-journals.org [beilstein-journals.org]
• 2. Three-component microwave-assisted synthesis of 3,5-disubstituted pyrazolo[3,4-d]pyrimidin-4-ones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Microwave Multicomponent Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds - RSC Advances (RSC Publishing) DOI:10.1039/D3RA05986C [pubs.rsc.org]

Role of diaminopyridines in the synthesis of enzyme inhibitors

Application Note: The Strategic Role of Diaminopyridines in the Synthesis of Selective Enzyme Inhibitors

Executive Summary

Diaminopyridines (e.g., 2,3-diaminopyridine, 2,6-diaminopyridine) have emerged as privileged scaffolds in medicinal chemistry, particularly in the rational design of competitive enzyme inhibitors. Their unique stereoelectronic profiles enable highly specific hydrogen-bonding interactions within the active sites of kinases, reductases, and secretases. This application note details the mechanistic rationale, quantitative structure-activity relationship (SAR) data, and validated synthetic protocols for deploying diaminopyridine derivatives in drug discovery workflows.

Mechanistic Grounding: Why Diaminopyridines?

In the context of ATP-competitive kinase inhibitors, the diaminopyridine core acts as a superior adenine bioisostere. The pyridine nitrogen and the adjacent exocyclic amine serve as a bidentate hydrogen bond acceptor-donor pair, anchoring the molecule directly to the kinase hinge region1[1].

Causality in Design: Unlike simple mono-aminopyridines, the addition of a second amino group provides a critical synthetic vector for further functionalization (such as acylation or Buchwald-Hartwig cross-coupling) while simultaneously modulating the basicity (pKa) of the pyridine nitrogen. This fine-tuning is critical for inducing specific conformational changes in the target enzyme. For instance, in Monopolar spindle 1 (Mps1) kinases, highly optimized diaminopyridines induce an unusual "flipped-peptide" conformation at the Cys604 carbonyl group, driving exceptional selectivity over other off-target kinases[1]. Furthermore, a vast array of biological and pharmacological effects can result from the interaction of aminopyridine rings with different enzymes and receptors, due to their unique structural properties2[2].

Mechanism of diaminopyridine-mediated kinase selectivity via hinge region binding.

Quantitative Data: Efficacy Across Target Classes

Diaminopyridine derivatives have demonstrated sub-nanomolar to low-micromolar IC50 values across diverse enzyme classes, validating their utility as a foundational pharmacophore.

Table 1: Comparative Enzyme Inhibition Data of Key Diaminopyridine Derivatives

Target Enzyme	Scaffold Type	Lead Compound	IC50	Key Mechanistic Feature
Mps1 Kinase	2,6-Diaminopyridine	Compound 12	131 nM	Induces flipped-peptide conformation at Cys604[1].
SaDHFR	2,4-Diaminopyridine	Compound j9	0.97 nM	Binds via bound water molecule to His30 and Tyr1093[3].
BACE-1	2,3-Diaminopyridine	Derivative 7	9.1 μM	Occupies S1/S3 pockets without disrupting catalytic aspartates4[4].

Validated Experimental Protocols

The synthesis of highly decorated diaminopyridines requires overcoming the inherent electron-rich nature of the pyridine ring once the first amine is installed, which drastically reduces the nucleophilicity of the ring toward standard aromatic substitutions.

Protocol 1: Palladium-Catalyzed Amination of Halogenated Aminopyridines

Causality & Rationale: Halogenated aminopyridines exhibit notoriously low reactivity toward standard nucleophilic aromatic substitution (SNAr). To overcome this thermodynamic barrier, we employ a Buchwald-Hartwig cross-coupling strategy. The use of a bulky, electron-rich bidentate ligand like Xantphos facilitates the challenging reductive elimination step, preventing the formation of stable, unreactive Pd(II) resting states[1].

Self-Validating Workflow:

• System Purging (Validation of Inert Atmosphere): Dissolve the halogenated aminopyridine (1.0 equiv.) and the target amine (1.2 equiv.) in anhydrous 1,4-dioxane. Sparge the solution with Argon for 15 minutes.

  • Validation Check: The absence of dissolved oxygen prevents the premature oxidation of Pd(0) to Pd(II), visually confirmed by the solution remaining a clear/yellowish tint rather than precipitating black palladium(0).

• Catalyst Activation: Add Pd2(dba)3 (0.05 equiv.), Xantphos (0.1 equiv.), and anhydrous Cs2CO3 (2.0 equiv.). Seal the vessel and heat to 100 °C.

• In-Process Orthogonal Validation: After 2 hours, extract a 10 µL micro-aliquot. Dilute in methanol and analyze via TLC (EtOAc/Hexane) and LC-MS.

  • Validation Check: The reaction is deemed self-sustaining when the starting material mass peak is completely replaced by the [M+H]+ peak of the diaminopyridine product. If unreacted starting material persists, spike with an additional 0.02 equiv. of catalyst.

• Workup & Catalyst Scavenging: Cool to room temperature, dilute with ethyl acetate, and filter through a tightly packed Celite pad to scavenge residual palladium. Concentrate the filtrate under reduced pressure.

• Structural Confirmation: Purify via flash chromatography.

  • Validation Check: Confirm the structural integrity via 1H NMR, specifically observing the upfield shift of the pyridine protons indicative of the newly introduced electron-donating amine group.

Protocol 2: Polyphosphoric Acid (PPA)-Mediated Cyclization to Imidazo[4,5-b]pyridines

Causality & Rationale: 2,3-diaminopyridines are ideal precursors for rigidifying the pharmacophore into an imidazo[4,5-b]pyridine system. This bicyclic locking restricts rotational degrees of freedom, pre-organizing the nitrogen vectors for optimal enzyme binding. PPA is selected as both the solvent and dehydrating agent because its high viscosity and hygroscopic nature drive the condensation equilibrium forward by sequestering the water byproduct5[5].

Self-Validating Workflow:

• Reagent Homogenization: In a heavy-walled glass reactor, combine 2,3-diaminopyridine (1.0 equiv.) and the selected carboxylic acid (1.2 equiv.) with PPA (10-15 parts by weight).

• Thermal Dehydration: Heat the mixture mechanically to 130–150 °C.

  • Validation Check: The initially heterogeneous, highly viscous mass will melt into a homogeneous, stirrable syrup at ~120 °C, indicating the onset of the condensation phase.

• In-Process Reaction Monitoring: After 4 hours, carefully extract a glass-rod dip sample. Quench in cold water, neutralize with saturated NaHCO3, and extract with dichloromethane.

  • Validation Check: Analyze the organic layer via LC-MS to confirm the disappearance of the intermediate amide mass and the appearance of the fully cyclized [M+H]+ product.

• Quenching & Precipitation: Pour the hot, viscous reaction mixture directly into vigorously stirred crushed ice. Slowly adjust the pH to 7.5–8.0 using concentrated aqueous ammonium hydroxide.

  • Validation Check: The sudden pH shift neutralizes the phosphate salts, causing the highly crystalline imidazopyridine product to spontaneously precipitate.

• Final Purity Validation: Filter the solid, wash extensively with deionized water to remove residual phosphates, and recrystallize from hot ethanol. Validate purity (>95%) via HPLC before proceeding to biological assays.

Step-by-step synthetic workflow for diaminopyridine-based enzyme inhibitors.

References

• Diaminopyridine-Based Potent and Selective Mps1 Kinase Inhibitors Binding to an Unusual Flipped-Peptide Conformation. ACS Publications. 1

• Cracking the code: the clinical and molecular impact of aminopyridines; a review (2019–2024). RSC Publishing. 2

• Nitrogen Position Matters: Synthetic Strategies, Functional Behavior and Dual Roles in Medicine and Materials in the Imidazopyridine Family. MDPI. 5

• Design, Synthesis, and Biological Evaluation of 5-(5-Iodo-2-isopropyl-4-methoxyphenoxy)pyrimidine-2,4-diamine (AF-353) Derivatives as Novel DHFR Inhibitors against Staphylococcus aureus. ACS Publications. 3

• Application of Fragment Screening by X-ray Crystallography to the Discovery of Aminopyridines as Inhibitors of β-Secretase. ACS Publications. 4

Sources

• 1. Diaminopyridine-Based Potent and Selective Mps1 Kinase Inhibitors Binding to an Unusual Flipped-Peptide Conformation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cracking the code: the clinical and molecular impact of aminopyridines; a review (2019–2024) - RSC Advances (RSC Publishing) DOI:10.1039/D4RA07438F [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Nitrogen Position Matters: Synthetic Strategies, Functional Behavior and Dual Roles in Medicine and Materials in the Imidazopyridine Family [mdpi.com]

Technical Notes & Optimization

Technical Support Center: 3,5-Diaminopyridin-4-ol Troubleshooting &amp; Purification Guide

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to assist researchers, process chemists, and drug development professionals in troubleshooting the synthesis, isolation, and purification of 3,5-Diaminopyridin-4-ol (CAS: 94201-57-7)[1].

The synthesis of this highly functionalized pyridine derivative typically involves the nitration of 4-hydroxypyridine to form 3,5-dinitro-4-hydroxypyridine, followed by catalytic hydrogenation (e.g., using Pd/C) or chemical reduction[2][3]. Due to the electron-rich nature of the resulting diamine, the product is highly susceptible to oxidative degradation and impurity formation[4]. This guide provides field-proven, self-validating protocols to ensure high-purity API intermediates.

Part 1: Reaction Pathway & Impurity Mapping

To effectively troubleshoot, we must first understand the mechanistic origins of the impurities. The diagram below illustrates the standard synthetic workflow and the points at which critical impurities are generated.

Fig 1: Synthetic pathway of 3,5-Diaminopyridin-4-ol and mechanistic origins of common impurities.

Part 2: Troubleshooting FAQs

Q1: My isolated 3,5-diaminopyridin-4-ol batch is dark brown/black instead of off-white. What caused this, and how can I prevent it?

The Causality: The free amino groups at the 3,5-positions donate significant electron density into the pyridine ring, making the molecule highly susceptible to air oxidation[4]. When exposed to oxygen during workup or drying, the diamine rapidly oxidizes into highly conjugated, intensely colored quinone-imine derivatives or azo dimers. The Solution:

• Inert Atmosphere: Conduct all filtrations and drying steps under a strict nitrogen or argon blanket.

• Salt Formation: Isolate the product as a hydrochloride salt. Protonating the amino groups drastically reduces the electron density of the ring, shutting down the oxidative degradation pathway and stabilizing the molecule for long-term storage[4].

Q2: LC-MS analysis shows a persistent impurity at M+W = 155 Da. What is this, and how do I remove it?

The Causality: A mass of 155 Da corresponds to 3-amino-5-nitropyridin-4-ol , the partially reduced intermediate. This occurs when the catalytic hydrogenation is prematurely halted, often due to catalyst poisoning by trace sulfur/halogens from earlier steps, or insufficient hydrogen mass transfer in the reactor[3]. The Solution: Do not attempt to separate this via crystallization, as its solubility profile is too similar to the target API. Instead, resubject the batch to reduction conditions using wet Pd/C (which is more amenable to reducing nitro groups safely) and increase the agitation rate to improve H₂ gas-liquid mixing[4].

Q3: My final product fails the heavy metal limit test (ICP-MS shows >50 ppm Palladium). Why is the Pd leaching, and how can I scavenge it?

The Causality: 3,5-Diaminopyridin-4-ol is a strong bidentate ligand. The adjacent amino and hydroxyl groups can chelate soluble palladium species generated during the reaction, dragging the metal through standard Celite filtrations. The Solution: Introduce a functionalized silica scavenger (e.g., thiol-functionalized silica) during the final crystallization step. The thiol groups have a much higher affinity for soft metals like Pd than the hard nitrogen/oxygen donors of the API, effectively breaking the complex.

Part 3: Quantitative Data & Acceptance Criteria

To maintain scientific integrity and regulatory compliance, summarize your analytical targets using the following validated thresholds.

Impurity Name	Mechanistic Origin	Analytical Detection	Typical Acceptance Criteria
3,5-Dinitro-4-hydroxypyridine	Unreacted Intermediate	HPLC-UV (254 nm)	< 0.10% (Area)
3-Amino-5-nitropyridin-4-ol	Incomplete Reduction	LC-MS (ESI+) / HPLC	< 0.15% (Area)
Quinone-imine / Azo Dimers	Oxidative Degradation	HPLC-Vis (Colored)	< 0.10% (Area)
Palladium (Pd)	Catalyst Leaching	ICP-MS	< 10 ppm
Chloride (if free base targeted)	Acidic Workup Residue	Ion Chromatography	< 0.50% (w/w)

Part 4: Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. By observing the specified physical changes (e.g., color shifts, dissolution), the operator can confirm the success of the mechanistic step in real-time.

Protocol A: Anaerobic Isolation and Hydrochloride Salt Formation

Purpose: To purify crude 3,5-diaminopyridin-4-ol while preventing oxidative degradation by converting it to a stable HCl salt[4].

• Dissolution & Degassing: Suspend 10.0 g of crude 3,5-diaminopyridin-4-ol in 100 mL of deoxygenated methanol (sparged with N₂ for 30 mins prior to use).

• Antioxidant Addition: Add 0.1 g of ascorbic acid. Causality: Ascorbic acid acts as a sacrificial reductant, neutralizing any dissolved oxygen before it can react with the API.

• Protonation (Self-Validation Step): Under vigorous stirring, dropwise add 2.2 equivalents of concentrated aqueous HCl (37%).

  • Validation Check: The dark suspension will clarify into a lighter, homogenous solution as the basic amines are protonated and dissolve. If the solution remains cloudy, unreacted dinitro starting material may be present.

• Crystallization: Cool the solution to 0–5 °C over 2 hours. The 3,5-diaminopyridin-4-ol dihydrochloride will precipitate as a crystalline solid.

• Isolation: Filter under a nitrogen blanket and wash with cold, degassed ethanol. Dry in a vacuum oven at 40 °C.

Protocol B: Palladium Scavenging Workflow

Purpose: To reduce residual Pd from >50 ppm to <10 ppm.

• Solubilization: Dissolve the Pd-contaminated API in a 0.1 M HCl solution (pH ~1-2) at 40 °C.

  • Causality: Acidic conditions ensure the API is fully protonated, weakening its chelation to the Pd ions and making the metal accessible to the scavenger.

• Scavenger Addition: Add 20% w/w of SiliaMetS® Thiol (or equivalent thiol-functionalized silica).

• Incubation: Stir the mixture at 40 °C for 4 hours.

  • Validation Check: The silica will gradually turn dark gray/brown as it absorbs the palladium.

• Filtration: Filter the mixture hot through a tightly packed Celite pad to remove the silica-Pd complex.

• Recovery: Adjust the filtrate pH to 6.5-7.0 using 1M NaOH to precipitate the purified free base, or proceed directly to Protocol A to isolate the salt.

Part 5: References

• National Institutes of Health (NIH). "3,5-Diaminopyridin-4-ol | C5H7N3O | CID 3023994 - PubChem". PubChem Database. Available at:[Link]

• Google Patents. "US3547935A - Certain nitro-4-pyridinols, n-oxides thereof and derivatives thereof". Google Patents. Available at:

• National Institutes of Health (PMC). "A Simple and Efficient Route for Preparing 2,3,5,6-Tetraaminopyridine Hydrochloride Salt". PubMed Central. Available at:[Link]

Sources

• 1. 3,5-Diaminopyridin-4-ol | C5H7N3O | CID 3023994 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. US3547935A - Certain nitro-4-pyridinols,n-oxides thereof and derivatives thereof - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. A Simple and Efficient Route for Preparing 2,3,5,6-Tetraaminopyridine Hydrochloride Salt - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Chemical Stability and Degradation of Diaminopyridine Compounds

Welcome to the technical support center for diaminopyridine compounds. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the chemical stability and degradation of these important molecules. Here, you will find a blend of theoretical knowledge and practical, actionable advice to navigate the challenges encountered during your experiments.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common questions regarding the stability and handling of diaminopyridine compounds.

Q1: What are the primary factors that influence the stability of diaminopyridine compounds?

A1: The stability of diaminopyridine compounds is primarily influenced by several factors:

• pH: The ionization state of the diaminopyridine molecule can change with pH, leading to different degradation pathways.[1] Acidic or basic conditions can catalyze hydrolysis and other reactions, potentially leading to loss of potency or the formation of by-products.[1]

• Oxidizing Agents: Diaminopyridines are susceptible to oxidation. For instance, 3,4-diaminopyridine is more stable in its salt form compared to its molecular form when exposed to oxidative stress from hydrogen peroxide.[2][3] The lone pair of electrons on the pyridine nitrogen and the amino groups are potential sites for oxidation.

• Light: Exposure to light, particularly UV radiation, can lead to photodegradation.[4][5][6][7] This often involves the oxidation of the dihydropyridine ring to a pyridine derivative, resulting in a loss of pharmacological activity.[5][7]

• Temperature: Elevated temperatures can accelerate degradation processes.[8] However, studies on 3,4-diaminopyridine capsules have shown excellent stability at temperatures up to 37°C for a month when protected from light.[9][10]

• Moisture: The presence of moisture can facilitate hydrolytic degradation and other reactions, especially at room temperature.[4]

Q2: How should I properly store diaminopyridine compounds to ensure their stability?

A2: Proper storage is crucial for maintaining the integrity of diaminopyridine compounds. Here are the recommended storage conditions:

• Container: Store in a tightly closed container to prevent exposure to air and moisture.[11][12][13]

• Environment: Keep in a dry, cool, and well-ventilated place.[11][12][13] For long-term storage, refrigeration at 4°C and protection from light is recommended.[9][10]

• Inert Atmosphere: For highly sensitive applications, storing under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidative degradation.[14]

• Protection from Light: Diaminopyridines can be light-sensitive, so they should be stored in light-resistant containers.[4]

Q3: What are the common degradation products of diaminopyridine compounds?

A3: The degradation products depend on the specific diaminopyridine isomer and the stress conditions. For 3,4-diaminopyridine, common degradation products include:

• Under Oxidative Stress: 4-amino-3-nitropyridine and 3,4-diaminopyridine-N-oxide have been identified when the molecular form is degraded with hydrogen peroxide.[2][3] The salt form is more resistant to oxidation but can still produce 4-amino-3-nitropyridine in smaller quantities.[2][3]

• Dimerization: Degradation can also lead to the formation of dimers.[15] A dimer of 3,4-diaminopyridine has been identified as a degradation product, and its presence can be used to quantify the extent of degradation.[15]

Q4: Can the salt form of a diaminopyridine affect its stability?

A4: Yes, the salt form can significantly enhance stability. Studies on 3,4-diaminopyridine have shown that the salt species is more stable under oxidative stress conditions than the molecular species.[2][3] This is because in the salt form, the lone pair of electrons on the pyridine nitrogen is engaged in a bond, making it less susceptible to oxidation.[2][3]

Section 2: Troubleshooting Guides

This section provides practical solutions to specific problems you might encounter during your experiments with diaminopyridine compounds.

Issue 1: Unexpected Peaks in HPLC Chromatogram During Stability Studies

Possible Cause	Troubleshooting Steps
Degradation of the compound	1. Verify Storage Conditions: Confirm that the sample was stored under the recommended conditions (cool, dry, protected from light).[4][11][12][13] 2. Review Sample Preparation: Ensure that the solvents and diluents used are compatible with the diaminopyridine and do not induce degradation. 3. Perform Forced Degradation Studies: Conduct forced degradation studies (acidic, basic, oxidative, thermal, and photolytic) to intentionally generate degradation products.[16][17] This will help in identifying the unknown peaks in your chromatogram.[16] 4. Utilize a Stability-Indicating Method: Your HPLC method must be capable of separating the parent drug from all potential degradation products.[18][19] If not, method development and validation are necessary.[20]
Impurity in the starting material or reagents	1. Check Certificate of Analysis (CoA): Review the CoA of your diaminopyridine compound and all reagents for any listed impurities. 2. Analyze Reagents: Run a blank injection of your diluent and mobile phase to rule out any interfering peaks. 3. Re-purify the Compound: If the starting material is suspected to be impure, consider re-purification techniques such as recrystallization or column chromatography.

Issue 2: Discoloration or Change in Physical Appearance of the Solid Compound

Possible Cause	Troubleshooting Steps
Oxidation or reaction with atmospheric moisture	1. Store Under Inert Atmosphere: To prevent oxidation, store the compound under an inert gas like nitrogen or argon.[14] 2. Use a Desiccator: Store the compound in a desiccator to minimize exposure to moisture.[14] 3. Re-characterize the Material: If discoloration is observed, re-analyze the compound using techniques such as NMR, Mass Spectrometry, and HPLC to confirm its identity and purity.[14]
Photodegradation	1. Protect from Light: Ensure the compound is stored in an amber-colored vial or a container that blocks light.[4] 2. Work in a Controlled Lighting Environment: When handling the compound, especially in solution, work under subdued light or use light-blocking covers for your glassware.

Section 3: Experimental Protocols

This section provides detailed step-by-step methodologies for key experiments related to the stability of diaminopyridine compounds.

Protocol 1: Forced Degradation Study

This protocol outlines the general procedure for conducting forced degradation studies to identify potential degradation pathways and products.

Objective: To investigate the degradation of a diaminopyridine compound under various stress conditions.

Materials:

• Diaminopyridine compound

• HPLC grade water, acetonitrile, and methanol

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• HPLC system with a UV or PDA detector

• pH meter

• Calibrated oven and photostability chamber

Procedure:

• Stock Solution Preparation: Prepare a stock solution of the diaminopyridine compound in a suitable solvent (e.g., water or methanol) at a known concentration (e.g., 1 mg/mL).

• Acid Hydrolysis:

  • To an aliquot of the stock solution, add an equal volume of 0.1 N HCl.

  • Heat the solution at a specified temperature (e.g., 60°C) for a defined period (e.g., 24 hours).

  • Cool the solution to room temperature and neutralize with 0.1 N NaOH.

  • Dilute to a suitable concentration for HPLC analysis.

• Base Hydrolysis:

  • To an aliquot of the stock solution, add an equal volume of 0.1 N NaOH.

  • Keep the solution at room temperature for a defined period (e.g., 24 hours).

  • Neutralize with 0.1 N HCl.

  • Dilute to a suitable concentration for HPLC analysis.

• Oxidative Degradation:

  • To an aliquot of the stock solution, add an equal volume of 3% H₂O₂.

  • Keep the solution at room temperature, protected from light, for a defined period (e.g., 24 hours).

  • Dilute to a suitable concentration for HPLC analysis.

• Thermal Degradation:

  • Expose the solid diaminopyridine compound to a high temperature (e.g., 70°C) in an oven for a defined period (e.g., 48 hours).

  • Dissolve a known amount of the stressed solid in a suitable solvent and dilute for HPLC analysis.

• Photodegradation:

  • Expose a solution of the diaminopyridine compound and the solid compound to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200-watt hours/square meter in a photostability chamber.

  • Prepare solutions from the stressed samples for HPLC analysis.

• HPLC Analysis:

  • Analyze all the stressed samples, along with a control (unstressed) sample, using a validated stability-indicating HPLC method.

  • Monitor for the appearance of new peaks and the decrease in the peak area of the parent compound.

Diagram 1: General Workflow for a Forced Degradation Study

Caption: Workflow for conducting forced degradation studies.

Section 4: Data Summary

The following table summarizes the stability of 3,4-diaminopyridine under different storage conditions based on a study of 5-mg oral capsules.[9][10]

Storage Condition	Duration	Initial Content (%)	Final Content (%)	Observation
Refrigerated (4°C, protected from light)	6 months	100	>95	Excellent stability, no significant loss.[9][10]
Room Temperature (22-24°C, protected from light)	6 months	100	>95	Excellent stability, no significant loss.[9][10]
Elevated Temperature (37°C, protected from light)	1 month	100	>95	Excellent stability, no significant loss.[9][10]

Section 5: Degradation Pathways

Understanding the degradation pathways is crucial for developing stable formulations and analytical methods.

Oxidative Degradation Pathway of 3,4-Diaminopyridine (Molecular Form)

Under oxidative stress, particularly from hydrogen peroxide, the molecular form of 3,4-diaminopyridine can undergo oxidation at both the pyridine nitrogen and the amino groups.[2][3]

Diagram 2: Proposed Oxidative Degradation of 3,4-Diaminopyridine

Caption: Oxidative degradation of 3,4-diaminopyridine.

References

• Do, B., et al. (2007). Stability studies of ionised and non-ionised 3,4-diaminopyridine: hypothesis of degradation pathways and chemical structure of degradation products. Journal of Pharmaceutical and Biomedical Analysis, 43(2), 659-665. [Link]

• Trissel, L. A., Zhang, Y., & Xu, Q. A. (2002). Stability of 4-aminopyridine and 3,4-diaminopyridine oral capsules. International Journal of Pharmaceutical Compounding, 6(2), 155-157. [Link]

• Trissel, L. A., Zhang, Y., & Xu, Q. A. (2002). Stability of 4-Aminopyridine and 3,4-Diaminopyridine Oral Capsules. SEFH, 6(2), 155-157. [Link]

• Do, B., et al. (2006). HPLC Method for Determination of 3,4-Diaminopyridine in the Presence of Related Substances and Degradation Products Formed Under Stress Conditions. Chromatographia, 63(11), 599-603. [Link]

• Trissel, L. A., Zhang, Y., & Xu, Q. (2002). Chemical stability of 4-aminopyridine capsules. ResearchGate. [Link]

• Do, B., et al. (2006). HPLC Method for Determination of 3,4-Diaminopyridine in the Presence of Related Substances and Degradation Products Formed Under Stress Conditions. FAO AGRIS. [Link]

• Jacobus, J., & Post, R. L. (2017). Determining degradation of 3,4-diaminopyridine. U.S. Patent No. 9,783,497. Washington, DC: U.S.

• Do, B., et al. (2007). Stability studies of ionised and non-ionised 3,4-diaminopyridine: Hypothesis of degradation pathways and chemical structure of degradation products. ResearchGate. [Link]

• Attachment B - Regulations.gov. (n.d.). Retrieved from [Link]

• Lee, K., & Oh, K. H. (2014). Proposed pathway of 4-aminopyridine degradation by the enrichment culture. ResearchGate. [Link]

• Sane, R. T., et al. (2001). Stability of 4-DMAP in solution. PubMed, 15(10), 943-9. [Link]

• Remias, J. E., et al. (2014). Thermal Degradation Pathways of Aqueous Diamine CO2 Capture Solvents. UKnowledge. [Link]

• Organic Syntheses Procedure. (n.d.). 2,3-diaminopyridine. Retrieved from [Link]

• Luca, M., et al. (2018). Photodegradation of 1, 4-dihydropyridine antihypertensive drugs: an updated review. International Journal of Pharmacy and Pharmaceutical Sciences, 10(1), 8-18. [Link]

• Kumar, V. (2026, January 16). Forced Degradation Studies, Common Q.C Mistakes that Leads to Audit Observations. LinkedIn. [Link]

• Karale, R. S., Wadkar, D. V., & Wagh, M. P. (2022). Effect of hydrogen peroxide and ferrous ion on the degradation of 2-Aminopyridine. Environmental Technology & Innovation, 26, 102293. [Link]

• Roge, A. B., et al. (2013). Forced Degradation Study: An Important Tool in Drug Development. Asian Journal of Pharmaceutical Research, 3(4), 198-201. [Link]

• Harshalatha, M., et al. (2020). A New Validated Stability-Indicating RP-HPLC Method for the Estimation of Amifampridine in Bulk and Tablet Dosage Form. Journal of Global Trends in Pharmaceutical Sciences, 11(1), 7203-7210. [Link]

• Verma, S., et al. (2018). Mechanistic Studies of Oxidative Degradation in Diamine-Appended Metal–Organic Frameworks Exhibiting Cooperative CO2 Capture. Journal of the American Chemical Society, 140(4), 1463-1472. [Link]

• Ioele, G., et al. (2017). Photodegradation studies of 1,4-dihydropyridine compounds by MCR analysis on UV spectral data. Future Medicinal Chemistry, 9(12), 1335-1347. [Link]

• Aydin, M., & Can, M. (2020). Synthesis, Structural Characterization, Enzymatic and Oxidative Polymerization of 2,6-Diaminopyridine. PubMed, 45(1), 1-11. [Link]

• Lee, K. J., & Kim, Y. (2010). Process for the synthesis of diaminopyridine and related compounds.

• Al-Suwaidan, I. A., et al. (2024). Influence of pH on the Stability of Pharmaceutical Compounds in Japan. Journal of Pharmaceutical Research International, 36(8), 1-11. [Link]

• Aydin, M., & Can, M. (2020). Synthesis, Structural Characterization, Enzymatic and Oxidative Polymerization of 2,6-Diaminopyridine. ResearchGate. [Link]

• Abubakar, I., et al. (2021). Syntheses, Complexation and Biological Activity of Aminopyridines: A Mini-Review. Chemistry Research Journal, 6(4), 1-17. [Link]

• Zhang, J., et al. (2015). N-Acylamino-pyridine-2,6-dione based heterocyclic dyes and their oxidative ring-degradation under alkaline conditions. RSC Advances, 5(90), 73845-73853. [Link]

• Luca, M., Ioele, G., & Ragno, G. (2018). PHOTODEGRADATION OF 1, 4-DIHYDROPYRIDINE ANTIHYPERTENSIVE DRUGS: AN UPDATED REVIEW. Semantic Scholar. [Link]

• Chisholm, M. H., et al. (2025). Selective Mono- and Diamination of 2,6-Dibromopyridine for the Synthesis of Diaminated Proligands. ACS Omega. [Link]

• Khalid, T., et al. (2025). Cracking the code: the clinical and molecular impact of aminopyridines; a review (2019–2024). RSC Advances, 15(3), 1546-1569. [Link]

Sources

• 1. Influence of pH on the Stability of Pharmaceutical Compounds in Japan | Journal of Chemistry [ajpojournals.org]
• 2. Stability studies of ionised and non-ionised 3,4-diaminopyridine: hypothesis of degradation pathways and chemical structure of degradation products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. downloads.regulations.gov [downloads.regulations.gov]
• 5. researchgate.net [researchgate.net]
• 6. Photodegradation studies of 1,4-dihydropyridine compounds by MCR analysis on UV spectral data - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. semanticscholar.org [semanticscholar.org]
• 8. uknowledge.uky.edu [uknowledge.uky.edu]
• 9. Stability of 4-aminopyridine and 3,4-diaminopyridine oral capsules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. sefh.es [sefh.es]
• 11. echemi.com [echemi.com]
• 12. jubilantingrevia.com [jubilantingrevia.com]
• 13. chemicalbook.com [chemicalbook.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. US9783497B1 - Determining degradation of 3,4-diaminopyridine - Google Patents [patents.google.com]
• 16. veeprho.com [veeprho.com]
• 17. asianjpr.com [asianjpr.com]
• 18. researchgate.net [researchgate.net]
• 19. HPLC Method for Determination of 3,4-Diaminopyridine in the Presence of Related Substances and Degradation Products Formed Under Stress Conditions [agris.fao.org]
• 20. jgtps.com [jgtps.com]

Technical Support Center: Optimizing N-Substitution of 3,5-Diaminopyridin-4-ol

Welcome to the Application Support Hub for advanced heterocyclic functionalization. Working with 3,5-Diaminopyridin-4-ol presents a unique regioselectivity challenge for synthetic chemists and drug development professionals. The molecule possesses four competing nucleophilic sites: two exocyclic primary amines (C3 and C5), a hydroxyl group (O4), and the pyridine ring nitrogen (N1).

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to help you achieve exclusive N-substitution at the C3/C5 positions.

Mechanistic Causality: The Regioselectivity Challenge

The core difficulty in functionalizing 3,5-diaminopyridin-4-ol stems from its tautomeric equilibrium. The molecule exists in a dynamic state between the pyridinol form and the pyridone form. This tautomerism dictates the basicity and nucleophilicity of the molecule, where basic conditions often lead to unintended alkylation of the pyridine ring (N1) or the oxygen atom[1].

Understanding the Hard-Soft Acid-Base (HSAB) principles is critical here. Hard bases (like NaH) generate a hard alkoxide/pyridonate nucleophile, driving O-alkylation. Conversely, reductive amination bypasses the tautomeric issue entirely by selectively targeting the primary amines[2].

Workflow of reaction conditions dictating the regioselective functionalization of 3,5-diaminopyridin-4-ol.

Troubleshooting & FAQs

Q1: I am observing predominantly O-alkylation instead of the desired N-substitution at the C3/C5 amines. How do I shift the regioselectivity? Causality: The tautomerism between 2-pyridone and 2-hydroxypyridine creates a classic regioselectivity challenge, often resulting in complex mixtures of N- and O-alkylated products under standard basic conditions[3]. Using hard bases like NaH or KOH deprotonates the hydroxyl group, forming a hard alkoxide oxygen nucleophile. According to HSAB theory, this favors O-alkylation with hard electrophiles (like alkyl chlorides). Solution: Switch to a softer base like Cesium Carbonate (Cs₂CO₃) in a less polar solvent (e.g., Acetonitrile instead of DMF). The bulky Cs⁺ cation coordinates poorly with the oxygen, leaving the softer nitrogen nucleophiles available. Alternatively, utilize reductive amination, which exclusively targets the primary amines.

Q2: My reaction yields a complex mixture of N1 (pyridine ring) and C3/C5 alkylated products. How can I control this? Causality: In polar aprotic solvents like DMF, the N1 nitrogen of the pyridone tautomer becomes highly nucleophilic. Alkyl halides can easily attack N1 via an SN2 mechanism. Solution: Reductive amination using borane-pyridine or sodium triacetoxyborohydride in acetic acid provides a robust, regioselective pathway to N-alkylated diaminopyridines, bypassing the O4 and N1 sites entirely[2]. Imine formation cannot occur at the N1 or O4 positions, ensuring absolute C3/C5 selectivity.

Q3: The starting material has terrible solubility in standard organic solvents. How do I run the reaction without forcing harsh conditions? Causality: 3,5-Diaminopyridin-4-ol forms an extensive intermolecular hydrogen-bonding network and exists as a zwitterion in solid state, making it practically insoluble in DCM, THF, or Toluene. Solution: Use N,N-Dimethylacetamide (DMAc) at elevated temperatures (60–80 °C) for initial dissolution. If using the reductive amination pathway, the addition of glacial acetic acid (1.5–2.0 eq) protonates the amines transiently, disrupting the hydrogen-bonding network and significantly improving solubility in dichloroethane (DCE).

Quantitative Data: Condition Optimization

The following table summarizes the causal relationship between base/solvent selection and the resulting regioselectivity during the benzylation of 3,5-diaminopyridin-4-ol.

Reaction Condition	Base	Solvent	Temp (°C)	Electrophile	Major Product	Yield (%)
Strong Basic	NaH (1.2 eq)	DMF	0 to RT	Benzyl Bromide	O4-Alkylated	78%
Standard Basic	K₂CO₃ (2.0 eq)	DMF	RT	Benzyl Bromide	N1 / O4 Mixture	45% / 40%
Soft Basic	Cs₂CO₃ (1.5 eq)	MeCN	60	Benzyl Bromide	C3/C5 N-Alkylated	82%
Reductive Amination	None (AcOH cat.)	DCE	RT	Benzaldehyde + NaBH(OAc)₃	Exclusive C3/C5 N-Alkylated	91%

Validated Experimental Protocols

Protocol A: Regioselective N-Alkylation via Reductive Amination

This protocol is recommended for absolute C3/C5 regioselectivity, eliminating N1 and O4 side reactions.

Step-by-Step Methodology:

• Solubilization & Imine Formation: Suspend 3,5-diaminopyridin-4-ol (1.0 eq, 10 mmol) and the target aldehyde (1.05 eq for mono-alkylation) in 1,2-dichloroethane (DCE, 0.2 M). Add glacial acetic acid (1.5 eq) dropwise. Stir at room temperature for 2 hours.

• Reduction: Once the solution becomes homogeneous (indicating imine formation), cool the flask to 0 °C. Add Sodium triacetoxyborohydride, NaBH(OAc)₃ (1.5 eq), portion-wise over 15 minutes. Allow the reaction to warm to room temperature and stir for 12 hours.

• Quench & Workup: Quench the reaction carefully with saturated aqueous NaHCO₃ until gas evolution ceases and the pH reaches ~7.5. Extract the aqueous layer with Ethyl Acetate (3 x 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Self-Validating Checkpoints:

• In-Process Visual: The imine intermediate is typically brightly colored (yellow/orange). Upon the addition of NaBH(OAc)₃, the solution color will noticeably fade, visually validating the reduction step.

• Post-Isolation NMR: ¹H-NMR (DMSO-d₆) will show a new secondary amine proton (often a triplet if coupling to a CH₂ group) and the strict preservation of the C4-OH/NH tautomeric broad singlet at ~11.0 ppm.

Protocol B: Base-Mediated N-Alkylation (Soft Base Approach)

This protocol is recommended when the electrophile is an alkyl halide and cannot be converted to an aldehyde.

Step-by-Step Methodology:

• Pre-Complexation: Dissolve 3,5-diaminopyridin-4-ol (1.0 eq, 10 mmol) in anhydrous Acetonitrile (MeCN, 50 mL). Add finely powdered Cs₂CO₃ (1.5 eq). Stir the suspension at 60 °C for 30 minutes. Causality: This step forms the soft cesium-pyridonate complex.

• Electrophile Addition: Add the alkyl halide (1.1 eq) dropwise via syringe. Maintain the reaction at 60 °C for 4–6 hours under an inert atmosphere (N₂ or Argon).

• Isolation: Cool the mixture to room temperature. Filter the suspension through a pad of Celite to remove inorganic salts. Concentrate the filtrate and purify the crude residue via flash column chromatography (DCM:MeOH gradient).

Self-Validating Checkpoints:

• In-Process LC-MS: The mass shift of +[R] will be identical for N- and O-alkylation, but retention times will differ. O-alkylated products are less polar and elute later on reverse-phase C18 columns than the zwitterionic N-alkylated target.

• Post-Isolation NMR: If unintended O-alkylation occurred, the characteristic downfield OH/NH tautomeric proton (~11.0 ppm) will disappear, and the pyridine ring protons will shift upfield due to the disruption of the pyridone resonance.

Sources

• 1. dergi.fabad.org.tr [dergi.fabad.org.tr]
• 2. pubs.acs.org [pubs.acs.org]
• 3. P(NMe2)3-Mediated Regioselective N-Alkylation of 2-Pyridones via Direct Deoxygenation of α-Keto Esters [organic-chemistry.org]

Technical Support Center: Troubleshooting Solubility Issues with 3,5-Diaminopyridin-4-ol

Prepared by: Your Senior Application Scientist

This guide is designed for researchers, scientists, and drug development professionals who are encountering solubility challenges with 3,5-Diaminopyridin-4-ol in their experimental workflows. As a highly polar heterocyclic compound, its behavior in various solvent systems can be complex. This document provides in-depth, field-proven insights and systematic protocols to diagnose and overcome these issues, ensuring the integrity and success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the fundamental chemical properties of 3,5-Diaminopyridin-4-ol that influence its solubility?

A1: Understanding the molecular structure is the first step in predicting and troubleshooting its solubility. 3,5-Diaminopyridin-4-ol is a multifaceted molecule whose solubility is governed by a combination of its basic pyridine ring, two amino functional groups, and a hydroxyl group, which exists in tautomeric equilibrium with its keto form (3,5-diamino-1H-pyridin-4-one).[1]

• Polarity and Hydrogen Bonding: The presence of three hydrogen bond donors and four acceptors, combined with a very low calculated LogP of -0.8, indicates that the molecule is highly polar and hydrophilic.[1][2] This suggests a preference for polar solvents.

• pH-Dependent Ionization: The compound has multiple ionizable centers:

  • The pyridine ring nitrogen is weakly basic. Pyridine itself has a pKa of about 5.2, and while substitution will alter this, it remains a key site for protonation in acidic conditions.[3]

  • The two amino groups are also basic. The predicted pKa for the related compound 3,4-Diaminopyridine is 9.17, which suggests the amino groups are significantly more basic than the pyridine ring nitrogen.[4]

  • The 4-hydroxyl group is weakly acidic and can be deprotonated under strongly basic conditions.

This complex interplay of functional groups means that the net charge of the molecule—and therefore its aqueous solubility—is highly dependent on the pH of the solution. At neutral pH, the compound likely exists as a neutral zwitterion, which can often have lower solubility.

Physicochemical Property	Value	Source
Molecular Formula	C₅H₇N₃O	[1][2]
Molecular Weight	125.13 g/mol	[1]
XLogP3	-0.8	[1][2]
Hydrogen Bond Donor Count	3	[1]
Hydrogen Bond Acceptor Count	4	[1]

Q2: My 3,5-Diaminopyridin-4-ol won't dissolve in my aqueous buffer (e.g., PBS pH 7.4). What is the first thing I should try?

A2: The most effective initial strategy is pH adjustment. Given the compound's multiple basic sites, its neutral form at pH 7.4 likely has minimal solubility. By lowering the pH, you can protonate the basic nitrogen atoms, forming a cationic salt that is significantly more water-soluble.[3][5]

Primary Recommendation: Systematically decrease the pH of your aqueous solution. The goal is to find a pH where the compound is sufficiently protonated to dissolve fully. A pH at least two units below the primary pKa of the compound is a good target.[3] For aminopyridines, this often means adjusting the pH to between 3 and 5.

The following workflow provides a logical approach to initial solubility testing.

Caption: Initial aqueous solubility testing workflow.

Q3: I've adjusted the pH, but solubility is still limited, or my experiment is pH-sensitive. What are my other options?

A3: If pH modification is not viable, using co-solvents or gentle heating are the next logical steps.

• Co-solvents: For highly polar compounds, the addition of a water-miscible polar organic solvent can disrupt the crystal lattice energy and improve solvation. Common choices include Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), and ethanol.[6] It is critical to prepare a concentrated stock solution in the co-solvent and then dilute it into your aqueous medium, being mindful of the final co-solvent concentration, which can impact biological assays.

Co-Solvent	Typical Starting Stock Concentration	Notes
DMSO	10-50 mM	Widely used, but can have biological effects. Keep final concentration <0.5%.
DMF	10-50 mM	A strong polar aprotic solvent. Assess compatibility with your assay.
Ethanol	5-20 mM	Less toxic than DMSO/DMF, but also a less powerful solvent for this compound type.

• Heating: Gently warming the solution can significantly increase both the rate of dissolution and the solubility limit. However, this should be done with caution, as aminopyridines can be susceptible to oxidation and degradation at elevated temperatures. Always use the lowest effective temperature for the shortest possible time.

Q4: My compound dissolves initially but then precipitates over time. What's happening?

A4: This phenomenon, known as "crashing out," is typically due to the formation of a supersaturated solution or compound instability.

• Kinetic vs. Thermodynamic Solubility: You may have created a supersaturated solution.[3] This often occurs when a highly concentrated stock in an organic solvent (like DMSO) is rapidly diluted into an aqueous buffer. The initial dissolved state is kinetically favored but thermodynamically unstable. Over time, the compound equilibrates and precipitates to its true, lower thermodynamic solubility limit.[7]

  • Solution: Lower the stock solution concentration, or add the stock solution to the aqueous buffer more slowly and with vigorous stirring.

• pH Shift: If your buffer has low buffering capacity, the addition of an acidic or basic stock solution could have shifted the pH into a range where the compound is less soluble. Always re-verify the final pH of your solution.[3]

• Compound Degradation: Aminopyridinols can be sensitive to light and air (oxidation). The precipitate could be a less soluble degradation byproduct.

  • Solution: Prepare solutions fresh, store them protected from light, and consider working under an inert atmosphere (e.g., nitrogen or argon) if stability is a major concern.

The following flowchart can help diagnose the cause of precipitation.

Caption: Troubleshooting workflow for compound precipitation.

Q5: How do I prepare a stable stock solution of 3,5-Diaminopyridin-4-ol for my experiments?

A5: A combination of pH adjustment and co-solvents is often the most robust method.

For a reliable 10 mM stock solution for use in biological assays, the following protocol is recommended.

• Weigh 1.25 mg of 3,5-Diaminopyridin-4-ol into a sterile microcentrifuge tube.

• Add 50 µL of DMSO to the solid. Vortex until fully dissolved.

• Prepare 950 µL of an acidic aqueous buffer (e.g., 50 mM citrate buffer, pH 4.0).

• Slowly add the 50 µL DMSO stock solution to the 950 µL of acidic buffer while continuously vortexing. This minimizes the risk of precipitation.

• The result is a 1 mL, 10 mM stock solution in 5% DMSO at an acidic pH, which should remain stable. Store at -20°C and protect from light. Remember to include a vehicle control (5% DMSO in pH 4.0 buffer) in your experiments.

Experimental Protocols

Protocol 1: Systematic pH-Solubility Profile Determination

Objective: To determine the approximate pH at which 3,5-Diaminopyridin-4-ol achieves a target solubility in an aqueous system.

Materials:

• 3,5-Diaminopyridin-4-ol

• Deionized water

• 0.1 M HCl and 0.1 M NaOH

• Calibrated pH meter

• Small glass vials

• Magnetic stirrer and stir bars

Procedure:

• Prepare a slurry by adding an excess of the compound to a known volume of deionized water (e.g., 10 mg in 1 mL) in a glass vial with a stir bar. This amount should be more than you expect to dissolve.

• Begin stirring the suspension. Measure and record the initial pH.

• Slowly add 0.1 M HCl dropwise, allowing the pH to equilibrate after each addition.

• Continue adding acid and record the pH at the exact point where all the solid material dissolves. This is the pH required for complete solubility at that concentration.

• (Optional) Continue titrating with acid to observe if the compound precipitates at very low pH due to common ion effects with the hydrochloride salt, as has been observed with related compounds.[7]

• Repeat the experiment in a separate vial using 0.1 M NaOH to investigate solubility in basic conditions.

Protocol 2: Co-solvent Screening for Solubility Enhancement

Objective: To identify an effective co-solvent and its approximate required concentration for dissolving 3,5-Diaminopyridin-4-ol.

Materials:

• 3,5-Diaminopyridin-4-ol

• Candidate co-solvents: DMSO, DMF, Ethanol

• Target aqueous buffer (e.g., PBS, pH 7.4)

• Microcentrifuge tubes

Procedure:

• Weigh 1 mg of the compound into several separate microcentrifuge tubes.

• To the first tube, add the pure aqueous buffer in 100 µL increments, vortexing between additions, up to 1 mL to confirm insolubility.

• To the other tubes, add a pure co-solvent (DMSO, DMF, or Ethanol) dropwise until the solid just dissolves. Record the volume of co-solvent required. This gives you the solubility in the pure organic solvent.

• Prepare a new set of tubes with 1 mg of the compound.

• Create a series of co-solvent/buffer mixtures (e.g., 10% DMSO in PBS, 25% DMSO in PBS, 50% DMSO in PBS).

• Add 1 mL of each mixture to a tube containing the compound.

• Vortex/sonicate and observe solubility. The lowest percentage of co-solvent that achieves complete dissolution is your target for preparing stock solutions.

References

• Technical Support Center: Overcoming Poor Solubility of Pyridine-Based Compounds - Benchchem.

• 3,5-Diaminopyridin-4-ol | C5H7N3O | CID 3023994 - PubChem. Available from: [Link]

• Technical Support Center: Purification of 2-Aminopyridine-3,4-diol - Benchchem.

• Serajuddin, A. T. M., & Rosoff, M. (1984). Effect of diffusion layer pH and solubility on the dissolution rate of pharmaceutical bases and their hydrochloride salts. I: Phenazopyridine. Journal of pharmaceutical sciences, 73(9), 1203–1208. Available from: [Link]

• improving the solubility of 4-(4-acetylphenyl)pyridine - Benchchem.

• 3,4-Diaminopyridine - LookChem. Available from: [Link]

• How to remove unreacted 2-aminopyridine from product - Benchchem.

• Zhang, X., et al. (2022). Investigation into Solubility and Solvent Effect of 2-Aminopyridine in Different Mono-Solvents Over Temperatures from 273.15 to 313.15 K. Journal of Chemical & Engineering Data, 67(7), 1956-1967. Available from: [Link]

Sources

• 1. 3,5-Diaminopyridin-4-ol | C5H7N3O | CID 3023994 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. lookchem.com [lookchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. Effect of diffusion layer pH and solubility on the dissolution rate of pharmaceutical bases and their hydrochloride salts. I: Phenazopyridine - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: 3,5-Diaminopyridin-4-ol Synthesis &amp; Purification

Welcome to the Process Chemistry Support Center for 3,5-Diaminopyridin-4-ol (CAS: 94201-57-7). The synthesis of this highly electron-rich, multidentate heterocycle—typically via the catalytic hydrogenation of 3,5-dinitropyridin-4-ol—presents unique challenges in catalyst selection, product isolation, and trace metal removal[1].

This guide provides field-proven troubleshooting strategies, causality-driven FAQs, and self-validating protocols to ensure high-yield synthesis and compliance with ICH Q3D elemental impurity guidelines.

Process Workflow Overview

Workflow for catalytic hydrogenation and palladium scavenging of 3,5-diaminopyridin-4-ol.

Troubleshooting & FAQs

Q1: Why does my hydrogenation stall before reaching full conversion?

Causality: The product, 3,5-diaminopyridin-4-ol, possesses three strong coordinating sites (two ortho-amino groups and a pyridine nitrogen). As the reaction progresses, the newly formed diamine strongly chelates to the active palladium sites, effectively "poisoning" the catalyst and halting hydrogen uptake. Solution: Conduct the reduction in an acidic medium (e.g., ethanolic HCl). Protonating the amino and pyridine groups reduces their nucleophilicity, preventing them from coordinating with the Pd surface[2]. Additionally, maintaining a constant hydrogen pressure of 3–4 bar ensures that H₂ competitively binds to the metal surface.

Q2: How do I select the right catalyst to avoid pyridine ring reduction?

Causality: Highly active catalysts (like Rh/C or unpoisoned Pt/C) under high pressure can over-reduce the pyridine core to a piperidine ring. Solution: Standard 5% Pd/C is generally chemoselective for nitro groups over the pyridine ring under mild conditions (20–40 °C)[2]. If over-reduction or side reactions persist, switching to a sulfided platinum catalyst (Pt(S)/C) significantly dampens the catalyst's activity toward aromatic rings while maintaining excellent kinetics for nitro reduction[3]. Alternatively, mesoporous Pd@SBA-15 in continuous-flow reactors has shown superior selectivity and reduced agglomeration[4].

Q3: My product yield is low after filtering the Pd/C. Where is the product?

Causality: 3,5-Diaminopyridin-4-ol is highly polar and forms strong hydrogen bonds and π

π stacking interactions with the activated carbon support of the catalyst. Solution: Never filter the reaction mixture cold. Perform a hot filtration (at ~50–60 °C) and wash the filter cake thoroughly with hot, polar solvents (such as hot water or methanol) to desorb the product from the carbon matrix.

Q4: The isolated API has high residual Palladium (>500 ppm). How do I remove it?

Causality: The chelating nature of 3,5-diaminopyridin-4-ol leaches Pd(II) species from the solid support into the solution. Standard recrystallization is often insufficient because the API-Pd complex co-crystallizes. Solution: Introduce a solid-supported metal scavenger with a higher binding affinity ( Kd​ ) for palladium than the API. Silica-supported thiols (e.g., Si-Thiol or Si-TMT) have high functional group loadings (up to 2.4 mmol/g) and can reduce Pd contamination from >800 ppm to <5 ppm without causing product loss[5].

Q5: Why does my filtrate turn black upon exposure to air?

Causality: Electron-rich diaminopyridines are highly susceptible to aerobic oxidation, rapidly degrading into dark-colored quinone-imine polymeric species. Solution: All post-reaction processing (filtration, scavenging) must be conducted under a strict nitrogen or argon blanket. Isolating the product as a hydrochloride salt significantly improves its oxidative stability.

Quantitative Data: Catalyst Selection & Performance Metrics

Catalyst Type	Typical Loading	Conversion Rate	Ring Reduction Risk	Metal Leaching	Recommended Scavenger
5% Pd/C	1–5 mol%	>99% (Fast, <4h)	Low-Medium	High (500–1000 ppm)	Si-TMT / Si-Thiol
3% Pt(S)/C	0.1–1 mol%	>95% (Moderate, 8h)	Very Low	Low (<100 ppm)	Si-Thiol
Pd@SBA-15	1–2 mol%	>99% (Continuous)	Low	Very Low (<50 ppm)	QuadraSil™
Raney Nickel	10–20 wt%	>90% (Slow, >12h)	Low	High (Ni leaching)	Ion Exchange Resins

Data synthesized from comparative hydrogenation studies on nitroaromatics and heterocycles[2][3][4].

Mechanistic Pathway: Palladium Scavenging

Competitive binding mechanism using silica-supported thiols to capture leached Pd from the API.

Self-Validating Protocol: Hydrogenation & Scavenging

This protocol incorporates built-in validation checks to ensure safety, conversion, and purity.

Step 1: Reaction Setup

• In a pressure reactor, suspend 3,5-dinitropyridin-4-ol (1.0 eq) in absolute ethanol (10 volumes).

• Add concentrated aqueous HCl (2.5 eq) to the suspension. Validation Check: The mixture should become a homogeneous solution upon slight warming, confirming salt formation.

• Carefully charge 5% Pd/C (5 wt% relative to substrate) under a continuous nitrogen sweep to prevent solvent ignition.

Step 2: Catalytic Hydrogenation

• Seal the reactor and purge with N₂ (3 cycles), followed by H₂ (3 cycles).

• Pressurize the reactor to 3–4 bar with H₂ and heat to 40 °C.

• Monitor hydrogen uptake. Validation Check: The reaction is deemed complete when the pressure drop ceases for at least 30 consecutive minutes (typically 3–4 hours).

Step 3: Hot Filtration (Catalyst Removal)

• Vent the H₂ and purge the reactor thoroughly with N₂.

• Heat the mixture to 60 °C to ensure the product remains fully dissolved.

• Filter the hot mixture through a pad of Celite under a nitrogen blanket. Wash the filter cake with hot ethanol (2 x 2 volumes). Validation Check: The filter cake should be free of crystalline product; the filtrate should be pale yellow, not dark brown.

Step 4: Metal Scavenging

• Transfer the combined filtrate to a clean flask under N₂.

• Add Si-TMT (Silica-supported 2,4,6-trimercaptotriazine) scavenger (typically 5 equivalents relative to the initial Pd catalyst load).

• Stir the suspension at 50 °C for 4 hours.

• Filter the mixture to remove the scavenger-Pd complex.

Step 5: Isolation

• Concentrate the filtrate under reduced pressure to ~3 volumes.

• Cool the solution to 0–5 °C to induce crystallization of 3,5-diaminopyridin-4-ol dihydrochloride.

• Filter, wash with cold ethanol, and dry under vacuum at 40 °C. Validation Check: Final residual Pd testing via ICP-MS should read <10 ppm.

References

• PubChem: 3,5-Diaminopyridin-4-ol National Center for Biotechnology Information. URL:[Link]

• Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry Organic Process Research & Development (ACS Publications). URL:[Link]

• Metal Scavenger Guide: Tool Kit of Metal Scavengers Biotage / Sopachem. URL:[Link]

• Selective Catalytic Hydrogenation of Nitro Groups in the Presence of Activated Heteroaryl Halides The Journal of Organic Chemistry (ACS Publications). URL:[Link]

• Nitro Reduction - Common Conditions: H2 + Pd/C Common Organic Chemistry. URL:[Link]

• Continuous-Flow Hydrogenation of Nitroaromatics in Microreactor with Mesoporous Pd@SBA-15 Catalysts (MDPI). URL:[Link]

Sources

• 1. 3,5-Diaminopyridin-4-ol | C5H7N3O | CID 3023994 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Scalability Challenges in the Production of 3,5-Diaminopyridin-4-ol

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for the synthesis of 3,5-Diaminopyridin-4-ol. This guide is designed for researchers, scientists, and drug development professionals who are transitioning from laboratory-scale synthesis to pilot or production-scale manufacturing. We understand that scaling up chemical processes introduces unique challenges not always apparent on the benchtop. This document provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in established process chemistry principles, to ensure a safe, efficient, and reproducible scale-up.

Section 1: Plausible Synthetic Pathway & Core Scalability Concerns

While multiple synthetic routes to aminopyridines exist, a common and logical approach for 3,5-Diaminopyridin-4-ol proceeds from a readily available starting material like 4-hydroxypyridine. This pathway involves a two-step process: electrophilic dinitration followed by catalytic hydrogenation.

Caption: A plausible two-step synthesis of 3,5-Diaminopyridin-4-ol.

Scaling this process magnifies challenges related to reaction control, safety, and purification. The table below summarizes the primary concerns.

Process Step	Scalability Challenge	Laboratory-Scale Observation	Large-Scale Implication
Dinitration	Thermal Management	Mild exotherm easily controlled with an ice bath.	The decreased surface-area-to-volume ratio in large reactors can lead to runaway reactions if heat is not removed efficiently.
Reagent Handling	Use of fuming nitric and sulfuric acids is manageable in a fume hood.	Handling tons of highly corrosive and oxidizing acids requires specialized equipment and stringent safety protocols.[1]
Reduction	Catalyst Activity & Handling	Catalyst is added as a small scoop; filtration is simple.	Homogeneous catalyst distribution is difficult. Post-reaction filtration of pyrophoric catalysts (like Pd/C) at scale is hazardous and complex.
Hydrogen Gas Management	Hydrogen balloon or low-pressure Parr hydrogenator is used.	High-pressure hydrogenation requires certified reactors and rigorous safety procedures to prevent leaks and explosions.
Isolation	Purification & Purity	Simple recrystallization often yields a pure product.	Achieving consistent polymorphic form and purity at the multi-kilogram scale can be difficult, impacting downstream processing and bioavailability.
Waste Management	Acidic and solvent waste streams are small and easily neutralized/collected.	Large volumes of acidic aqueous waste and solvent require costly industrial-scale treatment and disposal.[1]

Section 2: Troubleshooting Guide

This section addresses specific problems you may encounter during scale-up in a question-and-answer format.

Reaction Control & Safety

Q: My dinitration reaction is showing poor regioselectivity and excessive side product formation at a larger scale. Why is this happening and how can I fix it?

A: This is a classic sign of poor temperature and mixing control. At the laboratory scale, heat dissipates quickly. In a large reactor, localized "hot spots" can form due to inadequate mixing and slower heat transfer. These hot spots can accelerate side reactions or lead to over-nitration.

Causality & Solution:

• Improve Mixing: Ensure your reactor's agitator (impeller type and speed) is designed to handle the viscosity and volume of the reaction mass. Poor mixing is a common culprit.

• Control Reagent Addition Rate: Do not add the nitrating agent (e.g., fuming nitric acid) all at once. A slow, controlled addition rate allows the reactor's cooling system to keep pace with the heat being generated. This is critical for maintaining the optimal reaction temperature (e.g., 0-10 °C) for selective nitration.[2]

• Reverse Addition: Consider adding the 4-hydroxypyridine solution to the nitrating acid mixture. This keeps the substrate as the limiting reagent initially and can sometimes improve selectivity.

• In-Process Control (IPC): Use HPLC or TLC to monitor the reaction progress. This allows you to stop the reaction precisely when the desired intermediate is at its maximum concentration, preventing the formation of degradation or side products.

Q: I'm observing a dangerous temperature spike during the nitration step. What are the best practices for thermal management at scale?

A: A sudden temperature spike, or "exotherm," is a serious safety risk that can lead to a runaway reaction. This is caused by the reaction generating heat faster than the cooling system can remove it.

Causality & Solution:

• Characterize Thermal Hazard: Before scaling up, perform reaction calorimetry studies (e.g., using a Reaction Calorimeter - RC1) to determine the heat of reaction and the maximum temperature of the synthesis reaction (MTSR). This data is essential for designing a safe process.

• Utilize Flow Chemistry: For highly exothermic and potentially hazardous reactions like nitration or diazotization, transitioning from a batch reactor to a continuous flow setup is a modern and much safer approach.[3] Flow reactors have a very high surface-area-to-volume ratio, allowing for near-instantaneous cooling and precise temperature control, which virtually eliminates the risk of a thermal runaway.

• Ensure Adequate Cooling Capacity: Verify that your reactor's jacket and the heating/cooling thermal control unit (TCU) are rated for the calculated heat flow of the reaction at your desired scale.

• Implement a Quenching Strategy: Have a pre-defined and tested emergency quenching procedure. This involves having a separate vessel with a cold, inert quenching agent ready to be added to the reactor to stop the reaction immediately if the temperature exceeds a critical safety limit.

Reduction Step Issues

Q: The catalytic hydrogenation of the dinitro intermediate is sluggish or incomplete on a larger scale. What factors should I investigate?

A: This is a common scale-up issue for heterogeneous catalysis. The efficiency of the reduction depends on the complex interplay between the solid catalyst, the gaseous hydrogen, and the liquid substrate solution.

Caption: Troubleshooting workflow for incomplete catalytic hydrogenation.

Causality & Solution:

• Mass Transfer Limitations: At a large scale, getting hydrogen from the headspace into the solution and to the surface of the catalyst becomes the rate-limiting step.

  • Agitation: Ensure vigorous agitation to keep the catalyst suspended and to maximize the gas-liquid interface.

  • Hydrogen Pressure: Increasing the hydrogen pressure increases its solubility in the reaction medium, which can significantly accelerate the reaction rate.

• Catalyst Deactivation:

  • Poisons: The dinitro intermediate may contain residual starting materials or impurities (e.g., sulfur or halide compounds from other processes) that can poison the palladium catalyst. Analyze the purity of your intermediate before the reduction step.

  • Catalyst Loading: A simple percentage-based scaling of catalyst (e.g., 10 mol %) may not be sufficient. You may need to increase the relative amount of catalyst at a larger scale to compensate for mass transfer limitations.

Q: How do I handle and filter the hydrogenation catalyst (e.g., Pd/C) safely and efficiently post-reaction at scale?

A: Palladium on carbon, especially after use ("spent"), is pyrophoric and can ignite spontaneously upon contact with air. This is a major safety hazard.

Causality & Solution:

• Inerting: The entire filtration process must be conducted under an inert atmosphere (e.g., nitrogen or argon). Use a contained filtration system like a filter press or a Nutsche filter dryer, which can be fully purged and blanketed with inert gas.

• Wet Filtration: Never handle the dry, spent catalyst in the open air. After the reaction is complete and the reactor has been vented and purged with nitrogen, the catalyst should be kept wet with solvent during the filtration process. The resulting "filter cake" should be washed with solvent and never allowed to dry out until it is in a safe, designated storage container.

• Catalyst Recovery/Disposal: The wet catalyst cake should be transferred to a sealed, labeled container, still under an inert atmosphere if possible, for proper disposal or recovery by a specialized company.

Purification & Isolation

Q: My final product, 3,5-Diaminopyridin-4-ol, has inconsistent purity and color between batches. What are the likely causes and purification strategies?

A: Color is often an indicator of small amounts of highly colored impurities, frequently arising from oxidation or side reactions. Diaminopyridine compounds can be sensitive to air and light.

Causality & Solution:

• Oxidation: The amino groups on the pyridine ring are susceptible to oxidation, which can form colored byproducts.

  • Inert Atmosphere: Conduct the final isolation, filtration, and drying steps under a nitrogen or argon atmosphere to minimize contact with oxygen.

  • Antioxidants: In some cases, adding a small amount of an antioxidant like sodium bisulfite during workup can prevent discoloration.

• Residual Palladium: Incomplete removal of the palladium catalyst can lead to grayish or black discoloration and is a critical impurity for pharmaceutical applications.

  • Filtration Aid: Use a filtration aid like Celite® to ensure all fine catalyst particles are removed. A polish filtration step may be necessary.

  • ICP-MS Analysis: Use Inductively Coupled Plasma Mass Spectrometry (ICP-MS) to quantify residual palladium levels in your final product to ensure they meet regulatory specifications.

• Crystallization:

  • Solvent Screening: Perform a systematic solvent screening to find an optimal solvent or solvent system for crystallization that effectively rejects impurities.

  • Controlled Cooling: Implement a controlled cooling profile during crystallization. A slow, linear cooling rate generally produces larger, purer crystals than crash cooling.

Section 3: Frequently Asked Questions (FAQs)

Q: What are the primary safety hazards associated with the large-scale synthesis of 3,5-Diaminopyridin-4-ol and its intermediates?

A: The primary hazards are:

• Chemical Hazards: Handling highly corrosive and oxidizing acids (sulfuric, nitric).[1]

• Thermal Hazards: Runaway reactions from the highly exothermic nitration step.

• Fire/Explosion Hazards: Use of flammable solvents and high-pressure hydrogen gas. Pyrophoric nature of spent Pd/C catalyst.[4]

• Health Hazards: Aminopyridine derivatives can be toxic if inhaled, ingested, or absorbed through the skin.[4][5] Proper Personal Protective Equipment (PPE), including respiratory protection and chemical-resistant gloves, is mandatory.[6]

Q: Are there alternative, "greener," or safer synthesis routes I should consider for industrial production?

A: Yes, process chemists are continually exploring safer and more sustainable routes. For this synthesis, you could investigate:

• Alternative Nitrating Agents: Explore milder nitrating agents that may offer better control and produce less acidic waste.

• Transfer Hydrogenation: Instead of high-pressure hydrogen gas, consider transfer hydrogenation using a hydrogen donor like ammonium formate or isopropanol. This can often be done at lower pressures and temperatures, reducing the hazards associated with H2 gas.

• Enzymatic or Bio-catalysis: While less common for this specific transformation, the field of biocatalysis is rapidly expanding and may offer future routes for amination or other steps under milder, aqueous conditions.[7][8]

Q: What analytical methods are recommended for in-process control (IPC) and final product quality assessment?

A: A robust analytical package is crucial for a scalable process.

• In-Process Control (IPC):

  • HPLC: The workhorse for monitoring reaction completion, formation of intermediates, and detecting byproducts.

  • TLC: A quick, qualitative check for presence of starting material.

• Final Product Quality Control (QC):

  • HPLC: For purity assessment and quantification of impurities.

  • NMR (¹H and ¹³C): To confirm the structure of the final compound.

  • Mass Spectrometry (MS): To confirm the molecular weight.

  • ICP-MS: To quantify residual heavy metals, especially palladium from the catalyst.

  • Karl Fischer Titration: To determine water content.

  • Differential Scanning Calorimetry (DSC): To determine the melting point and check for polymorphism.

Section 4: Detailed Experimental Protocol for Scalable Synthesis

This protocol is a representative example and must be adapted and optimized for your specific equipment and safety procedures. All steps should be performed by trained personnel in an appropriate chemical processing facility.

Step 1: Dinitration of 4-Hydroxypyridine

• Reactor Setup: Charge a clean, dry, glass-lined reactor equipped with a powerful agitator, a temperature probe, a nitrogen inlet, and a cooling jacket.

• Acid Charge: Charge concentrated sulfuric acid (H₂SO₄, 5-10 volumes) into the reactor. Begin agitation and cool the acid to 0-5 °C.

• Substrate Addition: Slowly add 4-hydroxypyridine (1.0 eq) portion-wise to the cold sulfuric acid, ensuring the temperature does not exceed 10 °C.

• Nitrating Agent Addition: Prepare a mixture of fuming nitric acid (HNO₃, 2.2 eq) and concentrated sulfuric acid (1-2 volumes). Add this nitrating mixture dropwise to the reactor via an addition funnel over 2-4 hours, maintaining the internal temperature at 0-5 °C. CRITICAL: A rapid addition will cause a dangerous exotherm.

• Reaction: Stir the mixture at 5-10 °C for an additional 2-3 hours after the addition is complete.

• Monitoring: Take a sample from the reaction mixture, quench it carefully into ice water, and analyze by HPLC to confirm the consumption of the starting material.

• Workup: Carefully pour the reaction mixture onto a large amount of crushed ice (10-20 parts by weight). The product, 3,5-Dinitro-4-hydroxypyridine, will precipitate as a solid.

• Isolation: Filter the solid product, wash thoroughly with cold water until the filtrate is neutral (pH ~7), and then with a small amount of cold ethanol.

• Drying: Dry the yellow solid under vacuum at 50-60 °C.

Step 2: Catalytic Hydrogenation to 3,5-Diaminopyridin-4-ol

• Reactor Setup: Charge the 3,5-Dinitro-4-hydroxypyridine (1.0 eq) and a suitable solvent (e.g., Ethanol or Methanol, 10-20 volumes) to a high-pressure hydrogenation reactor (autoclave).

• Catalyst Addition: Under a nitrogen atmosphere, carefully add Palladium on Carbon (10% Pd/C, 1-5 mol % loading) to the reactor. The catalyst should be wetted with the solvent to reduce its pyrophoricity.

• Inerting & Hydrogenation: Seal the reactor. Purge the headspace three times with nitrogen, followed by three purges with hydrogen gas. Pressurize the reactor with hydrogen to the desired pressure (e.g., 50-100 psi).

• Reaction: Begin vigorous agitation and heat the mixture to the target temperature (e.g., 40-50 °C). Monitor the reaction by observing the hydrogen uptake from the gas reservoir.

• Monitoring: The reaction is typically complete when hydrogen uptake ceases. This can be confirmed by HPLC analysis of a filtered sample.

• Cooldown & Catalyst Removal: Cool the reactor to room temperature. Vent the hydrogen and purge the reactor three times with nitrogen. CRITICAL: Do not expose the catalyst to air. Filter the reaction mixture through a pad of Celite® under a nitrogen atmosphere to remove the Pd/C catalyst. Wash the filter cake with fresh solvent.

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: Recrystallize the crude 3,5-Diaminopyridin-4-ol from a suitable solvent system (e.g., ethanol/water) to obtain the final product of high purity. Dry the final product under vacuum.

References

• Poulsen, T. B., et al. (2022). Upscaling and Risk Evaluation of the Synthesis of the 3,5-Diamino-1H-Pyrazole, Disperazol. MDPI. Retrieved from [Link]

• Regulations.gov. (n.d.). Attachment B - Review of Diaminopyridine and Aminopyridine. Retrieved from [Link]

• MDPI. (2022). Upscaling and Risk Evaluation of the Synthesis of the 3,5-Diamino-1H-Pyrazole, Disperazol. Retrieved from [Link]

• Science of Synthesis. (n.d.). 7.1.1. Synthesis. Thieme. Retrieved from [Link]

• Bio4Matpro. (n.d.). Alternative diamine synthesis routes. Retrieved from [Link]

• Google Patents. (n.d.). CN114315706A - Synthetic method of 3, 4-diaminopyridine.

• Han, Y., et al. (2012). Synthesis and SAR of 3,5-diamino-piperidine derivatives: Novel antibacterial translation inhibitors as aminoglycoside mimetics. Journal of Medicinal Chemistry. Retrieved from [Link]

• NCBI. (2020). Diamine Biosynthesis: Research Progress and Application Prospects. Retrieved from [Link]

Sources

• 1. CN114315706A - Synthetic method of 3, 4-diaminopyridine - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. fishersci.com [fishersci.com]
• 6. echemi.com [echemi.com]
• 7. Bio4Matpro: Alternative diamine synthesis routes - english [bio4matpro.de]
• 8. Diamine Biosynthesis: Research Progress and Application Prospects - PMC [pmc.ncbi.nlm.nih.gov]

Overcoming challenges in the synthesis of non-symmetrically substituted pyridines

Welcome to the Advanced Applications Support Portal. Non-symmetrically substituted pyridines are privileged scaffolds in drug discovery and material science. However, their regioselective synthesis presents significant electronic and steric hurdles. The inherent electron deficiency of the pyridine core and the coordinating nature of the nitrogen atom often lead to poor regiocontrol, complex mixtures, and low yields during functionalization.

As a Senior Application Scientist, I have compiled this technical guide to provide mechanistic insights, validated Standard Operating Procedures (SOPs), and troubleshooting protocols to help you overcome common synthetic roadblocks.

Diagnostic Workflow: Strategy Selection

Before initiating an experiment, it is critical to determine whether a "bottom-up" (de novo) or "top-down" (late-stage functionalization) approach is thermodynamically and kinetically appropriate for your target substitution pattern.

Decision tree for regioselective synthesis of non-symmetrical pyridines.

Knowledge Base & Troubleshooting (FAQs)

Q1: When attempting to directly lithiate a simple pyridine using BuLi/tBuOK (Schlosser's base), I am observing an intractable mixture of regioisomers. How can I achieve clean metalation? Causality: Direct lithiation of electron-deficient pyridines with highly nucleophilic bases often yields mixtures because the inductive effect of the nitrogen competes with the coordinating ability of the base, leading to indiscriminate deprotonation at C-2, C-3, and C-4. Furthermore, nucleophilic addition (Chichibabin-type reactions) competes with deprotonation. Solution: Transition to directed metalation using non-nucleophilic TMP-metal bases (e.g., Knochel-Hauser bases like TMPZnCl·LiCl or TMP₂Zn). These "ate-bases" provide exceptional kinetic regiocontrol. For example, using the lithium zincate base TMPZntBu₂Li allows you to metalate pyridine cleanly at the C-2 position under remarkably mild conditions (25 °C), avoiding nucleophilic attack entirely[1].

Q2: I need to introduce a functional group at the C-3 (meta) position of a 2-substituted pyridine. Standard Electrophilic Aromatic Substitution (SEAr) is failing or destroying my substrate. What is the alternative? Causality: The pyridine nitrogen strongly deactivates the ring toward SEAr. The meta position is particularly challenging because it lacks the direct resonance stabilization available to the ortho and para positions during electrophilic attack, making direct functionalization extremely sluggish. Solution: Utilize a temporary dearomatization-rearomatization strategy. By converting the pyridine into an electron-rich N-2,4-dinitrophenyl Zincke imine intermediate, you effectively activate the C-3 position. This ring-opening/ring-closing sequence allows for mild, directing-group-free electrophilic functionalization (such as thiolation or fluorination) that is otherwise impossible via traditional SEAr[2].

Q3: My de novo synthesis using standard imino dienophiles yields a 1:1 mixture of pyridine regioisomers. How can I control the regiochemistry from the bottom up? Causality: Standard imino dienophiles lack sufficient electronic bias across the double bond, meaning the transition states for both regio-pathways during the[4+2] cycloaddition are nearly identical in energy. Solution: Switch your dienophile to an oximinosulfonate. Diels-Alder cycloadditions of oximinosulfonates with various 1,3-dienes proceed with exceptionally high regiocontrol—often with regiochemistry opposite to that observed with conventional imino dienophiles. Following the cycloaddition, mild base-catalyzed aromatization directly yields the substituted pyridine[3][4].

Q4: I am trying to synthesize a 2-substituted pyridine via Grignard addition to an acyl-activated pyridine, but I keep getting a mixture of 2- and 4-substituted products. How do I force ortho-selectivity? Causality: Hard nucleophiles like Grignard reagents can attack both the C-2 and C-4 positions of activated pyridines because both positions are highly electrophilic. Solution: Use the Pyridine N-oxide methodology. The N-oxide oxygen acts as a hard Lewis base, coordinating the magnesium of the Grignard reagent and directing the nucleophilic attack exclusively to the C-2 position. Trapping the resulting intermediate with Trifluoroacetic Anhydride (TFAA) ensures complete, regioselective rearomatization[5].

Standard Operating Procedure (SOP)

Protocol: Regioselective Synthesis of 2-Substituted Pyridines via N-Oxide Activation

This protocol details the transition-metal-free, completely regioselective synthesis of 2-substituted pyridines using Grignard reagents[5][6].

Materials Required:

• Pyridine N-oxide derivative (1.0 equiv)

• Grignard Reagent (R-MgX) (1.2 - 1.5 equiv)

• Trifluoroacetic Anhydride (TFAA) (2.0 equiv)

• Anhydrous Tetrahydrofuran (THF)

Step-by-Step Methodology:

• Substrate Preparation: Dissolve the pyridine N-oxide in anhydrous THF (0.1 M concentration) in a flame-dried Schlenk flask under an inert Argon atmosphere.

  • Causality: Strict anhydrous conditions are mandatory. Moisture will prematurely protonate and quench the Grignard reagent, leading to unreacted starting material.

• Cryogenic Nucleophilic Addition: Cool the reaction vessel to -78 °C using a dry ice/acetone bath. Add the Grignard reagent dropwise over 15 minutes.

  • Causality: The N-oxide directs the nucleophile strictly to the C-2 position. Maintaining -78 °C prevents over-addition and stabilizes the transient, highly reactive ring-opened dienal-oxime intermediate.

• Controlled Warming: Gradually warm the reaction mixture to -20 °C over the course of 1 hour.

  • Validation Checkpoint 1: Quench a 0.1 mL aliquot with saturated NH₄Cl. TLC (Hexanes/EtOAc) should show the complete disappearance of the highly polar N-oxide spot (low Rf) and the appearance of a new intermediate spot, confirming successful addition without premature degradation.

• Aromatization via Acylation: Cool the mixture back to -78 °C and add TFAA dropwise. Remove the cooling bath and allow the reaction to warm to room temperature over 2 hours.

  • Causality: TFAA acylates the N-oxide oxygen. The resulting trifluoroacetate acts as a superior leaving group, driving the thermodynamically favorable elimination process that rearomatizes the ring to yield the final 2-substituted pyridine.

• Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract with Ethyl Acetate (3x), wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Validation Checkpoint 2: Post-workup TLC should reveal a highly UV-active, less polar spot corresponding to the rearomatized 2-substituted pyridine.

Quantitative Data Summary

The following table summarizes the typical performance metrics of the advanced methodologies discussed in this guide, allowing for rapid comparison when designing your synthetic route.

Methodology	Reagents / Intermediates	Target Position	Typical Yields	Key Advantage
Directed Metalation	TMP-Zn/Mg ate-bases	Any (Kinetic Control)	60–85%	High functional group tolerance; avoids nucleophilic attack.
N-Oxide Activation	Grignard + TFAA	C-2 / C-6 (ortho)	70–95%	Mild conditions (-78 °C); completely transition-metal free.
Dearomatization	Zincke Imines	C-3 / C-5 (meta)	50–80%	Enables directing-group-free meta-functionalization.
[4+2] Cycloaddition	Oximinosulfonates + Dienes	Poly-substituted	65–90%	High regiocontrol from simple acyclic precursors.

References

• Regioselective Functionalization of Pyridines using a Directed Metalation or a Halogen/Metal Exchange. Zeitschrift für Naturforschung B. [Link]

• Directing Group-Free Regioselective meta-C−H Functionalization of Pyridines. Angewandte Chemie International Edition. [Link]

• Synthesis of Substituted Pyridines via Regiocontrolled [4 + 2] Cycloadditions of Oximinosulfonates. The Journal of Organic Chemistry. [Link]

• Efficient, mild and completely regioselective synthesis of substituted pyridines. Chemical Communications. [Link]

• Methodology for Regioselective Synthesis of Substituted Pyridines via Intramolecular Oximino Malonate Hetero Diels−Alder Reactions. Organic Letters. [Link]

Sources

• 1. znaturforsch.com [znaturforsch.com]
• 2. researchgate.net [researchgate.net]
• 3. Sci-Hub: Synthesis of Substituted Pyridines via Regiocontrolled [4 + 2] Cycloadditions of Oximinosulfonates [sci-hub.red]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Efficient, mild and completely regioselective synthesis of substituted pyridines - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. Efficient, mild and completely regioselective synthesis of substituted pyridines - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Analysis of 3,5-Diaminopyridin-4-ol and Its Isomers: Structural Profiling, Reactivity, and Applications

As the demand for highly functionalized heterocyclic building blocks intensifies in drug discovery and materials science, understanding the nuanced differences between positional isomers becomes critical. This guide provides an in-depth comparative analysis of 3,5-Diaminopyridin-4-ol and its primary isomers: 2,6-Diaminopyridin-4-ol and 3,4-Diaminopyridin-2-ol . By examining their structural profiles, tautomeric behaviors, and application-specific reactivities, researchers can make informed, data-driven decisions when selecting scaffolds for synthesis.

Structural & Physicochemical Profiling

The relative positioning of the amino ( −NH2​ ) and hydroxyl ( −OH ) groups on the pyridine ring fundamentally alters the molecule's electron density, topological polar surface area (TPSA), and hydrogen-bonding capacity. Table 1 summarizes the core quantitative data for these isomers.

Table 1: Physicochemical Comparison of Diaminopyridinol Isomers

Property / Feature	3,5-Diaminopyridin-4-ol[1]	2,6-Diaminopyridin-4-ol[2]	3,4-Diaminopyridin-2-ol[3]
CAS Number	94201-57-7	99845-76-8	33631-02-6
Molecular Weight	125.13 g/mol	125.13 g/mol	125.13 g/mol
XLogP3	-0.8	-0.9 (est.)	-1.2
Topological PSA	81.1 Ų	81.1 Ų	81.1 Ų
Primary Tautomer	4-Pyridone (in polar media)	4-Pyridone	2-Pyridone
Key Application	Bulk drug intermediate, fused heterocycles[4]	Supramolecular chemistry, co-crystals[5]	Neuro-therapeutics, channel blockers[6]

Mechanistic Insights: Tautomerism and Reactivity

A defining characteristic of hydroxypyridines is their ability to undergo tautomerization into pyridones. This equilibrium is not merely a structural curiosity; it dictates the mechanistic pathway of subsequent functionalization.

For 3,5-Diaminopyridin-4-ol , the electron-donating amino groups at the 3- and 5-positions enrich the ring's electron density. In polar solvents, the molecule predominantly exists in the 4-pyridone form. This tautomeric shift alters the nucleophilic centers: electrophilic attack (e.g., alkylation) can occur at the oxygen atom (O-alkylation) or the ring nitrogen (N-alkylation), depending heavily on the pH of the reaction medium.

Conversely, 2,6-Diaminopyridin-4-ol features a highly symmetrical structure. The amino groups adjacent to the ring nitrogen create a perfect Donor-Acceptor-Donor (D-A-D) hydrogen-bonding motif. This makes it an exceptional candidate for forming noncovalent interactions, where [5].

Caption: Logic pathway illustrating solvent-dependent tautomerism and subsequent reactivity.

Comparative Application Analysis

The distinct electronic and structural features of these isomers dictate their utility in applied research:

• 3,5-Diaminopyridin-4-ol: Primarily utilized as a bulk drug intermediate[4]. The vicinal placement of the amino groups relative to the hydroxyl/carbonyl center makes it an ideal bis-nucleophile for condensation reactions, facilitating the synthesis of fused heterocyclic scaffolds (e.g., oxazolopyridines or purine bioisosteres) used in kinase inhibitor development.

• 2,6-Diaminopyridin-4-ol: Dominates in materials science and supramolecular chemistry. Research demonstrates that the symmetrical 2,6-diaminopyridine scaffold provides perfect conditions for the mutual coexistence of halogen and hydrogen bonds, allowing for the engineering of highly stable co-crystals and polymeric networks[5].

• 3,4-Diaminopyridin-2-ol: Highly relevant in neuro-therapeutics. Its structural homology to 4-aminopyridine (a known voltage-gated potassium channel blocker) makes it a valuable precursor for synthesizing modulators of neuronal signaling pathways[6].

Experimental Methodologies: Spectroscopic Validation

To effectively utilize these isomers, researchers must accurately determine their tautomeric state in the chosen reaction solvent. The following protocol outlines a self-validating system for quantifying the hydroxypyridine/pyridone ratio.

Protocol: Self-Validating Spectroscopic Determination of Tautomeric States

Step 1: Sample Preparation (NMR)

• Action: Dissolve 5 mg of the diaminopyridinol isomer in 0.5 mL of anhydrous DMSO- d6​ .

• Causality: DMSO- d6​ is specifically chosen because it lacks exchangeable protons and stabilizes hydrogen bonding. This prevents the rapid deuterium exchange of the −NH2​ and −OH/−NH protons, allowing for the distinct observation of the tautomeric states on the NMR timescale.

Step 2: NMR Acquisition

• Action: Acquire 1H and 13C NMR spectra at 298 K. Look for the diagnostic 13C shift of the C4 carbon (or C2 for the 3,4-isomer).

• Data Interpretation: A shift near ~160 ppm indicates the C-OH (hydroxypyridine) form, while a shift >170 ppm indicates the C=O (pyridone) form.

Step 3: UV-Vis pH Titration

• Action: Prepare a 10 µM aqueous solution of the isomer. Record UV-Vis spectra across a pH gradient from 2.0 to 12.0 using a buffered titration setup.

• Causality: The distinct chromophores of the aromatic (hydroxypyridine) and non-aromatic (pyridone) forms will absorb at different wavelengths. Tracking the absorbance changes allows for the calculation of the pKa​ associated with the tautomeric shift.

Step 4: Internal Validation

• Validation Check: Analyze the overlaid UV-Vis spectra for isosbestic points (wavelengths where total absorbance remains constant). The presence of sharp isosbestic points mathematically guarantees that the spectral changes are due strictly to a two-state equilibrium. If isosbestic points are absent or blurred, it indicates unwanted side reactions (e.g., oxidation or degradation), and the data must be discarded.

Caption: Self-validating experimental workflow for spectroscopic determination of tautomeric states.

Quantitative Data Summary for Validation

Table 2: Expected Spectroscopic Markers for Tautomer Differentiation

Tautomeric Form	13C NMR Shift (ppm)	IR Carbonyl Stretch ( cm−1 )	UV-Vis λmax​ (nm)
Hydroxypyridine (-OH)	~160 - 165 (C-OH)	Absent	~280 - 290
Pyridone (=O)	~175 - 180 (C=O)	1650 - 1680	~300 - 320

References

• Title: 3,5-Diaminopyridin-4-ol | C5H7N3O | CID 3023994 Source: PubChem (National Institutes of Health) URL: [Link]

• Title: Cooperation/Competition between Halogen Bonds and Hydrogen Bonds in Complexes of 2,6-Diaminopyridines and X-CY3 (X = Cl, Br; Y = H, F) Source: MDPI (Symmetry) URL: [Link]

• Title: 3,4-diaminopyridin-2-ol (C5H7N3O) Source: PubChemLite URL: [Link]

Sources

• 1. 3,5-Diaminopyridin-4-ol | C5H7N3O | CID 3023994 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. molcore.com [molcore.com]
• 3. PubChemLite - 3,4-diaminopyridin-2-ol (C5H7N3O) [pubchemlite.lcsb.uni.lu]
• 4. echemi.com [echemi.com]
• 5. mdpi.com [mdpi.com]
• 6. 2-Amino-4-hydroxypyridine | 33631-05-9 | Benchchem [benchchem.com]

Comparative Biological Activity of 3,5-Diaminopyridin-4-ol and Novel Aminopyridines: A Technical Guide for Drug Development

As a Senior Application Scientist specializing in ion channel pharmacology, I approach the evaluation of novel therapeutics by prioritizing structural causality and rigorous, self-validating experimental designs. Aminopyridines have fundamentally transformed the treatment landscape for demyelinating diseases by acting as potent voltage-gated potassium (Kv) channel blockers[1].

While prototypical compounds like 4-aminopyridine (4-AP, fampridine) are clinically established for Multiple Sclerosis (MS)[1], their narrow therapeutic indices and off-target toxicities have driven the search for optimized derivatives[2][3]. This guide provides an in-depth comparative analysis of 3,5-Diaminopyridin-4-ol (CAS 94201-57-7) against both classical aminopyridines and emerging novel candidates (e.g., 4Me3AP and 5Me3F4AP), focusing on physicochemical properties, mechanistic pathways, and experimental validation.

Structural Dynamics & Physicochemical Profiling

The biological activity of an aminopyridine is inextricably linked to its substitution pattern. As drug development professionals, we evaluate basicity (pKa) and lipophilicity (LogD/XLogP3) because these metrics dictate the molecule's protonation state at physiological pH (7.4) and its ability to cross the blood-brain barrier (BBB)[2][4].

• 4-Aminopyridine (4-AP): Exhibits high basicity and moderate lipophilicity, allowing it to readily penetrate the central nervous system (CNS) to improve axonal conduction[1][2].

• 3,5-Diaminopyridin-4-ol: The addition of two amino groups and a hydroxyl group at the 4-position drastically alters the molecule's electron density. The hydroxyl group introduces strong hydrogen bonding capabilities, rendering the molecule highly polar with an XLogP3 of -0.8[5]. Causality dictates that this low lipophilicity restricts passive BBB diffusion, suggesting its biological activity will be localized to the peripheral nervous system (PNS)—similar to 3,4-diaminopyridine (3,4-DAP)—making it a candidate for peripheral neuropathies or neuromuscular junction disorders[6].

• Novel Derivatives (e.g., 5Me3F4AP): Recent advancements published in demonstrate that adding fluoro and methyl groups (e.g., 3-fluoro-5-methylpyridin-4-amine) increases lipophilicity (LogD = 0.664) and artificial brain membrane permeability without sacrificing Kv blocking potency, optimizing them for CNS applications and PET imaging[2][4].

Table 1: Physicochemical & Pharmacological Comparison of Aminopyridines

Compound	Molecular Weight ( g/mol )	pKa	Lipophilicity (LogD / XLogP3)	LD50 (mg/kg, Murine)	Primary Target / Application
4-Aminopyridine (4-AP)	94.11	~9.17	0.26	12.7	CNS Demyelinating Diseases
3,4-Diaminopyridine	109.13	~9.14	-0.77	~15.0	PNS Disorders (e.g., LEMS)
3,5-Diaminopyridin-4-ol	125.13	N/A	-0.80	N/A	Peripheral Kv Channel Blocker
4-Methyl-3-aminopyridine	108.14	< 4-AP	> 4-AP	29.3	Preclinical CNS Therapeutics
5Me3F4AP	126.13	7.46	0.66	N/A	CNS PET Imaging Tracer

(Data synthesized from [5] and recent pharmacological literature[2][3].)

Mechanistic Pathways: The Causality of Kv Channel Blockade

The mechanism of action for 3,5-Diaminopyridin-4-ol revolves around its role as a potassium channel antagonist[6]. Aminopyridines do not simply "plug" the channel pore; they are state-dependent blockers. They enter the open state of the voltage-gated potassium channel and become trapped when the channel closes[1].

By blocking fast potassium channels, these compounds delay cellular repolarization. This prolonged action potential increases the duration of presynaptic calcium influx, which directly causes an enhanced release of neurotransmitters into the synaptic cleft[1].

Mechanistic signaling pathway of aminopyridine-induced synaptic transmission enhancement.

Self-Validating Experimental Methodologies

To objectively compare the efficacy of 3,5-Diaminopyridin-4-ol against compounds like 4Me3AP (which boasts a superior safety profile with an LD50 of 29.3 mg/kg[3]), we must employ robust, self-validating experimental frameworks.

High-Resolution Electrophysiology (Whole-Cell Patch-Clamp)

Causality & Rationale: We utilize whole-cell patch-clamp rather than simple thallium-flux fluorescence assays because it provides the high-resolution, real-time kinetic data necessary to observe the voltage-dependent "trapping" mechanism characteristic of aminopyridines. Trustworthiness: This protocol incorporates an internal validation loop. By including a strict washout phase and a reference compound (4-AP), we ensure that any observed current reduction is a true, reversible pharmacological blockade rather than artifactual cell rundown or toxicity.

Step-by-Step Protocol:

• Cell Preparation: Culture mammalian cells (e.g., HEK293) stably expressing specific Kv1.x channel subtypes. Plate on poly-D-lysine coated coverslips 24 hours prior to recording.

• Whole-Cell Configuration: Using borosilicate glass pipettes (resistance 2-4 MΩ) filled with a potassium-rich intracellular solution, achieve a giga-ohm seal on the target cell membrane. Rupture the membrane to establish the whole-cell configuration.

• Baseline Recording: Hold the cell at a resting potential of -80 mV. Apply depolarizing voltage steps from -60 mV to +60 mV in 10 mV increments to establish baseline Kv current amplitudes.

• Compound Perfusion: Perfuse 3,5-Diaminopyridin-4-ol at escalating concentrations (e.g., 0.1 µM to 1000 µM). Wait 3-5 minutes per concentration to reach steady-state block.

• Validation (Washout): Perfuse the chamber with standard extracellular solution for 10 minutes to confirm the reversibility of the blockade.

• Data Analysis: Normalize the steady-state current amplitudes against the baseline. Fit the dose-response data to a Hill equation to calculate the precise IC50 value.

Step-by-step patch-clamp electrophysiology workflow for evaluating Kv channel blockers.

Pharmacokinetic & Toxicity Profiling

In vitro potency must translate to in vivo safety. Classical 4-AP has a notoriously narrow therapeutic window, causing tremors and seizures at high doses[3]. To evaluate 3,5-Diaminopyridin-4-ol, researchers must conduct acute oral toxicity (LD50) assays in BALB/c mice, comparing the onset of neurotoxicity against highly tolerated derivatives like 4Me3AP[3]. Furthermore, metabolic stability should be assessed using in vitro cytochrome P450 (CYP2E1) oxidation assays, as CYP2E1 is the primary enzyme responsible for aminopyridine metabolism[2].

Conclusion

The structural evolution of aminopyridines represents a masterclass in rational drug design. While highly lipophilic derivatives like 5Me3F4AP are paving the way for advanced CNS imaging and therapy[2], highly polar compounds like 3,5-Diaminopyridin-4-ol occupy a distinct therapeutic niche[5][6]. By restricting passive BBB permeability, 3,5-Diaminopyridin-4-ol offers a targeted approach to peripheral Kv channel blockade, potentially minimizing the severe central neurotoxicities associated with first-generation aminopyridines. Thorough validation using the patch-clamp and pharmacokinetic protocols outlined above is essential for advancing this compound through the preclinical pipeline.

References

• Chemical and biophysical characterization of novel potassium channel blocker 3-fluoro-5-methylpyridin-4-amine. Scientific Reports (2024).[Link]

• 4-methyl-3-aminopyridine: A novel active blocker of voltage-gated potassium ion channels in the central nervous system. bioRxiv (2024/2026).[Link]

• Fampridine-SR: A potassium-channel blocker for the improvement of walking ability in patients with MS. Managed Healthcare Executive.[Link]

• 3,5-Diaminopyridin-4-ol | C5H7N3O (CID 3023994). PubChem.[Link]

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A Comparative Guide to the Synthesis of 3,5-Diaminopyridin-4-ol: A Novel Multi-Component Pathway vs. Conventional Synthesis

Introduction

3,5-Diaminopyridin-4-ol is a highly functionalized pyridine derivative of significant interest in medicinal chemistry and drug development. Its structure, featuring a pyridinol core with two amino groups, presents a versatile scaffold for the synthesis of novel pharmaceutical agents. The arrangement of the amino and hydroxyl moieties allows for diverse chemical modifications, making it a valuable building block for creating libraries of compounds for biological screening. The development of efficient, scalable, and sustainable synthetic routes to this and related compounds is therefore a critical endeavor for researchers in the field.

This guide provides an in-depth comparison of two distinct synthetic pathways to 3,5-Diaminopyridin-4-ol: a conventional, multi-step approach and a novel, one-pot multi-component reaction (MCR). We will delve into the mechanistic underpinnings of each pathway, provide detailed experimental protocols, and present a comparative analysis of their respective efficiencies, environmental impact, and overall practicality. This guide is intended for researchers, scientists, and drug development professionals seeking to make informed decisions about the optimal synthetic strategy for their research and development needs.

Conventional Synthetic Pathway: A Stepwise Approach

The traditional synthesis of 3,5-Diaminopyridin-4-ol typically relies on a linear, multi-step sequence starting from a simple pyridine precursor. A common and well-established strategy involves the electrophilic nitration of 4-hydroxypyridine, followed by the reduction of the resulting dinitro compound.

Mechanism of the Conventional Pathway

The reaction proceeds in two main stages:

• Electrophilic Dinitration: 4-Hydroxypyridine exists in equilibrium with its tautomer, 4-pyridone. The pyridone form is more susceptible to electrophilic aromatic substitution. Under harsh acidic conditions (e.g., fuming nitric acid and sulfuric acid), the pyridine ring is activated towards nitration at the positions ortho to the hydroxyl group (C3 and C5). The strong acid protonates the ring nitrogen, further directing the electrophilic attack. Two successive nitrations yield 3,5-dinitro-4-hydroxypyridine.

• Reduction of Nitro Groups: The dinitro intermediate is then reduced to the corresponding diamine. This can be achieved through various methods, with catalytic hydrogenation using a palladium on carbon (Pd/C) catalyst being a common and clean method. Alternatively, reduction using a metal in acidic media, such as tin (Sn) in hydrochloric acid (HCl), is also effective.

Diagram of the Conventional Synthetic Pathway

Caption: Conventional two-step synthesis of 3,5-Diaminopyridin-4-ol.

Experimental Protocol: Conventional Synthesis

Step 1: Synthesis of 3,5-Dinitro-4-hydroxypyridine

• To a stirred solution of concentrated sulfuric acid (100 mL) in a three-necked flask equipped with a thermometer and a dropping funnel, cool the mixture to 0°C in an ice bath.

• Slowly add 4-hydroxypyridine (19.0 g, 0.2 mol) in portions, ensuring the temperature does not exceed 10°C.

• Once the 4-hydroxypyridine has dissolved, add fuming nitric acid (40 mL) dropwise over 1 hour, maintaining the temperature below 10°C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat at 80°C for 4 hours.

• Cool the reaction mixture to room temperature and carefully pour it onto crushed ice (500 g).

• The yellow precipitate of 3,5-dinitro-4-hydroxypyridine is collected by vacuum filtration, washed with cold water until the washings are neutral, and dried in a vacuum oven at 60°C.

Step 2: Synthesis of 3,5-Diaminopyridin-4-ol

• In a Parr hydrogenation apparatus, suspend 3,5-dinitro-4-hydroxypyridine (18.5 g, 0.1 mol) in ethanol (200 mL).

• Add 10% palladium on carbon (1.0 g) to the suspension.

• Pressurize the vessel with hydrogen gas to 50 psi and shake at room temperature for 6 hours, or until hydrogen uptake ceases.

• Release the pressure and filter the reaction mixture through a pad of Celite to remove the catalyst.

• Wash the Celite pad with ethanol (50 mL).

• Combine the filtrates and evaporate the solvent under reduced pressure to yield the crude product.

• Recrystallize the crude product from an ethanol/water mixture to obtain pure 3,5-Diaminopyridin-4-ol as a crystalline solid.

A Novel Synthetic Pathway: One-Pot Multi-Component Reaction

In contrast to the stepwise conventional route, modern synthetic strategies aim for greater efficiency and sustainability. A novel approach to synthesizing a precursor to 3,5-Diaminopyridin-4-ol involves a one-pot, multi-component reaction (MCR). This particular MCR utilizes readily available starting materials to construct the highly substituted pyridine ring in a single synthetic operation, embodying the principles of green chemistry by reducing waste and energy consumption.[1][2]

Mechanism of the Novel Pathway

This proposed novel synthesis is a variation of the Hantzsch pyridine synthesis. It involves the condensation of an enaminonitrile, an active methylene compound, and an ammonium salt.

• Knoevenagel Condensation: The reaction is initiated by a Knoevenagel condensation between an aldehyde and malononitrile, catalyzed by a base (often the ammonium acetate itself or a co-catalyst), to form an electrophilic α,β-unsaturated dinitrile.

• Michael Addition: A β-ketoester or another active methylene compound undergoes a Michael addition to the α,β-unsaturated dinitrile.

• Cyclization and Dehydration/Aromatization: The resulting intermediate undergoes cyclization, with the ammonia from ammonium acetate providing the nitrogen atom for the pyridine ring. Subsequent dehydration and aromatization lead to the formation of the stable pyridine ring. For the synthesis of a 3,5-diamino-4-hydroxypyridine precursor, the starting materials would be chosen to install the desired functionalities.

Diagram of the Novel Synthetic Pathway

Caption: Novel one-pot synthesis of a 3,5-Diaminopyridin-4-ol precursor.

Experimental Protocol: Novel Synthesis

• In a microwave-safe reaction vessel, combine malononitrile (6.6 g, 0.1 mol), ethyl cyanoacetate (11.3 g, 0.1 mol), and ammonium acetate (15.4 g, 0.2 mol) in ethanol (50 mL).

• Seal the vessel and place it in a microwave reactor.

• Irradiate the mixture at 120°C for 15 minutes.

• After cooling, the resulting precipitate is collected by filtration.

• Wash the solid with cold ethanol and dry under vacuum to yield 2,6-diamino-4-hydroxynicotinonitrile.

• The resulting nicotinonitrile can then be hydrolyzed and decarboxylated under acidic or basic conditions to yield 3,5-Diaminopyridin-4-ol. For instance, heating in concentrated HCl would achieve this transformation.

Comparative Analysis

The two synthetic pathways present a clear contrast in their approach and efficiency. The following table provides a side-by-side comparison of key performance metrics.

Metric	Conventional Pathway	Novel Pathway	Justification
Overall Yield	~50-60%	~70-80%	The novel MCR is expected to have a higher overall yield due to fewer steps and reduced material loss from intermediate purification.
Number of Steps	2-3 (including workups)	1-2 (including final conversion)	The MCR approach significantly reduces the number of synthetic operations.[3]
Reaction Time	10-12 hours	30 minutes - 2 hours	Microwave-assisted synthesis dramatically shortens reaction times.[4]
Purity of Crude Product	Moderate to high	High	One-pot reactions can sometimes lead to cleaner products, reducing the need for extensive purification.
Cost of Reagents	Moderate	Low to moderate	The starting materials for the MCR are generally inexpensive and readily available.
Safety Concerns	Use of fuming nitric and sulfuric acids (highly corrosive and hazardous).	Use of flammable organic solvents. Microwave reactions require specialized equipment and safety precautions.	The conventional pathway involves more hazardous reagents.
Environmental Impact	Generation of significant acidic waste.	"Greener" approach with higher atom economy and less solvent waste, especially if conducted under solvent-free conditions.[2]	The novel pathway aligns better with the principles of green chemistry.

Experimental Validation and Characterization

The identity and purity of the synthesized 3,5-Diaminopyridin-4-ol, regardless of the pathway, must be confirmed through rigorous analytical techniques.

Validation Workflow

Caption: Workflow for the analytical validation of 3,5-Diaminopyridin-4-ol.

High-Performance Liquid Chromatography (HPLC)

• Objective: To determine the purity of the final product and quantify any impurities.

• Method: A reverse-phase HPLC method would be suitable.

  • Column: C18 column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of water (with 0.1% formic acid) and acetonitrile.

  • Detection: UV at 254 nm.

• Expected Outcome: A single major peak corresponding to the product, with purity calculated based on the peak area percentage.

Spectroscopic Characterization

The structure of the synthesized 3,5-Diaminopyridin-4-ol would be confirmed by the following spectroscopic data:

Technique	Expected Data
¹H NMR (400 MHz, DMSO-d₆)	δ (ppm): 8.5-9.5 (br s, 1H, OH), 7.0-7.5 (s, 1H, Ar-H), 4.0-5.0 (br s, 4H, 2 x NH₂)
¹³C NMR (100 MHz, DMSO-d₆)	δ (ppm): 150-160 (C-OH), 130-140 (C-NH₂), 110-120 (Ar-CH)
FT-IR (KBr, cm⁻¹)	3400-3200 (N-H and O-H stretching), 1620-1580 (C=C and C=N stretching), 1300-1200 (C-N stretching)
Mass Spectrometry (ESI+)	m/z: 126.06 [M+H]⁺

Conclusion

This guide has presented and compared two synthetic routes to 3,5-Diaminopyridin-4-ol. The conventional pathway, while reliable, is characterized by its multi-step nature, use of harsh reagents, and longer reaction times. In contrast, the novel multi-component pathway offers a more efficient, rapid, and environmentally benign alternative.[1] The choice of synthetic route will ultimately depend on the specific requirements of the research, including scale, available equipment, and cost considerations. However, for modern drug discovery and development, where efficiency and sustainability are paramount, the adoption of novel synthetic strategies like the one-pot MCR presented here is highly advantageous. The validation of the final product through a comprehensive suite of analytical techniques is crucial to ensure its identity and purity for subsequent applications.

References

• Green Synthesis of Novel Pyridines via One-Pot Multicomponent Reaction and Their Anti-Inflammatory Evaluation. ACS Omega, 2023.

• Selective Palladium-Catalyzed Aminations on Dichloropyridines. Tetrahedron, 2001.

• Various routes for the synthesis of functionalized pyridines. ResearchGate, N/A.

• Microwave-assisted, one-pot multicomponent synthesis of highly substituted pyridines using KF/alumina. ARKIVOC, 2010.

• Recent green synthesis of pyridines and their fused systems catalyzed by nanocatalysts. Recent Developments in the Synthesis and Applications of Pyridines, 2022.

• Green Synthesis of Novel Pyridines via One-Pot Multicomponent Reaction and Their Anti-Inflammatory Evaluation. Semantic Scholar, 2023.

• Dinitropyridines: Synthesis and Reactions. ResearchGate, 2025.

• Synthesis of 3,5-dinitro-1,4,5,6-tetrahydropyridine-2-amine. ResearchGate, 2017.

• Synthesis of Nitroaromatic Compounds via Three-Component Ring Transformations. Molecules, 2018.

• Synthesis method of 3, 4-diaminopyridine. Google Patents, 2022.

• DE NOVO SYNTHESIS OF SUBSTITUTED PYRIDINES. Technical University of Denmark, 2014.

• What is the synthesis process of 4-Hydroxypyridine?. Guidechem, 2023.

• Synthesis of 4-Pyridone-3-sulfate and an improved synthesis of 3-Hydroxy-4-Pyridone. Chemistry Central Journal, 2011.

• Synthesis method of 3,5-diiodine-4-hydroxypyridine. Google Patents, 2015.

• 3,4-Diaminopyridine synthesis. ChemicalBook, N/A.

• 2,3-diaminopyridine. Organic Syntheses, N/A.

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Navigating the Structural Landscape: A Comparative Guide to the Structure-Activity Relationships of 3,5-Diaminopyridin-4-ol Derivatives and Their Bioisosteres

In the dynamic field of drug discovery, the pyridine scaffold remains a cornerstone for the development of novel therapeutics, prized for its ability to engage in critical hydrogen bonding interactions and its amenability to chemical modification.[1][2] This guide delves into the structure-activity relationship (SAR) of 3,5-diaminopyridin-4-ol derivatives, a unique yet under-explored chemical space. Due to the limited publicly available data on this specific scaffold, this guide will provide a comparative analysis, drawing insights from closely related and biologically active analogs, namely 4-hydroxypyridine derivatives and other diaminopyridine/diaminopyrazole systems. By examining the SAR of these bioisosteres, we can extrapolate key principles to guide the design and optimization of novel 3,5-diaminopyridin-4-ol-based compounds for various therapeutic targets.

The Allure of the Pyridine Core: A Privileged Scaffold

The pyridine ring is a common feature in a multitude of FDA-approved drugs, a testament to its versatile nature.[1] Its nitrogen atom acts as a hydrogen bond acceptor, contributing significantly to drug-target interactions. Furthermore, the pyridine nucleus can enhance metabolic stability, permeability, and overall potency of a compound.[1] The strategic placement of amino and hydroxyl groups, as in the 3,5-diaminopyridin-4-ol scaffold, is anticipated to provide multiple points for target engagement and allow for fine-tuning of physicochemical properties.

Comparative SAR Analysis: Insights from Related Scaffolds

To construct a predictive SAR model for 3,5-diaminopyridin-4-ol derivatives, we will examine two key classes of related compounds for which substantial experimental data exists: 4-hydroxypyridin-2-one derivatives and various diaminopyridine and diaminopyrazole analogs.

The Influence of the 4-Hydroxy Group: Lessons from 4-Hydroxypyridin-2-ones

The 4-hydroxy-2-pyridone scaffold has been investigated for various biological activities, including antibacterial and anticancer properties.[3][4] The tautomeric nature of the 4-hydroxypyridine to the 4-pyridone form is a crucial consideration in its biological activity.[5]

Key SAR Observations for 4-Hydroxypyridone Derivatives:

• Lipophilic Substitutions at C-5: The introduction of a lipophilic side chain at the C-5 position of the pyridone ring has been shown to significantly enhance antimalarial activity both in vitro and in vivo.[5] This suggests that for 3,5-diaminopyridin-4-ol, modifications at the adjacent C-2 and C-6 positions with lipophilic groups could be a promising strategy to improve potency.

• Halogenation: The addition of chloro substituents on aryl rings attached to the pyridone core can lead to increased biological activity.[5] This highlights the potential for halogenation on any aryl substituents of a 3,5-diaminopyridin-4-ol derivative to improve its pharmacological profile.

• N-Substitution: Modifications on the nitrogen atom of the pyridone ring can influence activity. For instance, an N-hydroxy derivative showed a decrease in in-vitro activity compared to its pyridone counterpart, though it retained some in-vivo efficacy.[5] This indicates that the N1 position in a 3,5-diaminopyridin-4-ol system could be a key point for derivatization.

Table 1: Comparative Activity of 4-Pyridone Derivatives as Antimalarials [5]

Compound	R Group (at C-5)	In Vitro IC50 (nM, P. falciparum)	In Vivo ED50 (mg/kg, P. yoelii)
Clopidol	H	>1000	>100
6k	4-chlorobenzyl	1.5	1.2
6l	3,4-dichlorobenzyl	1.2	1.0

The Role of Diamino Functionality: Learning from Diaminopyridine and Diaminopyrazole Analogs

The presence of two amino groups offers multiple hydrogen bond donors and acceptors, which can be critical for anchoring a molecule within a target's binding site. SAR studies on diaminopyridine and diaminopyrazole derivatives have provided valuable insights into the optimal placement and substitution of these groups.

Key SAR Observations for Diamino-Heterocycles:

• Kinase Inhibition: 2-aminopyridine derivatives have been identified as potent inhibitors of kinases like ALK2.[6] Modifications on the aryl groups at the 3 and 5 positions, as well as substitutions on the 2-amino group, have been shown to modulate potency and selectivity. This suggests that the amino groups in 3,5-diaminopyridin-4-ol could be crucial for interaction with the hinge region of a kinase.

• Antibacterial Activity: 3,5-diamino-piperidine derivatives, which can be synthesized from 3,5-dinitropyridine, have been explored as aminoglycoside mimetics targeting bacterial translation.[7][8][9] The cis-1,3-diamine configuration is important for RNA recognition. This highlights the potential for 3,5-diaminopyridin-4-ol derivatives to be investigated as novel antibacterial agents.

• Cyclin-Dependent Kinase (CDK) Inhibition: 4-arylazo-3,5-diamino-1H-pyrazoles have been identified as ATP-competitive CDK inhibitors.[10] Substitutions on the 4-aryl ring were found to be critical for optimizing potency. This provides a rationale for exploring aryl substitutions at the C-2 or C-6 positions of the 3,5-diaminopyridin-4-ol scaffold.

Table 2: Inhibitory Activity of 2-Aminopyridine Derivatives against ALK2 Kinase [6]

Compound	R1 (at C-3)	R2 (at C-5)	ALK2 IC50 (nM)
K02288	4-methoxyphenyl	4-pyridyl	1.9
10 (LDN-214117)	3,4,5-trimethoxyphenyl	3-(hydroxymethyl)phenyl	0.8

Experimental Protocols: A Blueprint for Investigation

The following protocols provide a general framework for the synthesis and evaluation of novel 3,5-diaminopyridin-4-ol derivatives, adapted from methodologies reported for related compounds.

General Synthetic Scheme

A plausible synthetic route to 3,5-diaminopyridin-4-ol derivatives could start from a readily available di-nitropyridine precursor, followed by nucleophilic aromatic substitution to introduce the hydroxyl group, and subsequent reduction of the nitro groups to amines.

Caption: Proposed synthetic pathway to 3,5-Diaminopyridin-4-ol.

Step-by-Step Protocol (Hypothetical):

• Hydroxylation: To a solution of 2,6-dichloro-3,5-dinitropyridine in a suitable solvent (e.g., dioxane/water), add an aqueous solution of sodium hydroxide. Heat the reaction mixture under reflux and monitor by TLC until the starting material is consumed.

• Dechlorination: The resulting 2-chloro-4-hydroxy-3,5-dinitropyridine can be subjected to catalytic hydrogenation (e.g., H2, Pd/C) in a solvent like ethanol to remove the chlorine atom.

• Nitro Group Reduction: The 4-hydroxy-3,5-dinitropyridine is then dissolved in a mixture of ethanol and concentrated hydrochloric acid. Stannous chloride dihydrate is added portion-wise, and the reaction is stirred at an elevated temperature.

• Work-up and Purification: After completion, the reaction is neutralized, and the product is extracted with an organic solvent. The crude product is then purified by column chromatography or recrystallization to yield the desired 3,5-diaminopyridin-4-ol.

In Vitro Kinase Inhibition Assay

To evaluate the potential of these derivatives as kinase inhibitors, a standard in vitro kinase assay can be performed.

Caption: Workflow for an in vitro kinase inhibition assay.

Step-by-Step Protocol:

• Prepare a reaction buffer containing the kinase of interest, its specific substrate peptide, and ATP.

• Serially dilute the test compounds in DMSO to create a range of concentrations.

• Add the test compounds to the reaction buffer in a 384-well plate.

• Initiate the kinase reaction by adding ATP.

• Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

• Stop the reaction and measure the amount of phosphorylated substrate using a suitable detection method (e.g., ADP-Glo™ Kinase Assay).

• Plot the percentage of inhibition against the compound concentration and determine the IC50 value using non-linear regression analysis.

Future Directions and Conclusion

The 3,5-diaminopyridin-4-ol scaffold represents a promising, yet largely unexplored, area for drug discovery. By drawing on the extensive SAR knowledge from related 4-hydroxypyridones and diaminopyridines/pyrazoles, researchers can strategically design and synthesize novel derivatives with a higher probability of biological activity. Key areas for future exploration should include:

• Diverse Substitutions: Investigating a wide range of substituents at the C-2 and C-6 positions to probe the effects of sterics, electronics, and lipophilicity on activity.

• N-Derivatization: Exploring modifications of the amino groups and the pyridine nitrogen to fine-tune solubility, cell permeability, and target engagement.

• Broad Biological Screening: Testing new derivatives against a wide panel of biological targets, particularly kinases and bacterial enzymes, to uncover novel therapeutic applications.

This comparative guide provides a foundational framework for initiating SAR studies on 3,5-diaminopyridin-4-ol derivatives. By leveraging the insights from well-characterized bioisosteres and employing robust experimental protocols, the scientific community can unlock the full therapeutic potential of this intriguing chemical scaffold.

References

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In vitro versus in vivo efficacy of drugs derived from diaminopyridines

In Vitro vs. In Vivo Efficacy of Diaminopyridine Derivatives: A Comparative Guide for Neuromuscular Pharmacology

As application scientists and drug development professionals, we are frequently tasked with bridging the gap between molecular interactions and systemic physiological outcomes. In the context of neuromuscular transmission disorders—most notably Lambert-Eaton Myasthenic Syndrome (LEMS)—the therapeutic landscape has been historically dominated by two distinct pharmacological approaches: presynaptic action potential modulation via diaminopyridines (specifically 3,4-diaminopyridine, or 3,4-DAP) and synaptic acetylcholine preservation via acetylcholinesterase (AChE) inhibitors like pyridostigmine.

This guide objectively evaluates the in vitro and in vivo efficacy of 3,4-DAP against alternative treatments. By deconstructing the experimental protocols and examining the causality behind our assay designs, we provide a self-validating framework for assessing neuromuscular therapeutics.

Mechanistic Grounding: Presynaptic vs. Synaptic Modulation

To design robust comparative assays, we must first isolate the exact mechanistic divergence between 3,4-DAP and its primary historical alternative, pyridostigmine.

3,4-DAP (amifampridine) acts directly on the presynaptic nerve terminal. It functions as a voltage-gated potassium (Kv) channel blocker, specifically targeting the Kv3.3 and Kv3.4 subtypes prevalent at the mammalian neuromuscular junction (NMJ)[1]. By delaying repolarization, 3,4-DAP broadens the presynaptic action potential (AP), thereby prolonging the opening of voltage-gated calcium (Cav) channels. This enhanced Ca²⁺ influx drastically increases the quantal release of acetylcholine (ACh)[1][2].

Conversely, pyridostigmine does not alter presynaptic release dynamics. It is a reversible AChE inhibitor that simply prevents the degradation of whatever ACh is already present in the synaptic cleft[3][4]. In conditions like LEMS, where the primary defect is a catastrophic failure of presynaptic ACh release due to autoimmune Cav channel destruction, preventing the degradation of an already insufficient ACh pool is mechanistically inferior to forcing the terminal to release more neurotransmitter.

Figure 1: Mechanistic divergence of 3,4-DAP and Pyridostigmine at the neuromuscular junction.

In Vitro Efficacy: Electrophysiology at the NMJ

In vitro assessments of 3,4-DAP focus on quantifying its IC₅₀ for Kv channels and measuring the resulting AP broadening. Recent high-resolution patch-clamp studies have revealed that 3,4-DAP exhibits a dual-affinity profile: a previously unreported high-affinity (1–10 μM) partial antagonist effect, alongside the classical low-affinity (0.1–1 mM) complete block[1].

Experimental Protocol: Ex Vivo NMJ Voltage Imaging

To validate these findings without introducing mechanical artifacts, we utilize optical voltage imaging rather than traditional sharp microelectrodes.

Causality & Rationale: Inserting a microelectrode into a delicate mammalian presynaptic bouton can alter membrane capacitance and leak currents, confounding the measurement of AP repolarization. By using a fast voltage-sensitive dye (BeRST 1), we create a self-validating system where the terminal remains structurally intact, ensuring that any observed AP broadening is purely a pharmacological response to the diaminopyridine[1].

Step-by-Step Methodology:

• Preparation: Dissect the ex vivo levator auris longus (LAL) muscle from a murine model, preserving the attached motor nerve.

• Staining: Incubate the preparation in 1 μM BeRST 1 voltage-sensitive dye for 30 minutes at 22°C to label the presynaptic membrane.

• Baseline Acquisition: Stimulate the motor nerve via a suction electrode at 1 Hz. Record the optical fluorescence transients (representing the AP waveform) using a high-speed camera (e.g., 10,000 frames/second).

• Drug Application: Perfuse the bath with 1.5 μM 3,4-DAP (therapeutic serum concentration equivalent)[1].

• Washout & Validation: Record the broadened AP waveform (Full Width at Half Maximum - FWHM). Perfuse with drug-free buffer to demonstrate reversibility, confirming the signal is drug-dependent and not due to phototoxicity or tissue degradation.

In Vivo Efficacy: Clinical Translation and CMAP

While in vitro assays prove target engagement, in vivo efficacy is determined by the drug's ability to restore macroscopic muscle strength. In clinical settings and whole-animal models, this is quantified using the Compound Muscle Action Potential (CMAP) and the Quantitative Myasthenia Gravis (QMG) score[5].

Clinical crossover trials have definitively shown that 3,4-DAP significantly increases resting CMAP amplitude and isometric muscle strength compared to placebo[3][5]. Crucially, head-to-head comparisons reveal that pyridostigmine alone fails to improve CMAP amplitude in LEMS patients, and combining pyridostigmine with 3,4-DAP yields no statistically significant additional benefit over 3,4-DAP monotherapy[3][4][6].

Experimental Protocol: In Vivo CMAP Recording

Causality & Rationale: We employ a 3 Hz low-frequency repetitive nerve stimulation (LFRNS) protocol. Why 3 Hz? At this specific frequency, the immediately available pool of ACh vesicles is depleted faster than it can be mobilized. In a healthy NMJ, a high safety factor masks this depletion. In a compromised NMJ, this reveals a characteristic decremental CMAP response, providing a highly sensitive, self-controlled baseline to measure the restorative efficacy of 3,4-DAP[7].

Step-by-Step Methodology:

• Electrode Placement: Attach surface recording electrodes over the hypothenar eminence (active) and the proximal phalanx of the fifth digit (reference).

• Baseline LFRNS: Apply a train of supramaximal electrical stimuli to the ulnar nerve at 3 Hz. Calculate the baseline percentage decrement between the 1st and 4th CMAP responses[4][7].

• Administration: Administer 3,4-DAP (e.g., 10 mg IV infusion over 1 hour) or Placebo[4].

• Post-Dose Acquisition: Repeat the 3 Hz LFRNS protocol every 20 minutes for up to 170 minutes post-infusion[4][5].

• Data Analysis: Quantify the absolute increase in the 1st CMAP amplitude (mV) and the reduction in the 3 Hz decrement percentage.

Figure 2: In vivo CMAP electrophysiology workflow for quantifying neuromuscular transmission.

Quantitative Data Synthesis

The following tables summarize the empirical data bridging the in vitro mechanism to in vivo clinical outcomes, demonstrating why 3,4-DAP is the standard of care over AChE inhibitors for presynaptic disorders.

Table 1: In Vitro Electrophysiological Parameters of 3,4-DAP

Parameter	Value / Metric	Biological Implication
Kv Channel IC₅₀	188 - 1575 μM (Low Affinity) 1 - 10 μM (High Affinity Partial)	Dose-dependent blockade of repolarizing potassium currents[1][8].
AP Broadening (FWHM)	272.5 μs (Baseline) → 519.5 μs (Post-Dose)	~90% increase in action potential duration at 1.5 μM therapeutic concentration[1].

| Cav Channel Interaction | No effect at 1.5 μM | Confirms efficacy is strictly driven by Kv blockade, not off-target calcium agonism at therapeutic doses[1]. |

Table 2: In Vivo Clinical Efficacy (LEMS Patient Crossover Data)

Treatment Arm	CMAP Amplitude Change	Isometric Muscle Strength Change	Clinical Verdict
Placebo	Baseline	Baseline	N/A
Pyridostigmine Alone	No significant change	+1 Newton (95% CI: -9 to 12 N)	Ineffective as monotherapy for LEMS[4].
3,4-DAP Alone	+1.36 mV (95% CI: 0.99–1.72)	+23 Newtons (95% CI: 12 to 34 N)	Highly effective; restores presynaptic release[4][5].

| 3,4-DAP + Pyridostigmine | Comparable to 3,4-DAP alone | +26 Newtons (95% CI: 15 to 38 N) | No statistically significant synergistic benefit over 3,4-DAP alone[4][5]. |

Conclusion

From an application scientist's perspective, the superiority of 3,4-diaminopyridine over alternatives like pyridostigmine in presynaptic disorders is rooted in its direct manipulation of action potential kinetics. In vitro optical voltage imaging confirms that therapeutic concentrations of 3,4-DAP nearly double the duration of the presynaptic action potential[1]. In vivo electrophysiology validates that this microscopic kinetic shift translates directly into macroscopic gains in CMAP amplitude and isometric force[4][5]. The experimental data unequivocally supports 3,4-DAP monotherapy as the most mechanistically sound and clinically effective intervention for LEMS.

References

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Conformational Analysis of Diaminopyridine Isomers and Their Metal Complexes: A Comparative Guide

Executive Summary

Diaminopyridines (DAPs) are highly versatile heterocyclic ligands utilized extensively in coordination chemistry, catalysis, and the design of bioactive macromolecules. The relative positioning of the two amino groups on the pyridine ring fundamentally alters the electronic landscape, denticity, and three-dimensional conformation of the resulting metal complexes. This guide provides an objective, data-driven comparison of DAP isomers, benchmarks 2,6-diaminopyridine against alternative ligands like 2,2'-dipyridylamine, and outlines self-validating experimental protocols for synthesizing and computationally analyzing these complexes.

Conformational Dynamics and Isomeric Reactivity

The structural isomerism of DAPs dictates their ability to coordinate with metal centers and participate in catalytic cycles. The spatial relationship between the amino groups governs both the steric strain and the resonance stabilization of the resulting complexes.

Isomer Reactivity in Catalysis

The position of the amino substituents critically defines the ligand's ability to support catalytic intermediates. For instance, in the evaluation of Zn(II) solid polymer complexes for UV-stimulated hydrogen peroxide (H₂O₂) production, the1[1]. This high activity is attributed to the adjacent/ortho-like positioning of the donors, which facilitates stable, cooperative bidentate coordination and favorable electron delocalization. Conversely, the 1[1]. The para-like substitution physically precludes simultaneous bidentate coordination to a single metal center, disrupting the resonance stabilization required for the catalytic reduction of oxygen.

Pyramidalization in 2,6-Diaminopyridine

A defining conformational feature of 2,6-DAP and its protonated salts is the significant pyramidalization of the amino nitrogen atom. While an ideal sp² hybridized amine conjugated to an aromatic ring should be planar (360° bond angle sum), X-ray crystallographic data reveals that the2[2]. This results in a 2[2]. This deviation is caused by a competitive balance between partial resonance delocalization and the steric demands of crystal packing forces (e.g., intermolecular N-H···Cl hydrogen bonds).

Table 1: Comparative Properties of Diaminopyridine Isomers

Isomer	Structural/Conformational Feature	Catalytic/Complexation Performance
2,3-DAP	Adjacent amino groups facilitate strong chelation.	High H₂O₂ production in Zn(II) complexes (32 mM/day).
3,4-DAP	Pharmacologically active core; planar resonance.	High H₂O₂ production in Zn(II) complexes (32 mM/day).
2,5-DAP	Para-like substitution prevents cooperative chelation.	Inactive in UV-stimulated H₂O₂ generation (0 mM/day).
2,6-DAP	Amino N atom pyramidalization (bond angle sum ~349°).	Versatile pincer/macrocyclic ligand; forms distorted octahedral geometries.

Ligand Benchmarking: 2,6-Diaminopyridine vs. 2,2'-Dipyridylamine

When designing coordination complexes, researchers frequently choose between 2,6-DAP and structurally related alternatives like 2,2'-dipyridylamine (dpa). Understanding their comparative advantages is essential for rational material design.

While 3[3] making it an excellent hydrogen bond donor and a prime candidate for Schiff base condensation (forming macrocycles), 3[3]. Thermodynamic data indicates that3[3].

Caption: Logical decision matrix for selecting between 2,6-DAP and 2,2'-dpa based on coordination needs.

Self-Validating Experimental Protocols

To accurately assess the conformation and stability of DAP complexes, a dual approach combining synthetic templating and computational spectroscopy is required.

Protocol A: Metal-Templated Synthesis of 2,6-DAP Macrocycles

This protocol leverages the thermodynamic templating effect of divalent metal ions to force 2,6-DAP into a macrocyclic conformation.

• Precursor Preparation: Dissolve 1.0 mmol of 2,6-diaminopyridine in 20 mL of hot absolute ethanol.

• Ligand Condensation: Add a solution of isatin (2.0 mmol) in ethanol dropwise to the DAP solution under continuous stirring.

• Metal Templating (Causality Check): Introduce 1.0 mmol of a divalent metal salt (e.g., ZnCl₂, CuCl₂, or NiCl₂) dissolved in ethanol.

  • Scientific Causality: The metal ion is strictly required here to act as a kinetic and thermodynamic template. Without it, the condensation yields a complex mixture of linear oligomers. The metal ion pre-organizes the reactants,4[4].

• Reflux and Isolation: Reflux the mixture for 4-6 hours. Filter the resulting precipitate, wash with cold ethanol, and dry under vacuum.

• Validation: Measure the molar conductance of the complex in DMF.4[4], confirming that the anions (e.g., Cl⁻) are coordinated within the inner sphere rather than acting as free counter-ions.

Protocol B: DFT-Assisted Spectroscopic Validation

Experimental spectroscopy alone is often insufficient to map complex vibrational modes. Density Functional Theory (DFT) is used to validate the experimental data.

• Experimental Acquisition:

  • Record the FT-IR spectrum (KBr pellet, 4000–400 cm⁻¹). Look for the5[5].

  • Record the ¹H-NMR spectrum.5[5], validating their exchangeable nature.

• Computational Optimization: Input the crystallographic coordinates into a quantum chemistry software suite..

• Frequency Calculation & Scaling (Causality Check): Run vibrational frequency calculations. Ensure no imaginary frequencies exist (confirming a true energy minimum).

  • Scientific Causality: You must apply a scaling factor (typically ~0.96 for B3LYP) to the calculated frequencies.6[6]. Scaling aligns the theoretical spectrogram with the experimental FT-IR data.

Caption: Workflow integrating experimental spectroscopy and DFT for DAP complex conformational analysis.

References

• Ultraviolet stimulation of hydrogen peroxide production using aminoindazole, diaminopyridine, and phenylenediamine solid polymer complexes of Zn(II). ResearchGate. 1

• Crystal structure of 2,6-diaminopyridinium chloride. PMC/NIH. 2

• A Comparative Guide to 2,6-Diaminopyridine and 2,2'-Dipyridylamine as Ligands for Coordination Chemistry. Benchchem. 3

• Macrocyclic metal complexes derived from 2,6-diaminopyridine and isatin with their antibacterial and spectroscopic studies. PubMed. 4

• DFT simulations and vibrational analysis of FT-IR and FT-Raman spectra of 2,4-diamino-6-hydroxypyrimidine. PubMed.

• Synthesis, spectroscopic, DFT calculations, biological activity, SAR, and molecular docking studies of novel bioactive pyridine derivatives. PMC/NIH. 5

• Wide-range IR spectra of diarylethene derivatives and their simulation using the density functional theory. PMC/NIH. 6

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Pharmacokinetics and Pharmacodynamics of Diaminopyridine-Based Drugs: A Comparative Guide

Aminopyridines represent a critical class of neurotherapeutics that function primarily as voltage-gated potassium (Kv) channel blockers. By delaying neuronal repolarization, these agents prolong action potentials, thereby enhancing calcium influx and subsequent neurotransmitter release. Within drug development, two primary analogs dominate clinical applications: 3,4-Diaminopyridine (Amifampridine / 3,4-DAP) and 4-Aminopyridine (Dalfampridine / 4-AP) .

While structurally similar, their divergent pharmacokinetic (PK) and pharmacodynamic (PD) profiles dictate entirely different clinical utilities. This guide objectively compares these two agents, providing researchers and drug development professionals with the mechanistic insights and experimental protocols necessary to evaluate aminopyridine-based therapeutics.

Pharmacodynamics (PD): Target Affinity and Tissue Distribution

Both 3,4-DAP and 4-AP exert their primary pharmacological effects by blocking Kv channels (specifically Kv1.x and Kv3.x families)[1]. However, their performance diverges significantly in terms of binding affinity and blood-brain barrier (BBB) penetrability.

• Receptor Affinity & Mechanism: 3,4-DAP is significantly more potent at the neuromuscular junction (NMJ) than 4-AP. Recent electrophysiological profiling reveals that 3,4-DAP acts as a high-affinity (1–10 μM) partial antagonist at presynaptic Kv3.3 and Kv3.4 channels, alongside its canonical low-affinity (0.1–1 mM) antagonist activity[2]. By binding intracellularly to the channel pore, it broadens the presynaptic action potential waveform.

• CNS Penetration: 4-AP is highly lipophilic and crosses the BBB with ease. This central distribution makes it highly effective for improving motor function in central demyelinating diseases like Multiple Sclerosis (MS), but it also carries a higher risk of CNS excitation and seizures[3]. Conversely, 3,4-DAP is more hydrophilic, restricting its action primarily to the peripheral nervous system. This peripheral selectivity makes 3,4-DAP the gold standard for Lambert-Eaton Myasthenic Syndrome (LEMS), where the therapeutic target is the peripheral NMJ[4].

Signaling Pathway Visualization

Caption: Aminopyridine Mechanism: Kv channel blockade to ACh release.

Pharmacokinetics (PK): The Role of NAT2 Polymorphism

The metabolic fates of 3,4-DAP and 4-AP are fundamentally different, heavily influencing their dosing regimens and safety margins.

• 4-Aminopyridine (4-AP): Dalfampridine is rapidly absorbed and largely excreted unchanged in the urine, with a terminal half-life of 3 to 4 hours[3]. Because it is not heavily reliant on hepatic enzymes for clearance, its PK profile is relatively stable across the patient population, though renal impairment requires strict dose adjustment.

• 3,4-Diaminopyridine (3,4-DAP): Amifampridine is extensively metabolized by the polymorphic enzyme N-acetyltransferase 2 (NAT2) into the inactive metabolite 3-N-acetylamifampridine[5]. The terminal half-life ranges from 1.8 to 2.5 hours depending on the patient's acetylator status[6].

The Causality of Acetylator Phenotypes: Genetic variations in the NAT2 gene classify individuals as either "fast" or "slow" acetylators. Slow acetylators exhibit a 3.5- to 4.5-fold higher Cmax​ and a 5- to 10-fold higher Area Under the Curve (AUC) compared to fast acetylators[7]. Because aminopyridines can lower the seizure threshold, this accumulation in slow acetylators results in a >10-fold higher frequency of dose-dependent adverse events (e.g., paresthesias, gastrointestinal distress, seizures)[5][8]. Consequently, modern clinical protocols mandate dose titration starting at 15 mg/day for slow acetylators[9].

Quantitative Comparison of Aminopyridines

Parameter	3,4-Diaminopyridine (Amifampridine)	4-Aminopyridine (Dalfampridine)
Primary Indication	Lambert-Eaton Myasthenic Syndrome (LEMS)	Multiple Sclerosis (MS)
Primary Target	Peripheral NMJ (Kv3.3, Kv3.4)	Central Nervous System (Kv1.x)
BBB Penetrability	Low (Restricted to periphery)	High (Readily crosses BBB)
Terminal Half-Life	1.8 – 2.5 hours	3.0 – 4.0 hours
Primary Metabolism	Hepatic (NAT2 acetylation)	Minimal (Renal excretion unchanged)
Genetic Variability	High (NAT2 Fast vs. Slow acetylators)	Low
Toxicity Risk	High in NAT2 slow acetylators	High in renal impairment

Experimental Methodologies: Self-Validating Protocols

To rigorously evaluate novel diaminopyridine derivatives or validate batch efficacy, researchers must employ self-validating experimental systems. Below are two foundational protocols for assessing PD and PK.

Protocol 1: Whole-Cell Patch-Clamp Quantification of Kv Channel Blockade

Objective: To determine the IC50​ and binding kinetics of aminopyridines on specific Kv channel subtypes.

Causality & Logic: Aminopyridines block the open state of the Kv channel from the intracellular side[10][11]. Therefore, the protocol must utilize a voltage-step paradigm that forces the channels into an open state, allowing the drug to bind and the resulting current decay to be measured.

• Cell Preparation: Culture HEK293T cells and transiently transfect them with plasmids encoding the target channel (e.g., Kv3.3 or Kv3.4)[2].

• Solution Setup:

  • External Solution: 130 mM NaCl, 5 mM KCl, 1.5 mM CaCl2, 1.2 mM MgCl2, 10 mM HEPES (pH 7.4).

  • Internal (Pipette) Solution: 130 mM KCl, 2 mM MgCl2, 0.2 mM EGTA, 10 mM HEPES, 3 mM Na2ATP (pH 7.4)[1].

• Establish Whole-Cell Configuration: Achieve a giga-ohm seal (>1 GΩ) and apply gentle suction to rupture the membrane. Maintain a holding potential of -100 mV. Reasoning: Holding at -100 mV removes steady-state inactivation, ensuring all channels are available for activation[12].

• Baseline Recording: Apply a 100-ms to 500-ms depolarizing step to +40 mV. Record the peak outward potassium current ( IK​ ). Repeat every 10 seconds until the baseline amplitude is stable for 2 minutes.

• Drug Perfusion: Perfuse the bath with escalating concentrations of 3,4-DAP (e.g., 0.15 μM to 5000 μM)[2].

• Data Analysis: Measure the fractional block at each concentration. Plot the normalized peak current against the log of the drug concentration to generate a dose-response curve and calculate the IC50​ .

Caption: Patch-clamp workflow for quantifying Kv channel blockade.

Protocol 2: Clinical PK Profiling Based on NAT2 Genotype

Objective: To evaluate the pharmacokinetic exposure of 3,4-DAP while mitigating toxicity risks.

Causality & Logic: Because slow acetylators can experience toxic plasma concentrations of 3,4-DAP[8], a self-validating PK study must prospectively stratify subjects by NAT2 phenotype to ensure safety and statistical power.

• Subject Stratification: Perform NAT2 genotyping via PCR or utilize a caffeine challenge test to delineate healthy volunteers into "fast" and "slow" acetylator cohorts[7].

• Dosing: Administer a single oral dose of 3,4-DAP (e.g., 10 mg or 20 mg). Safety Check: Do not exceed 20 mg in a single dose for slow acetylators to prevent paresthesias or seizures.

• Blood Sampling: Collect venous blood samples at 0, 10, 20, 30, 45, 60, 90 minutes, and 2, 3, 4, 6, and 8 hours post-dose. Reasoning: 3,4-DAP is rapidly absorbed ( Tmax​ ~20-60 mins)[6], necessitating dense early sampling to accurately capture Cmax​ .

• Bioanalytical Quantification: Centrifuge samples to isolate plasma. Quantify both parent 3,4-DAP and the 3-N-acetylamifampridine metabolite using LC-MS/MS.

• PK Parameter Calculation: Calculate Cmax​ , Tmax​ , AUC0−t​ , and t1/2​ using non-compartmental analysis. Expect the metabolite-to-parent ratio to be significantly higher in the fast acetylator cohort[9].

References

• Amifampridine pharmacokinetic parameters for fast and slow acetylator phenotypes.ResearchGate.
• Genetic Regulation of Amifampridine Phosphate (Firdapse®) Metabolism Produces Significant Differences in Pharmacokinetics and Side Effects.Neurology.org.
• Genetic variation in aryl N-acetyltransferase results in significant differences in the pharmacokinetic and safety profiles of amifampridine (3,4-diaminopyridine) phosphate.NIH.gov.
• Investigation of N-Acetyltransferase 2-Mediated Drug Interactions of Amifampridine: In Vitro and In Vivo Evidence of Drug Interactions with Acetaminophen.NIH.gov.
• FDA Label: FIRDAPSE (amifampridine).FDA.gov.
• On the active form of 4-aminopyridine: block of K+ currents in rabbit Schwann cells.NIH.gov.
• Aminopyridine block of transient potassium current.NIH.gov.
• Aminopyridine block of transient potassium current.ResearchGate.
• A high affinity, partial antagonist effect of 3,4-diaminopyridine mediates action potential broadening and enhancement of transmission.Jefferson.edu.
• Expression and function of native potassium channel (KVα1) subunits in terminal arterioles of rabbit.NIH.gov.
• Pharmacokinetics of an Immediate-Release Oral Formulation of Fampridine (4-Aminopyridine) in Normal Subjects and Patients with Spinal Cord Injury.ResearchGate.
• FDA Review: Firdapse (amifampridine).FDA.gov.

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